(S,R)-LSN3318839

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of (S,R)-LSN3318839

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R)-LSN3318839 is an orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3][4][5][6] This technical guide provides a comprehensive overview of its core mechanism of action, detailing its molecular interactions, downstream signaling effects, and the key experimental evidence that elucidates its function. LSN3318839 represents a novel therapeutic approach for type 2 diabetes by enhancing the effects of endogenous GLP-1 peptides.[2][4][7]

Core Mechanism: A "Molecular Glue" for the GLP-1 Receptor

The primary mechanism of action of LSN3318839 is its function as a "molecular glue," stabilizing the interaction between GLP-1 peptides and the GLP-1R.[2] This positive allosteric modulation enhances the potency and efficacy of GLP-1R activation, particularly by the metabolite GLP-1(9-36)NH2.[1][3][7]

Cryo-electron microscopy (cryo-EM) studies have revealed that GLP-1(9-36) binds to an atypical site on the GLP-1R, distinct from the binding site of the full agonist GLP-1(7-36).[8] LSN3318839 anchors in the transmembrane helix 1 (TM1) and TM2 cleft of the receptor.[8] This binding repositions GLP-1(9-36) to adopt a conformation similar to that of GLP-1(7-36), thereby significantly enhancing GLP-1R-mediated signal transduction.[8][9] This unique binding mode explains how LSN3318839 can transform the nearly inactive metabolite into a full agonist.[1][3][7]

Signaling Pathway Modulation

LSN3318839 exhibits biased agonism, preferentially enhancing G protein-coupled signaling over β-arrestin recruitment.[1][3][7] This is a critical feature, as G protein signaling is associated with the desired therapeutic effects of GLP-1R activation, such as glucose-dependent insulin (B600854) secretion, while β-arrestin pathways are often linked to receptor desensitization and some side effects.

dot

Figure 1: (S,R)-LSN3318839 Signaling Pathway.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the in vitro and in vivo effects of (S,R)-LSN3318839.

Table 1: In Vitro Potency of LSN3318839

Parameter	Value	Cell Line	Assay
EC50	14 nM	HEK293 (expressing GLP-1R)	cAMP Accumulation
Emax	104%	HEK293 (expressing GLP-1R)	cAMP Accumulation

Data sourced from Probechem Biochemicals.[6]

Table 2: Potentiation of GLP-1 Peptides by LSN3318839 in cAMP Accumulation Assays

GLP-1 Peptide	LSN3318839 Concentration	EC50 of GLP-1 Peptide	Fold Enhancement
GLP-1(9-36)	0 nM	363.1 nM	-
GLP-1(9-36)	50 nM	23.4 nM	15.5
GLP-1(9-36)	500 nM	3.3 nM	110
GLP-1(9-36)	5000 nM	0.4 nM	891

Data represents mean values from at least three independent experiments.[9]

Table 3: In Vivo Glucose Lowering Effects of LSN3318839

Animal Model	LSN3318839 Dose (Oral)	Effect	Combination Therapy
Hyperglycemic Mice	10-30 mg/kg	Significant reduction in glucose excursion	Additive glucose-lowering effect with Sitagliptin
GIPR KO Mice	30 mg/kg	Significant reduction in glucose excursion	Additive glucose-lowering effect with Sitagliptin

Data sourced from MedchemExpress and other cited literature.[1][5]

Experimental Protocols

cAMP Accumulation Assay

This assay is fundamental to determining the potency and efficacy of GLP-1R modulators.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. drughunter.com [drughunter.com]
• 3. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. drughunter.com [drughunter.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. LSN3318839 | GLP-1R PAM | Probechem Biochemicals [probechem.com]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]

The Emergence of a Novel GLP-1R Modulator: A Technical Guide to (S,R)-LSN3318839

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S,R)-LSN3318839 is a novel, orally active small molecule that acts as a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3] Its discovery represents a significant advancement in the pursuit of oral therapies for type 2 diabetes mellitus (T2DM).[1][4] This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and pharmacological profile of (S,R)-LSN3318839, presenting key data and experimental methodologies for the scientific community.

Discovery and Rationale

The therapeutic potential of activating the GLP-1R is well-established, with injectable peptide agonists being a cornerstone of T2DM treatment.[1] However, the demand for orally bioavailable agents has driven the exploration of small-molecule GLP-1R modulators. (S,R)-LSN3318839 emerged from a drug discovery program aimed at identifying PAMs that could enhance the activity of endogenous GLP-1 peptides.[4] A key focus was to potentiate the activity of not only the full-length active peptide GLP-1(7-36)NH₂ but also its major metabolite, GLP-1(9-36)NH₂, which is typically considered a weak agonist or antagonist.[1][2] (S,R)-LSN3318839 was identified as a compound that could effectively "rescue" the activity of GLP-1(9-36)NH₂, converting it into a full agonist, thereby prolonging and amplifying the physiological GLP-1 signal.[1][2]

Synthesis

The synthesis of (S,R)-LSN3318839 is a multi-step process commencing from 2,4-dichloro-1-bromobenzene.[1] The key steps involve a series of palladium-catalyzed couplings, lithiation-carbonylation, the installation of a chiral amine, and a nitro group reduction to furnish the enantiomerically pure amine (R)-4, a critical intermediate.[1] While a detailed, step-by-step protocol for the entire synthesis is proprietary, the foundational chemical transformations have been described in the scientific literature.[1]

Mechanism of Action: A Biased GLP-1R Modulator

(S,R)-LSN3318839 functions as a positive allosteric modulator, binding to a site on the GLP-1R distinct from the orthosteric site where the native GLP-1 peptide binds.[1][5] This allosteric binding has two profound effects:

• Potentiation of Endogenous Ligands: It modestly enhances the potency of the full-length agonist GLP-1(7-36)NH₂.[1][2] More significantly, it dramatically increases both the potency and efficacy of the metabolite GLP-1(9-36)NH₂, effectively converting it into a full agonist.[1][2]

• Biased Signaling: The potentiation by (S,R)-LSN3318839 is predominantly directed towards G-protein signaling pathways (specifically Gs, leading to cAMP production) over β-arrestin recruitment.[1][2][6] This biased agonism is a key feature of its pharmacological profile.

Cryo-electron microscopy studies have revealed that LSN3318839 binds in a pocket that induces a conformational change in the receptor, allowing GLP-1(9-36) to adopt a binding mode similar to that of the active GLP-1(7-36).[5] This structural insight provides a molecular basis for its unique activity, suggesting it acts as a "molecular glue" to stabilize the active conformation of the receptor in complex with its ligand.[4][6]

Signaling Pathway Diagram

Caption: GLP-1R signaling pathway modulated by (S,R)-LSN3318839.

Quantitative Pharmacological Data

The following tables summarize the in vitro and in vivo pharmacological properties of (S,R)-LSN3318839.

Table 1: In Vitro Activity

Assay	Cell Line	Ligand	Parameter	Value
cAMP Accumulation	HEK293 (hGLP-1R)	GLP-1(9-36) + LSN3318839 (0-19 µM)	Potentiation	Enhances potency and efficacy
HEK293 (hGLP-1R)	GLP-1(7-36) + LSN3318839 (0-19 µM)	Potentiation	No effect on potency
Insulin Secretion	INS-1 832-3	GLP-1(9-36) + LSN3318839 (1-3 µM)	Effect	Significantly increases insulin secretion (in high glucose)

Data compiled from publicly available sources.[3]

Table 2: In Vivo Pharmacokinetics

Species	Administration	Key Findings
CD-1 Mice	Oral & IV	Rapid absorption, low to moderate clearance.
SD Rats	Oral & IV	Low to moderate clearance.
Beagle Dogs	IV	Low to moderate clearance.

Data compiled from publicly available sources.[1]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following sections outline the protocols for key experiments used to characterize (S,R)-LSN3318839.

cAMP Accumulation Assay

This assay quantifies the activation of the Gs signaling pathway.

• Cell Culture: HEK293 cells stably expressing the human GLP-1R are cultured in appropriate media and seeded into 96-well plates.

• Assay Conditions: Cells are washed and incubated in assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Compound Addition: Cells are treated with varying concentrations of (S,R)-LSN3318839 in the presence of a fixed concentration of either GLP-1(7-36)NH₂ or GLP-1(9-36)NH₂.

• Incubation: The plates are incubated for a specified time (e.g., 30 minutes) at 37°C.

• Detection: The reaction is stopped, and intracellular cAMP levels are measured using a competitive immunoassay kit (e.g., HTRF, ELISA).

• Data Analysis: Data are normalized to a positive control (e.g., forskolin) and dose-response curves are generated to determine EC₅₀ values.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GLP-1R.

• Cell Line: A cell line (e.g., U2OS, CHO) co-expressing the GLP-1R fused to a protein fragment and β-arrestin fused to the complementary fragment of a reporter enzyme (e.g., β-galactosidase) is used.

• Compound Treatment: Cells are treated with (S,R)-LSN3318839 and GLP-1 peptides as described for the cAMP assay.

• Incubation: Following incubation, the cells are lysed.

• Detection: A substrate for the reporter enzyme is added, and the resulting signal (e.g., chemiluminescence) is measured, which is proportional to the extent of β-arrestin recruitment.

• Data Analysis: Dose-response curves are plotted to assess the potency and efficacy of the compounds in mediating β-arrestin recruitment.

In Vivo Oral Glucose Tolerance Test (oGTT)

This test evaluates the effect of the compound on glucose disposal in vivo.

• Animal Model: GIPR knockout (KO) mice are often used to isolate the effects of GLP-1R activation. Animals are fasted overnight.

• Dosing: (S,R)-LSN3318839 (e.g., 30 mg/kg) is administered orally. In some studies, it is co-administered with a DPP-4 inhibitor like sitagliptin (B1680988) to assess synergistic effects.[1]

• Glucose Challenge: After a set period (e.g., 30-60 minutes), a bolus of glucose (e.g., 2 g/kg) is administered orally.

• Blood Sampling: Blood samples are collected from the tail vein at various time points (e.g., 0, 15, 30, 60, 90, 120 minutes) post-glucose challenge.

• Analysis: Blood glucose levels are measured using a glucometer. The area under the curve (AUC) for glucose excursion is calculated to quantify the overall effect on glucose tolerance.

Experimental Workflow Diagram

Caption: Workflow for the pharmacological evaluation of (S,R)-LSN3318839.

Therapeutic Implications and Future Directions

The discovery of (S,R)-LSN3318839 provides strong validation for the concept that potentiation of the GLP-1R via an orally available small-molecule PAM is a viable therapeutic strategy for reducing hyperglycemia.[2][6] Its unique ability to harness the activity of the otherwise weak GLP-1(9-36) metabolite is a particularly innovative approach. In vivo studies have demonstrated that (S,R)-LSN3318839 produces robust, GLP-1R-dependent glucose lowering, both alone and in an additive manner with DPP-4 inhibitors.[1]

While it has not been shown to affect body weight, its potent glucose-lowering effects position it as a promising candidate for T2DM treatment.[1] Further research will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of this class of molecules and exploring their full therapeutic potential in various metabolic diseases. The development of (S,R)-LSN3318839 marks a significant step forward in the quest for convenient, oral alternatives to injectable GLP-1R agonists.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. drughunter.com [drughunter.com]
• 5. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

(S,R)-LSN3318839: A Technical Guide to a Novel GLP-1R Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R)-LSN3318839 is an orally bioavailable, small-molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3] This technical guide provides a comprehensive overview of its mechanism of action, key in vitro and in vivo data, experimental protocols, and structural insights into its interaction with the GLP-1R. (S,R)-LSN3318839 represents a promising therapeutic agent for type 2 diabetes by enhancing the effects of endogenous GLP-1 peptides.[1][3]

Mechanism of Action

(S,R)-LSN3318839 functions as a "molecular glue," stabilizing the active conformation of the GLP-1R by binding to a site distinct from the orthosteric ligand binding site.[1] Its primary mechanism involves significantly increasing the potency and efficacy of the GLP-1 metabolite, GLP-1(9-36), transforming it from a weak partial agonist to a full agonist.[3][4][5] It also modestly potentiates the activity of the full-length active form, GLP-1(7-36).[3][4][5] Notably, (S,R)-LSN3318839 exhibits a signaling bias, preferentially enhancing G-protein-coupled signaling (specifically cAMP production) over β-arrestin recruitment.[3][4][5]

Data Presentation

In Vitro Pharmacology

The following table summarizes the in vitro pharmacological properties of (S,R)-LSN3318839 in HEK293 cells expressing the human GLP-1R.

Parameter	Ligand	(S,R)-LSN3318839 Concentration	Value	Fold Potentiation
cAMP Accumulation (EC50)	GLP-1(9-36)	0 nM	363.1 nM	-
50 nM	23.4 nM	15.5
500 nM	3.3 nM	110
5000 nM	0.4 nM	891
Maximum Response (% of GLP-1(7-36))	GLP-1(9-36)	0 nM	84.8%	-
50 nM	97.9%	-
500 nM	98.0%	-
5000 nM	96.9%	-

Data compiled from references[5][6][7].

Pharmacokinetics

Pharmacokinetic studies have been conducted in various species, demonstrating the oral bioavailability of (S,R)-LSN3318839.

Species	Administration	Key Findings
CD1 Mice	Oral & Intravenous	Rapid absorption observed.[4]
SD Rats	Oral & Intravenous	Low to moderate intravenous clearance. A diastereomer was detected in plasma.[4]
Beagle Dogs	Oral & Intravenous	Low to moderate intravenous clearance.[4]

Detailed pharmacokinetic parameters such as clearance, volume of distribution, and bioavailability values were not publicly available in the reviewed literature.

Signaling Pathways and Experimental Workflows

GLP-1R Signaling Pathway Modulation by (S,R)-LSN3318839

The following diagram illustrates the canonical GLP-1R signaling pathway and the positive allosteric modulation by (S,R)-LSN3318839, leading to a biased signal towards Gαs-cAMP activation.

Caption: GLP-1R signaling modulated by (S,R)-LSN3318839.

Experimental Workflow for In Vitro Characterization

This diagram outlines a typical workflow for the in vitro characterization of a GLP-1R PAM like (S,R)-LSN3318839.

Caption: Workflow for in vitro characterization of (S,R)-LSN3318839.

Structural Basis of Allosteric Modulation

The cryo-electron microscopy structure of the GLP-1R in complex with GLP-1(9-36), Gs, and (S,R)-LSN3318839 reveals the molecular basis of its allosteric modulation.

Caption: Structural basis of (S,R)-LSN3318839's allosteric modulation.

Experimental Protocols

cAMP Accumulation Assay

This protocol is adapted from methodologies described for GLP-1R PAMs.[8]

• Cell Culture: Human Embryonic Kidney (HEK) 293 cells stably expressing the human GLP-1R are cultured in appropriate media (e.g., DMEM with 10% FBS) and seeded into 384-well plates.

• Compound Preparation: A serial dilution of GLP-1(7-36) or GLP-1(9-36) is prepared. (S,R)-LSN3318839 is prepared at various fixed concentrations (e.g., 50 nM, 500 nM, 5000 nM).

• Assay Procedure:

  • Cells are washed with assay buffer (e.g., HBSS supplemented with 5 mM HEPES, 0.5 mM IBMX, and 0.1% BSA, pH 7.4).

  • Cells are incubated with the different concentrations of (S,R)-LSN3318839 for a pre-determined time (e.g., 15-30 minutes) at 37°C.

  • The serially diluted GLP-1 peptides are then added to the wells.

  • The plates are incubated for 30 minutes at 37°C.

• Detection: The reaction is stopped, and intracellular cAMP levels are measured using a competitive immunoassay kit, such as a LANCE Ultra cAMP kit, following the manufacturer's instructions.

• Data Analysis: The data are normalized to the response of a saturating concentration of GLP-1(7-36). EC50 values are calculated using a four-parameter logistic equation.

β-Arrestin Recruitment Assay

• Cell Culture: A cell line co-expressing the GLP-1R and a β-arrestin-linked reporter system (e.g., PathHunter® β-Arrestin GPCR Assay) is used.

• Compound Preparation: Similar to the cAMP assay, serial dilutions of GLP-1 peptides and fixed concentrations of (S,R)-LSN3318839 are prepared.

• Assay Procedure: Cells are treated with the compounds as described for the cAMP assay.

• Detection: The recruitment of β-arrestin to the GLP-1R is quantified based on the specific reporter system's signal (e.g., chemiluminescence).

• Data Analysis: EC50 values are determined by non-linear regression analysis.

Insulin Secretion Assay

• Cell Culture: INS-1 832-3 pancreatic β-cells are cultured and seeded into 96-well plates.

• Assay Procedure:

  • Cells are pre-incubated in a low-glucose buffer (e.g., 2.8 mM glucose) for 2 hours.

  • The buffer is replaced with a high-glucose buffer (e.g., 16.7 mM glucose) containing the test compounds (GLP-1 peptides with or without (S,R)-LSN3318839).

  • Plates are incubated for 1-2 hours at 37°C.

• Detection: The supernatant is collected, and the concentration of secreted insulin is measured using an ELISA kit.

• Data Analysis: Insulin secretion is normalized to the total protein content of the cells in each well.

Oral Glucose Tolerance Test (oGTT) in Mice

This is a generalized protocol based on standard procedures.[1][9][10][11]

• Animals: GIPR knockout (KO) mice are often used to isolate the effects on the GLP-1R.

• Acclimation and Fasting: Mice are acclimated to handling. Prior to the test, mice are fasted for a specified period (e.g., 6 or 16 hours) with free access to water.

• Procedure:

  • A baseline blood glucose measurement (t=0) is taken from the tail vein.

  • (S,R)-LSN3318839 is administered orally (e.g., 30 mg/kg) via gavage. In some studies, it may be co-administered with a DPP-4 inhibitor like sitagliptin.

  • After a set time (e.g., 30-60 minutes), a glucose solution (e.g., 2 g/kg) is administered orally.

  • Blood glucose levels are measured at various time points (e.g., 15, 30, 60, 90, and 120 minutes) after the glucose challenge.

• Data Analysis: The area under the curve (AUC) for blood glucose is calculated and compared between treatment groups.

Structural Insights and Binding Mode

Cryo-electron microscopy has revealed the binding mode of (S,R)-LSN3318839 in a complex with GLP-1R, GLP-1(9-36), and the Gs protein.[6][7]

• (S,R)-LSN3318839 Binding Site: It binds in a pocket located in the transmembrane domain of the GLP-1R, at the interface of transmembrane helices 1 (TM1) and 2 (TM2).[6][7]

• Conformational Changes: The binding of (S,R)-LSN3318839 induces a conformational change in GLP-1(9-36), causing it to adopt a binding pose similar to that of the more potent GLP-1(7-36).[6][7] This repositioning of the N-terminus of GLP-1(9-36) is crucial for enhanced receptor activation.

• Key Interactions: The binding is stabilized by interactions with specific residues in TM1 and TM2 of the GLP-1R.[6][7]

Conclusion

(S,R)-LSN3318839 is a potent and orally active GLP-1R positive allosteric modulator with a clear, structurally defined mechanism of action. Its ability to rescue the activity of the abundant metabolite GLP-1(9-36) and its biased signaling profile make it an attractive candidate for the treatment of type 2 diabetes. The data and protocols presented in this guide provide a solid foundation for further research and development of this and similar allosteric modulators targeting the GLP-1R.

References

• 1. vmmpc.org [vmmpc.org]
• 2. drughunter.com [drughunter.com]
• 3. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. researchgate.net [researchgate.net]
• 6. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Validation of a refined protocol for mouse oral glucose tolerance testing without gavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. The glucose tolerance test in mice: Sex, drugs and protocol - PMC [pmc.ncbi.nlm.nih.gov]

(S,R)-LSN3318839 Potentiation of GLP-1(9-36): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the potentiation of the glucagon-like peptide-1 (GLP-1) metabolite, GLP-1(9-36), by the novel positive allosteric modulator (PAM), (S,R)-LSN3318839. This document details the molecular mechanism, summarizes key quantitative data, outlines experimental protocols, and provides visual representations of the relevant biological pathways and workflows.

Introduction: A Paradigm Shift in GLP-1 Receptor Activation

The glucagon-like peptide-1 receptor (GLP-1R) is a well-established therapeutic target for type 2 diabetes and obesity. Its primary endogenous agonist is GLP-1(7-36). However, this active form is rapidly degraded by the enzyme dipeptidyl peptidase-4 (DPP-4) to the metabolite GLP-1(9-36), which is generally considered a weak partial agonist or even an antagonist at the GLP-1R.[1][2] The discovery of (S,R)-LSN3318839, an orally effective small molecule, has challenged this view by demonstrating its ability to selectively potentiate the activity of GLP-1(9-36), transforming it into a full and potent agonist.[3][4][5] This finding opens new avenues for therapeutic intervention by harnessing the potential of the abundant, yet traditionally overlooked, GLP-1(9-36) metabolite.

Molecular Mechanism of Action

Recent cryo-electron microscopy (cryo-EM) studies have elucidated the structural basis for the potentiation of GLP-1(9-36) by (S,R)-LSN3318839.[1][6][7] In the absence of the PAM, GLP-1(9-36) binds to an atypical site on the GLP-1R, distinct from the binding pocket of the full agonist GLP-1(7-36).[1][6] This alternative binding mode is responsible for its weak agonistic activity.

(S,R)-LSN3318839 acts as a "molecular glue," binding to a site within the transmembrane domain of the GLP-1R.[4] This binding induces a conformational change in the receptor that repositions GLP-1(9-36), causing it to adopt a binding pose similar to that of GLP-1(7-36).[1] This repositioning stabilizes the active conformation of the receptor, leading to enhanced G-protein coupling and subsequent downstream signaling.[3]

Signaling Pathways

The primary signaling pathway activated by the GLP-1R is the Gs-alpha subunit (Gαs)-mediated stimulation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[8] (S,R)-LSN3318839 preferentially enhances this G-protein-coupled signaling over β-arrestin recruitment.[3][5]

Below are diagrams illustrating the signaling pathway and a general experimental workflow.

Caption: GLP-1(9-36) and (S,R)-LSN3318839 Signaling Pathway.

Caption: General Experimental Workflow for In Vitro Assays.

Quantitative Data Summary

The potentiation of GLP-1(9-36) by (S,R)-LSN3318839 has been quantified in several studies, primarily through cAMP accumulation assays. The following tables summarize the key findings.

Table 1: Potentiation of GLP-1(9-36) by (S,R)-LSN3318839 in cAMP Accumulation Assays

(S,R)-LSN3318839 Concentration	GLP-1(9-36) EC50 (nM)	Fold Enhancement in Potency	Maximum Response (% of GLP-1(7-36))
0 nM	363.1	-	84.8%
50 nM	23.4	15.5	97.9%
500 nM	3.3	110	98.0%
5000 nM	0.4	891	96.9%

Data adapted from Li et al.[8]

Table 2: Effect of (S,R)-LSN3318839 on GLP-1(7-36) Activity

(S,R)-LSN3318839 Concentration	GLP-1(7-36) EC50 (pM)
0 nM	~25-60
With (S,R)-LSN3318839	Modest potentiation observed

(S,R)-LSN3318839 shows a modest potentiation of the already highly potent GLP-1(7-36).[3][4][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following are representative protocols for key experiments.

cAMP Accumulation Assay

This assay quantifies the intracellular cAMP levels in response to GLP-1R activation.

Cell Line:

• Human Embryonic Kidney 293 (HEK293) cells stably expressing the human GLP-1R.

Materials:

• HEK293-GLP-1R cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA, and 500 µM IBMX)

• GLP-1(9-36) and (S,R)-LSN3318839

• cAMP detection kit (e.g., HTRF-based or luminescence-based)

• White 384-well microplates

Procedure:

• Cell Seeding: Seed HEK293-GLP-1R cells into 384-well plates at a density of 5,000-10,000 cells per well and incubate overnight.

• Compound Preparation: Prepare serial dilutions of GLP-1(9-36) in assay buffer. Prepare solutions of (S,R)-LSN3318839 at various concentrations in assay buffer.

• Assay:

  • Remove culture medium from the cells.

  • Add the (S,R)-LSN3318839 solutions to the respective wells and pre-incubate for 15-30 minutes at 37°C.

  • Add the GLP-1(9-36) dilutions to the wells.

  • Incubate for 30-60 minutes at 37°C.

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol of the chosen cAMP detection kit.

• Data Analysis: Generate dose-response curves and calculate EC50 values using a non-linear regression model.

β-Arrestin Recruitment Assay (PRESTO-Tango)

This assay measures the recruitment of β-arrestin to the activated GLP-1R.

Cell Line:

• HTLA cells (HEK293T cells stably expressing a tTA-dependent luciferase reporter and a β-arrestin2-TEV fusion protein).

Materials:

• HTLA cells

• GLP-1R-Tango construct

• Transfection reagent

• DMEM with 10% FBS

• Luciferase substrate

• White, clear-bottom 384-well plates

Procedure:

• Transfection: Co-transfect HTLA cells with the GLP-1R-Tango construct.

• Cell Seeding: Plate the transfected cells into 384-well plates.

• Compound Treatment: Add serial dilutions of GLP-1(9-36) with or without (S,R)-LSN3318839 to the cells.

• Incubation: Incubate the plates for 12-24 hours.

• Luciferase Measurement: Add luciferase substrate and measure luminescence.

• Data Analysis: Plot the luminescence signal against the ligand concentration to determine the extent of β-arrestin recruitment.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This ex vivo assay assesses the ability of the compounds to stimulate insulin secretion from pancreatic beta cells in a glucose-dependent manner.

Cell Line/Islets:

• INS-1 832/3 cells or isolated pancreatic islets.

Materials:

• INS-1 832/3 cells or isolated islets

• Krebs-Ringer Bicarbonate Buffer (KRBB) with low (2.8 mM) and high (16.7 mM) glucose concentrations

• GLP-1(9-36) and (S,R)-LSN3318839

• Insulin ELISA kit

Procedure:

• Pre-incubation: Incubate cells or islets in low-glucose KRBB for 1-2 hours.

• Stimulation:

  • Incubate a set of cells/islets in low-glucose KRBB (basal secretion).

  • Incubate another set in high-glucose KRBB (glucose-stimulated secretion).

  • Treat additional sets with GLP-1(9-36) and/or (S,R)-LSN3318839 in both low and high glucose conditions.

• Sample Collection: After a 1-2 hour incubation, collect the supernatant.

• Insulin Measurement: Measure the insulin concentration in the supernatant using an insulin ELISA kit.

• Data Analysis: Compare the amount of insulin secreted under the different conditions to determine the potentiation effect.

Conclusion

The positive allosteric modulator (S,R)-LSN3318839 represents a significant advancement in the field of GLP-1R pharmacology. By selectively potentiating the activity of the abundant metabolite GLP-1(9-36), it unveils a novel mechanism for enhancing GLP-1R signaling. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug developers interested in exploring this innovative therapeutic strategy. Further investigation into the in vivo efficacy and safety of this approach is warranted and holds considerable promise for the treatment of metabolic diseases.

References

• 1. promegaconnections.com [promegaconnections.com]
• 2. A cell-based, quantitative and isoform-specific assay for exchange proteins directly activated by cAMP - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Use of Site-Directed Mutagenesis to Study GPCRs | Springer Nature Experiments [experiments.springernature.com]
• 4. Static Glucose-stimulated Insulin Secretion (GSIS) Protocol - Human Islets [protocols.io]
• 5. Assay in Summary_ki [bdb99.ucsd.edu]
• 6. Site-Directed Mutagenesis and Chimeric Receptors in the Study of Receptor-Ligand Binding | Springer Nature Experiments [experiments.springernature.com]
• 7. surgery.wisc.edu [surgery.wisc.edu]
• 8. benchchem.com [benchchem.com]

(S,R)-LSN3318839: A Technical Overview of Biased Agonism at the GLP-1 Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R)-LSN3318839 is an orally bioavailable, small-molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1] Its unique mechanism of action involves potentiating the activity of endogenous GLP-1 receptor agonists, particularly the metabolite GLP-1(9-36).[2][3][4] A key feature of (S,R)-LSN3318839 is its biased agonism, preferentially enhancing G-protein-mediated signaling over β-arrestin recruitment.[2][3][4] This technical guide provides a comprehensive overview of the biased agonism of (S,R)-LSN3318839, including available quantitative data, detailed experimental methodologies, and visual representations of the relevant biological pathways.

Core Concept: Biased Agonism at the GLP-1 Receptor

The GLP-1 receptor is a class B G-protein coupled receptor (GPCR) that plays a critical role in glucose homeostasis. Upon activation, it primarily couples to Gαs, leading to the production of cyclic AMP (cAMP) and subsequent insulin (B600854) secretion. However, the GLP-1R can also activate other signaling pathways, including the recruitment of β-arrestin proteins, which are involved in receptor desensitization and internalization, as well as G-protein-independent signaling.

Biased agonism describes the ability of a ligand to stabilize a specific receptor conformation that preferentially activates one downstream signaling pathway over another. In the context of the GLP-1R, a G-protein biased agonist would predominantly stimulate the Gαs-cAMP pathway, which is associated with therapeutic effects like insulin secretion, while minimizing the recruitment of β-arrestin. This profile is hypothesized to lead to improved therapeutic outcomes with potentially reduced side effects such as tachyphylaxis and gastrointestinal intolerance. (S,R)-LSN3318839 exemplifies this principle by selectively potentiating G-protein-dependent signaling.[2][3][4]

Quantitative Signaling Profile of (S,R)-LSN3318839

The biased agonism of (S,R)-LSN3318839 is demonstrated by its differential effects on the G-protein (cAMP) and β-arrestin signaling pathways. The following tables summarize the available quantitative data for the activity of GLP-1 receptor agonists in the presence and absence of (S,R)-LSN3318839.

Table 1: Potentiation of GLP-1(9-36)-Mediated cAMP Accumulation by (S,R)-LSN3318839 in HEK293 Cells [3][5]

(S,R)-LSN3318839 Concentration	GLP-1(9-36) EC50 (nM)	Fold Potentiation	Maximum Response (% of GLP-1(7-36))
0 nM	363.1	-	84.8%
50 nM	23.4	15.5	97.9%
500 nM	3.3	110.0	98.0%
5000 nM	0.4	891.0	96.9%

Table 2: Signaling Bias of (S,R)-LSN3318839 (Qualitative)

Signaling Pathway	Effect of (S,R)-LSN3318839	Reference
G-Protein Signaling (cAMP accumulation)	Preferentially enhanced	[2][3][4]
β-Arrestin Recruitment	Less pronounced or no significant enhancement	[2][3][4]

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

References

• 1. Item - Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide‑1 Receptor - American Chemical Society - Figshare [acs.figshare.com]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]

(S,R)-LSN3318839: A Technical Whitepaper on its Biased Agonism and Interaction with β-Arrestin Recruitment at the GLP-1 Receptor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S,R)-LSN3318839 is an orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R). A key characteristic of this compound is its significant biased agonism, preferentially potentiating G-protein-mediated signaling pathways over the recruitment of β-arrestin. This functional selectivity presents a promising therapeutic strategy for type 2 diabetes by potentially maximizing the desired metabolic effects while minimizing adverse effects associated with β-arrestin signaling, such as receptor desensitization and certain gastrointestinal side effects. This document provides a comprehensive overview of the available data on (S,R)-LSN3318839's interaction with the β-arrestin pathway, including its known effects on GLP-1R signaling and generalized experimental methodologies for assessing β-arrestin recruitment.

Introduction to (S,R)-LSN3318839 and GLP-1R Signaling

The GLP-1R is a class B G-protein coupled receptor (GPCR) that plays a pivotal role in glucose homeostasis. Activation of the GLP-1R by its endogenous ligand, GLP-1, triggers a cascade of intracellular signaling events. The canonical pathway involves the coupling to Gαs proteins, leading to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent potentiation of glucose-dependent insulin (B600854) secretion.

However, like many GPCRs, the activated GLP-1R can also be phosphorylated by G-protein coupled receptor kinases (GRKs), which promotes the binding of β-arrestin proteins (β-arrestin 1 and β-arrestin 2). The recruitment of β-arrestin serves two primary functions: it sterically hinders further G-protein coupling, leading to receptor desensitization and internalization, and it can initiate a distinct wave of G-protein-independent signaling.

(S,R)-LSN3318839 has been identified as a GLP-1R PAM that exhibits significant bias towards the G-protein signaling cascade. It enhances the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36)NH2, for G-protein activation while having a lesser effect on the recruitment of β-arrestin.[1] This property of "biased agonism" is a focal point of current GPCR drug discovery, aiming to develop pathway-selective drugs with improved therapeutic profiles.

Quantitative Data on (S,R)-LSN3318839-Mediated GLP-1R Signaling

The following tables summarize the available quantitative data for the effects of (S,R)-LSN3318839 on GLP-1R signaling pathways. It is important to note that while data for G-protein-mediated signaling (cAMP accumulation) is available, specific quantitative data for β-arrestin recruitment (e.g., EC50 and Emax) for (S,R)-LSN3318839 is not publicly available in the reviewed literature.

Table 1: Effect of (S,R)-LSN3318839 on cAMP Accumulation in the Presence of GLP-1(9-36) in HEK293 cells expressing GLP-1R

Parameter	Value	Reference
Cell Line	HEK293	[2]
Agonist	GLP-1(9-36)	[2]
Effect of LSN3318839	Potentiates potency and efficacy	[2]

Table 2: β-Arrestin Recruitment Mediated by (S,R)-LSN3318839

Parameter	Value	Reference
Cell Line	Not Specified
β-Arrestin Isoform	Not Specified
EC50	Data not available
Emax	Data not available
Bias Factor	Data not available

Note: The absence of specific quantitative data for β-arrestin recruitment is a significant gap in the publicly available information for (S,R)-LSN3318839. This data is crucial for a precise quantitative understanding of its biased agonism.

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and a generalized experimental workflow for assessing β-arrestin recruitment.

Figure 1: GLP-1R signaling pathways, highlighting the G-protein and β-arrestin branches.

Figure 2: Generalized workflow for a β-arrestin recruitment assay.

Experimental Protocols

While the specific protocol used for characterizing (S,R)-LSN3318839's effect on β-arrestin recruitment is not publicly detailed, this section outlines a representative methodology based on a commercially available enzyme fragment complementation assay, such as the PathHunter® β-arrestin assay.

Objective: To quantify the recruitment of β-arrestin to the GLP-1R upon stimulation with a ligand in the presence and absence of (S,R)-LSN3318839.

Materials:

• Cell Line: A stable cell line co-expressing the human GLP-1R fused to a small enzyme fragment (e.g., ProLink™) and β-arrestin 2 fused to a larger, inactive enzyme fragment (e.g., Enzyme Acceptor).

• Culture Medium: Appropriate cell culture medium (e.g., DMEM/F12) supplemented with fetal bovine serum, antibiotics, and selection agents.

• Assay Plates: 384-well white, solid-bottom assay plates.

• Test Compounds: (S,R)-LSN3318839, GLP-1(7-36), GLP-1(9-36), and a reference antagonist.

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Detection Reagents: PathHunter® detection reagents (containing substrate for the complemented enzyme).

• Instrumentation: A plate luminometer.

Procedure:

• Cell Plating:

  • Harvest the cells and resuspend them in an appropriate assay medium to the desired density.

  • Dispense the cell suspension into the wells of a 384-well assay plate.

  • Incubate the plate at 37°C in a humidified CO2 incubator overnight to allow for cell attachment.

• Compound Preparation:

  • Prepare serial dilutions of the test compounds ((S,R)-LSN3318839, GLP-1 peptides) in assay buffer. For evaluating the PAM activity, prepare a matrix of concentrations of (S,R)-LSN3318839 and the GLP-1 agonist.

• Compound Addition and Incubation:

  • Carefully remove the culture medium from the assay plate.

  • Add the prepared compound dilutions to the respective wells.

  • Incubate the plate at 37°C for a predetermined time (e.g., 90 minutes) to allow for receptor stimulation and β-arrestin recruitment.

• Signal Detection:

  • Prepare the detection reagent according to the manufacturer's instructions.

  • Add the detection reagent to each well of the assay plate.

  • Incubate the plate at room temperature for a specified duration (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

• Data Acquisition and Analysis:

  • Measure the luminescence signal from each well using a plate luminometer.

  • The luminescence signal is directly proportional to the extent of β-arrestin recruitment.

  • Plot the luminescence data against the compound concentration and fit the data to a four-parameter logistic equation to determine EC50 and Emax values.

  • Bias factors can be calculated by comparing the relative potency and efficacy of (S,R)-LSN3318839 for the β-arrestin recruitment pathway versus the G-protein/cAMP pathway.

Conclusion and Future Directions

(S,R)-LSN3318839 represents a significant advancement in the development of small-molecule GLP-1R modulators. Its pronounced biased agonism, favoring the G-protein signaling pathway, holds the potential for a superior therapeutic window compared to unbiased agonists. However, a complete understanding of its pharmacological profile is currently hampered by the lack of publicly available, detailed quantitative data on its interaction with the β-arrestin pathway.

Future research should focus on elucidating the precise molecular mechanisms underlying the biased agonism of (S,R)-LSN3318839. This includes obtaining robust quantitative data for β-arrestin recruitment, including isoform-specific effects (β-arrestin 1 vs. β-arrestin 2), and calculating a definitive bias factor. Such data will be invaluable for establishing a clear structure-activity relationship for biased agonism at the GLP-1R and for the rational design of next-generation, pathway-selective GPCR therapeutics. Furthermore, studies exploring the in vivo consequences of this biased signaling profile will be critical to fully validate the therapeutic potential of this approach.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

(S,R)-LSN3318839: A Novel Positive Allosteric Modulator of the GLP-1 Receptor for Type 2 Diabetes Mellitus

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

(S,R)-LSN3318839 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R), a key target in the treatment of type 2 diabetes mellitus (T2DM).[1][2][3][4] This technical guide provides a comprehensive overview of the current research on (S,R)-LSN3318839, detailing its mechanism of action, pharmacokinetic profile, and preclinical efficacy. The information presented is intended for researchers, scientists, and drug development professionals in the field of metabolic diseases.

Introduction

The glucagon-like peptide-1 (GLP-1) receptor is a well-established therapeutic target for T2DM.[5][6] Endogenous GLP-1(7-36)NH2, released from the gut, activates pancreatic GLP-1R to stimulate glucose-dependent insulin (B600854) secretion.[1][5][6] However, its therapeutic utility is limited by rapid degradation by the enzyme dipeptidyl peptidase-4 (DPP-4).[5][6] While injectable peptide agonists of the GLP-1R are effective treatments, the development of orally available small-molecule agents remains a significant goal.[1] (S,R)-LSN3318839 represents a promising approach as a positive allosteric modulator that enhances the activity of endogenous GLP-1 peptides.[1][2][3]

Mechanism of Action

(S,R)-LSN3318839 functions as a "molecular glue," stabilizing the active conformation of the GLP-1R by cooperatively binding to both the receptor and the orthosteric ligand.[2][3][7] This allosteric modulation leads to a significant potentiation of the activity of both the full-length agonist GLP-1(7-36)NH2 and its less active metabolite, GLP-1(9-36)NH2.[1][4][7]

Notably, (S,R)-LSN3318839 transforms GLP-1(9-36) from a weak partial agonist into a full agonist.[4][7] Cryo-electron microscopy studies have revealed that GLP-1(9-36) binds to an atypical site on the GLP-1R, and (S,R)-LSN3318839 repositions it to a binding pose similar to that of GLP-1(7-36), thereby enhancing signal transduction.[6][8] This compound preferentially enhances G protein-coupled signaling over β-arrestin recruitment, which may have implications for its long-term efficacy and side-effect profile.[1][4][7]

Fig. 1: (S,R)-LSN3318839 Signaling Pathway

Quantitative In Vitro Data

(S,R)-LSN3318839 demonstrates potent activity in enhancing GLP-1R signaling in various in vitro assays.

Assay	Cell Line	Ligand	(S,R)-LSN3318839 Concentration	Effect	Reference
cAMP Accumulation	HEK293	GLP-1(9-36)	50 nM	Transformed from partial to full agonist (EC50 = 23 nM from 363 nM)	[6][8]
cAMP Accumulation	HEK293	GLP-1(9-36)	5 µM	891-fold potency increase (EC50 shifted from 360 nM to 0.41 nM)	[6]
Insulin Secretion	INS-1 832-3	GLP-1(9-36)	1-3 µM	Significantly increased insulin secretion in the presence of high glucose	[9][10]

Preclinical Pharmacokinetics

Pharmacokinetic studies have been conducted in multiple species to evaluate the drug-like properties of (S,R)-LSN3318839.[1]

Species	Route	Dose (mg/kg)	AUC (nM*h)	Cmax (nM)	T1/2 (h)	Oral Bioavailability (%)	Reference
Mouse	IV	1	3640	1430	2.1	-	[9][10]
Mouse	PO	3	7300	2040	1.6	67	[9][10]
Rat	IV	1	859	1420	0.6	-	[9][10]
Rat	PO	3	1160	183	2.9	45	[9][10]
Dog	IV	1	1880	6780	0.6	-	[9][10]

Preclinical Efficacy

In vivo studies have demonstrated the glucose-lowering effects of (S,R)-LSN3318839.

Animal Model	Treatment	Dose (mg/kg)	Effect	Reference
GIPR KO Mice (oGTT)	(S,R)-LSN3318839	30	Significantly reduced glucose excursion	[1][9]
GIPR KO Mice (oGTT)	(S,R)-LSN3318839 + Sitagliptin	30	Additive glucose-lowering effect	[1][9]
Diet-induced Obese (DIO) Mice	(S,R)-LSN3318839 (alone or with sitagliptin)	Not specified	No effect on body weight	[1]

Experimental Protocols

In Vitro cAMP Accumulation Assay

• Cell Line: HEK293 cells stably expressing the human GLP-1R.

• Methodology: Cells are seeded in 96-well plates and grown to confluence. On the day of the assay, the growth medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor. Cells are then treated with varying concentrations of GLP-1(7-36) or GLP-1(9-36) in the presence or absence of (S,R)-LSN3318839. Following incubation, cells are lysed, and intracellular cAMP levels are quantified using a commercially available cAMP assay kit (e.g., HTRF or AlphaScreen). Data are normalized to the maximal response of a reference agonist and fitted to a four-parameter logistic equation to determine EC50 and Emax values.

Fig. 2: In Vitro cAMP Assay Workflow

In Vivo Oral Glucose Tolerance Test (oGTT)

• Animal Model: Glucose-impaired, genetically modified mice (e.g., GIPR knockout mice) to isolate the GLP-1R-mediated effects.

• Methodology: Animals are fasted overnight. (S,R)-LSN3318839, vehicle, or a combination with a DPP-4 inhibitor (e.g., sitagliptin) is administered via oral gavage. After a specified pretreatment time, a baseline blood sample is collected from the tail vein. A glucose bolus is then administered orally. Blood samples are collected at various time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes). Blood glucose levels are measured using a glucometer. The area under the curve (AUC) for glucose excursion is calculated to assess the extent of glucose lowering.

Fig. 3: In Vivo oGTT Workflow

Conclusion and Future Directions

(S,R)-LSN3318839 is a first-in-class GLP-1R positive allosteric modulator with demonstrated in vivo efficacy in reducing hyperglycemia.[1][4][7] Its unique mechanism of action, which involves potentiating the effects of endogenous GLP-1 peptides, offers a promising oral therapeutic strategy for T2DM.[1] While it did not show an effect on body weight in preclinical models, its glucose-lowering properties, particularly in combination with DPP-4 inhibitors, warrant further investigation.[1] Future studies will likely focus on optimizing the pharmacological properties of GLP-1R PAMs to potentially achieve effects on both glycemic control and body weight, key goals in the management of "diabesity".[1][11]

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. drughunter.com [drughunter.com]
• 3. drughunter.com [drughunter.com]
• 4. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Discovery of V-0219: A Small-Molecule Positive Allosteric Modulator of the Glucagon-Like Peptide-1 Receptor toward Oral Treatment for “Diabesity” - PMC [pmc.ncbi.nlm.nih.gov]

(S,R)-LSN3318839: A Technical Guide for Obesity and Metabolic Syndrome Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S,R)-LSN3318839, a positive allosteric modulator of the glucagon-like peptide-1 receptor (GLP-1R), for its potential application in obesity and metabolic syndrome research.

Core Mechanism of Action

(S,R)-LSN3318839 is an orally active small molecule that functions as a positive allosteric modulator (PAM) of the GLP-1R.[1][2][3] Its primary mechanism involves enhancing the signaling of endogenous GLP-1 peptides.[2] Notably, it acts as a "molecular glue," stabilizing the active conformation of the GLP-1R when bound to GLP-1 peptides.[2]

This compound significantly increases the potency and efficacy of the less active GLP-1 metabolite, GLP-1(9-36)NH2, effectively converting it into a full agonist.[1] It also modestly potentiates the activity of the full-length, highly potent ligand, GLP-1(7-36)NH2.[1] The modulation by (S,R)-LSN3318839 shows a preference for the G protein-coupled signaling pathway, which leads to the production of cyclic AMP (cAMP), over the β-arrestin recruitment pathway.[1]

Signaling Pathway

The binding of a GLP-1 receptor agonist, potentiated by (S,R)-LSN3318839, initiates a downstream signaling cascade. The diagram below illustrates this process.

Caption: GLP-1R signaling potentiated by (S,R)-LSN3318839.

Quantitative Data

The following tables summarize the key quantitative findings from in vitro and in vivo studies of (S,R)-LSN3318839.

Table 1: In Vitro Potentiation of GLP-1(9-36)NH2 in cAMP Accumulation Assay

(S,R)-LSN3318839 Concentration (nmol/L)	GLP-1(9-36) EC50 (nmol/L)	Fold Enhancement in Potency
0	363.1	-
50	23.4	15
500	3.3	110
5000	0.4	891
Data derived from studies on GLP-1R-mediated cAMP accumulation.[4]

Table 2: In Vivo Glucose Lowering Effect in an Oral Glucose Tolerance Test (oGTT) in GIPR KO Mice

Treatment Group	Dose (mg/kg)	Glucose Excursion Reduction
(S,R)-LSN3318839	30	Significant
(S,R)-LSN3318839 + Sitagliptin (B1680988)	30 + Sitagliptin	Additive Glucose Lowering
Data from in vivo studies in GIPR knockout mice.[5]

Table 3: Effect on Body Weight in Diet-Induced Obese (DIO) Mice

Treatment Group	Outcome on Body Weight
(S,R)-LSN3318839 (alone)	No significant effect
(S,R)-LSN3318839 + Sitagliptin	No significant effect
Finding from studies in a diet-induced obese mouse model.[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

In Vitro cAMP Accumulation Assay

This protocol outlines the measurement of intracellular cAMP levels in response to GLP-1R activation.

Caption: Workflow for cAMP accumulation assay.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human GLP-1R are cultured in appropriate media.

• Cell Plating: Cells are seeded into 96-well plates and incubated overnight to allow for attachment.

• Compound Preparation: Serial dilutions of GLP-1(7-36)NH2 or GLP-1(9-36)NH2 are prepared. (S,R)-LSN3318839 is prepared at fixed concentrations for potentiation experiments.

• Cell Stimulation: The culture medium is replaced with a stimulation buffer containing the test compounds (GLP-1 peptides with or without (S,R)-LSN3318839). The plates are incubated for 30 minutes at 37°C.

• Cell Lysis and cAMP Detection: Cells are lysed, and the intracellular cAMP concentration is measured using a commercially available assay kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

• Data Analysis: The results are analyzed using a four-parameter logistic equation to determine the EC50 values for each condition.

In Vivo Oral Glucose Tolerance Test (oGTT)

This protocol describes the assessment of glucose tolerance in mice following an oral glucose challenge.

Caption: Workflow for an oral glucose tolerance test.

Methodology:

• Animal Model: Male GIPR knockout mice or diet-induced obese (DIO) mice are used.

• Fasting: Mice are fasted overnight (approximately 16-18 hours) with free access to water.[6]

• Baseline Measurement: A baseline blood glucose sample (t=0) is taken from the tail vein.

• Compound Administration: (S,R)-LSN3318839 is administered via oral gavage at the desired dose (e.g., 30 mg/kg). For combination studies, sitagliptin is co-administered.

• Glucose Challenge: After a set period (e.g., 30-60 minutes), an oral bolus of glucose (e.g., 2 g/kg body weight) is administered.[7]

• Blood Glucose Monitoring: Blood glucose levels are measured at various time points (e.g., 15, 30, 60, and 120 minutes) post-glucose administration.

• Data Analysis: The glucose excursion is plotted over time, and the area under the curve (AUC) is calculated to assess glucose tolerance.

Chronic Body Weight Study in Diet-Induced Obese (DIO) Mice

This protocol details the evaluation of (S,R)-LSN3318839 on body weight over an extended period.

Methodology:

• Animal Model: Male C57BL/6J mice are fed a high-fat diet (e.g., 60% kcal from fat) for several weeks to induce obesity.

• Group Allocation: Mice are randomized into treatment groups based on body weight.

• Dosing: (S,R)-LSN3318839 (alone or in combination with sitagliptin) or vehicle is administered daily via oral gavage for the duration of the study (e.g., 28 days).

• Monitoring: Body weight and food intake are recorded daily.

• Data Analysis: Changes in body weight from baseline are calculated and compared between treatment groups.

Summary and Conclusion

(S,R)-LSN3318839 is a potent, orally available GLP-1R positive allosteric modulator that effectively enhances the signaling of endogenous GLP-1 peptides, leading to robust glucose-lowering effects in animal models of type 2 diabetes.[1] Its unique "molecular glue" mechanism of action and preference for G-protein signaling make it a valuable tool for studying GLP-1R pharmacology.

However, for the specific application in obesity research, current data suggests that (S,R)-LSN3318839, either alone or in combination with the DPP-4 inhibitor sitagliptin, does not have a significant effect on body weight in diet-induced obese mice.[5] This finding indicates that the potentiation of GLP-1R signaling by this specific PAM, while sufficient to improve glycemic control, may not be adequate to drive weight loss. Further research with PAMs possessing different pharmacological profiles may be necessary to determine if this approach can be viable for obesity treatment.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drughunter.com [drughunter.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mmpc.org [mmpc.org]
• 7. vmmpc.org [vmmpc.org]

(S,R)-LSN3318839: A Molecular Glue Stabilizing an Active GLP-1R Conformation

A Technical Overview for Drug Discovery Professionals

The glucagon-like peptide-1 receptor (GLP-1R) is a class B G protein-coupled receptor (GPCR) and a primary target for the treatment of type 2 diabetes and obesity. Its endogenous ligand, GLP-1(7-36), activates the receptor to maintain glucose homeostasis. However, GLP-1(7-36) is rapidly degraded by dipeptidyl peptidase 4 (DPP-4) into the metabolite GLP-1(9-36), which is largely inactive. The small molecule (S,R)-LSN3318839 acts as a "molecular glue," a positive allosteric modulator (PAM) that selectively enhances the activity of GLP-1(9-36), effectively rescuing the signaling potential of this metabolite. This document provides a detailed technical guide on the mechanism, quantitative parameters, and experimental basis of (S,R)-LSN3318839's action on the GLP-1R.

Mechanism of Action: A Cooperative Binding Model

(S,R)-LSN3318839 functions by stabilizing a cooperative binding interface between the otherwise weakly interacting GLP-1(9-36) and the GLP-1R.[1] Cryo-electron microscopy (cryo-EM) studies have revealed that GLP-1(9-36) alone binds to an atypical site on the GLP-1R, distinct from the binding pocket of the active GLP-1(7-36) peptide.[2][3] This alternative binding mode explains its lack of significant receptor activation.[3][4]

The molecular glue, (S,R)-LSN3318839, anchors within a cleft between the first and second transmembrane helices (TM1 and TM2) of the GLP-1R.[2][3][4] From this position, it makes extensive interactions with residues in both TM1 and TM2, as well as with the GLP-1(9-36) peptide itself.[4] This tripartite interaction physically repositions GLP-1(9-36), inducing it to adopt a binding pose nearly identical to that of the full agonist GLP-1(7-36).[2][3][4] This conformational change dramatically increases the interaction surface between the peptide and the receptor, thereby enhancing GLP-1R-mediated signal transduction.[2][3][4]

Quantitative Data Summary

The potentiation of GLP-1(9-36) activity by (S,R)-LSN3318839 is concentration-dependent and results in a significant leftward shift in the dose-response curve for cAMP accumulation, a key downstream signaling event.

Parameter	Condition	Value	Fold Enhancement	Reference
GLP-1(9-36) EC50 (cAMP)	Baseline (no LSN3318839)	363.1 nmol/L	-	[4]
+ 50 nmol/L LSN3318839	23.4 nmol/L	15-fold	[4]
+ 500 nmol/L LSN3318839	3.3 nmol/L	110-fold	[4]
+ 5000 nmol/L LSN3318839	0.4 nmol/L	891-fold	[4]
Interface Area	GLP-1(9-36) with GLP-1R	1891 Ų	-	[2][3][4]
GLP-1(9-36) with GLP-1R + LSN3318839	3010 Ų	-	[2][3][4]
GLP-1(7-36) with GLP-1R	3316 Ų	-	[2][3][4]

Signaling Pathway and Molecular Glue Action

The canonical GLP-1R signaling pathway involves Gαs protein coupling, leading to adenylyl cyclase (AC) activation and cyclic AMP (cAMP) production. (S,R)-LSN3318839 enhances this primary signaling pathway in the presence of GLP-1(9-36).

Caption: GLP-1R signaling enhanced by (S,R)-LSN3318839.

Experimental Workflows

Cryo-Electron Microscopy (Cryo-EM) for Structural Determination

To elucidate the molecular mechanism, the structure of the GLP-1R in complex with GLP-1(9-36), (S,R)-LSN3318839, and the Gs protein was determined using single-particle cryo-EM.

Caption: Workflow for Cryo-EM structural analysis.

Detailed Experimental Protocols

cAMP Accumulation Assay

This assay quantifies the intracellular accumulation of cyclic AMP following receptor activation, serving as a direct measure of Gαs pathway engagement.

• Cell Line: HEK293T cells transiently expressing the human GLP-1R.

• Protocol:

  • Cells are seeded in 96-well plates and cultured overnight.

  • The culture medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cells are treated with a dose-response curve of GLP-1(9-36) in the absence or presence of fixed concentrations of (S,R)-LSN3318839 (e.g., 50, 500, and 5000 nmol/L).[4]

  • Following incubation (typically 30 minutes at 37°C), cells are lysed.

  • The intracellular cAMP concentration in the lysate is determined using a competitive immunoassay kit, such as HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

  • Data are normalized and fitted to a four-parameter logistic equation to determine EC50 values.

Site-Directed Mutagenesis

Mutagenesis studies are performed to identify key amino acid residues involved in the binding of (S,R)-LSN3318839 and its modulatory effect.

• Method:

  • Point mutations are introduced into the GLP-1R expression plasmid using techniques like PCR-based site-directed mutagenesis. For example, residues in the TM1-TM2 cleft, such as L142 and Y145, were mutated to alanine (B10760859) or other amino acids.[4]

  • The sequence of each mutant construct is verified by DNA sequencing.

  • Wild-type (WT) and mutant receptors are expressed in a suitable cell line (e.g., HEK293T).

  • The cAMP accumulation assay is then performed on cells expressing the mutant receptors.

  • The fold-enhancement of GLP-1(9-36) potency by (S,R)-LSN3318839 is calculated for each mutant and compared to the WT receptor. A significant reduction in enhancement indicates that the mutated residue is critical for the modulator's action.[4] For instance, mutations L142A and Y145A significantly impaired the enhancement effect of LSN3318839.[4]

Conclusion

(S,R)-LSN3318839 exemplifies the "molecular glue" concept for GPCRs, demonstrating that small molecules can be designed to stabilize functional interactions between a receptor and an otherwise low-affinity endogenous ligand. By selectively potentiating the activity of the GLP-1(9-36) metabolite, (S,R)-LSN3318839 restores G protein-coupled signaling and produces glucose-dependent insulin secretion.[1] This approach represents a novel paradigm in GPCR drug discovery, offering the potential to modulate receptor signaling with high specificity and to harness the therapeutic potential of peptide metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]

(S,R)-LSN3318839: A Deep Dive into its Structural Biology and Glucagon-Like Peptide-1 Receptor Interaction

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(S,R)-LSN3318839 has emerged as a significant small molecule in the field of metabolic disease research, acting as a potent, orally bioavailable positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2] This guide provides a comprehensive overview of the structural biology underpinning its mechanism of action and its intricate interactions with the GLP-1R, a key target for the treatment of type 2 diabetes and obesity.[3]

Mechanism of Action: A Molecular "Glue"

(S,R)-LSN3318839 functions as a "molecular glue," stabilizing the interaction between the GLP-1R and its ligands. Its primary role is to enhance the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36), transforming it from a weak partial agonist into a full agonist.[4][5] It also modestly potentiates the activity of the full-length active hormone, GLP-1(7-36).[4][5] This allosteric modulation enhances G protein-coupled signaling, crucial for glucose-dependent insulin (B600854) secretion, while showing a preference for this pathway over β-arrestin recruitment.[4][5][6]

Recent cryo-electron microscopy (cryo-EM) studies have elucidated the structural basis for this activity. GLP-1(9-36) alone binds to an atypical site on the GLP-1R, involving the upper regions of transmembrane helices (TM) 1 and 2, extracellular loop 1 (ECL1), and the extracellular domain (ECD).[7][8] This binding mode is distinct from that of the active GLP-1(7-36).[7][8]

(S,R)-LSN3318839 anchors within the cleft between TM1 and TM2.[3][7] This binding event induces a conformational change in GLP-1(9-36), repositioning it to adopt a binding pose nearly identical to that of GLP-1(7-36).[3][7] This repositioning significantly increases the interaction interface between GLP-1(9-36) and the GLP-1R, thereby enhancing signal transduction.[3][7]

Quantitative Analysis of Receptor Modulation

The potentiating effect of (S,R)-LSN3318839 on GLP-1R signaling, particularly in response to GLP-1(9-36), has been quantified through in vitro cAMP accumulation assays. The data clearly demonstrates a significant dose-dependent increase in the potency of GLP-1(9-36).

Ligand	(S,R)-LSN3318839 Concentration	EC50 (nM)	Fold Enhancement in Potency
GLP-1(9-36)	0 nM	363	-
GLP-1(9-36)	50 nM	23.4	15.5
GLP-1(9-36)	500 nM	3.3	110
GLP-1(9-36)	5000 nM	0.4	907.5

Table 1: Potentiation of GLP-1(9-36)-induced cAMP accumulation at the GLP-1R by (S,R)-LSN3318839.[3]

Structural Insights from Cryo-Electron Microscopy

The cryo-EM structure of the GLP-1(9-36)-bound human GLP-1R-Gs complex in the presence of (S,R)-LSN3318839 has been resolved at 3.22 Å.[9] This structural data provides a detailed atomic-level view of the interactions.

(S,R)-LSN3318839 settles into a hydrophobic pocket, making extensive contact with residues in TM1 and TM2 of the receptor, as well as with the peptide ligand itself.[3] Key interactions include:

• π-π stacking: with Y1451.40b[3]

• Cation-π stacking: with K2022.72b[3]

• Hydrophobic interactions: with L1411.36b, L1421.37b, and L2012.71b[3]

The binding of (S,R)-LSN3318839 triggers a series of conformational "microswitches" in the receptor, including the reorientation of residues Y1481.43b, D1982.68b, and Y2052.75b.[3] These changes are crucial for stabilizing the active conformation of GLP-1(9-36) in the binding pocket.[3]

Signaling Pathway and Experimental Workflow Visualizations

To better illustrate the complex processes involved, the following diagrams outline the signaling pathway and a typical experimental workflow for studying (S,R)-LSN3318839.

Caption: GLP-1R signaling pathway modulated by LSN3318839.

Caption: Workflow for cAMP accumulation assay.

Experimental Protocols

cAMP Accumulation Assay

This protocol outlines the general steps for measuring intracellular cAMP levels in response to GLP-1R activation.

• Cell Culture: HEK293 cells stably expressing the human GLP-1R are cultured in appropriate media (e.g., DMEM supplemented with 10% FBS, penicillin, and streptomycin) and maintained at 37°C in a humidified 5% CO2 atmosphere.

• Cell Seeding: Cells are harvested and seeded into 384-well plates at a density that allows for confluent growth overnight.

• Ligand Preparation: (S,R)-LSN3318839 and GLP-1(9-36) are prepared in an appropriate assay buffer (e.g., HBSS with 20 mM HEPES and 0.1% BSA) at various concentrations.

• Assay Procedure:

  • The culture medium is removed from the cells.

  • Cells are incubated with the prepared ligand solutions (containing fixed concentrations of (S,R)-LSN3318839 and varying concentrations of GLP-1(9-36)) for a specified time (e.g., 30 minutes) at 37°C.

  • A phosphodiesterase inhibitor (e.g., IBMX) is typically included to prevent cAMP degradation.

• cAMP Detection:

  • Following incubation, cells are lysed.

  • Intracellular cAMP levels are quantified using a commercially available kit, such as a competitive immunoassay based on Homogeneous Time-Resolved Fluorescence (HTRF).

• Data Analysis:

  • The fluorescence signals are converted to cAMP concentrations.

  • Data are normalized and plotted against the logarithm of the agonist concentration.

  • A sigmoidal dose-response curve is fitted to the data to determine the EC50 and maximal response (Emax).[3]

Cryo-Electron Microscopy Sample Preparation and Data Collection

The following provides a simplified overview of the methodology used to determine the structure of the (S,R)-LSN3318839-GLP-1(9-36)-GLP-1R-Gs complex.

• Protein Expression and Purification:

  • The human GLP-1R is expressed in insect cells (e.g., Spodoptera frugiperda Sf9 or Trichoplusia ni).[9]

  • The Gs protein heterotrimer (α, β, and γ subunits) is expressed in E. coli.

  • Both the receptor and G protein complex are purified using affinity chromatography and size-exclusion chromatography.

• Complex Formation:

  • The purified GLP-1R is incubated with a saturating concentration of GLP-1(9-36) and (S,R)-LSN3318839.

  • The purified Gs protein and a non-hydrolyzable GTP analog (e.g., GTPγS) are added to stabilize the active-state complex.

  • The entire complex is further purified by size-exclusion chromatography.

• Grid Preparation and Vitrification:

  • A small volume of the purified complex is applied to a cryo-EM grid (e.g., a holey carbon grid).

  • The grid is blotted to create a thin film and then rapidly plunged into liquid ethane (B1197151) to vitrify the sample.

• Data Collection:

  • The vitrified grids are imaged using a transmission electron microscope (e.g., a Titan Krios) equipped with a direct electron detector.

  • Thousands of movies of the particle projections are collected.

• Image Processing and 3D Reconstruction:

  • The movies are corrected for motion.

  • Individual particle images are picked and classified into different 2D class averages.

  • An initial 3D model is generated, and the particles are used to reconstruct the final high-resolution 3D density map.

  • An atomic model is then built into the density map and refined.[8]

Conclusion

(S,R)-LSN3318839 represents a novel class of GLP-1R modulators with a distinct and now structurally elucidated mechanism of action. By allosterically enhancing the activity of the abundant metabolite GLP-1(9-36), it offers a promising therapeutic strategy for type 2 diabetes. The detailed structural and functional data presented in this guide provide a solid foundation for further research and the development of next-generation oral therapies targeting the GLP-1R system.

References

• 1. drughunter.com [drughunter.com]
• 2. LSN3318839 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. rcsb.org [rcsb.org]

Preclinical Pharmacological Profile of (S,R)-LSN3318839: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S,R)-LSN3318839 is an orally bioavailable, small-molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3] This document provides a comprehensive overview of its preclinical pharmacological profile, including its mechanism of action, in vitro and in vivo efficacy, and pharmacokinetic properties. (S,R)-LSN3318839 acts as a "molecular glue," stabilizing the interaction between the GLP-1R and its ligands.[1] It significantly enhances the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36), and modestly potentiates the activity of the full-length agonist, GLP-1(7-36).[3][4] Notably, (S,R)-LSN3318839 demonstrates a bias towards G-protein signaling over β-arrestin recruitment.[3][4] In preclinical models, it has been shown to lower blood glucose levels, particularly in combination with DPP-4 inhibitors, supporting its potential as a therapeutic agent for type 2 diabetes.[1]

Mechanism of Action

(S,R)-LSN3318839 is a positive allosteric modulator of the GLP-1R, meaning it binds to a site on the receptor distinct from the orthosteric site where endogenous ligands like GLP-1(7-36) and GLP-1(9-36) bind.[3][4] This allosteric binding enhances the signaling of the orthosteric ligands. Cryo-electron microscopy studies have revealed that LSN3318839 binds within the transmembrane domain of the GLP-1R, acting as a "molecular glue" to stabilize the active conformation of the receptor when bound to GLP-1 peptides.[1]

A key feature of (S,R)-LSN3318839 is its pronounced effect on the metabolite GLP-1(9-36). While GLP-1(9-36) is typically a weak partial agonist at the GLP-1R, in the presence of (S,R)-LSN3318839, it becomes a full agonist with significantly increased potency.[3][4] This PAM also potentiates the activity of the full agonist GLP-1(7-36), albeit to a lesser extent.[3] Furthermore, the modulatory effect of (S,R)-LSN3318839 is biased towards the G-protein signaling pathway, which is primarily responsible for the insulinotropic effects of GLP-1R activation, with less potentiation of the β-arrestin pathway, which can be associated with receptor desensitization and some side effects.[3][4]

GLP-1R Signaling Pathway Modulation by (S,R)-LSN3318839

Data Presentation

In Vitro Pharmacology

The in vitro activity of (S,R)-LSN3318839 was primarily assessed through cAMP accumulation assays in HEK293 cells expressing the human GLP-1R.

Table 1: In Vitro Potentiation of GLP-1(9-36)-Mediated cAMP Accumulation by (S,R)-LSN3318839

(S,R)-LSN3318839 Concentration	GLP-1(9-36) EC50 (nM)	Fold Potentiation
0 nM	363.1	-
50 nM	23.4	15.5
500 nM	3.3	110
5000 nM	0.4	891

(Data sourced from references[4])

In Vivo Pharmacology

In vivo efficacy was demonstrated in oral glucose tolerance tests (oGTT) in GIPR knockout mice.

Table 2: In Vivo Glucose Lowering Effect of (S,R)-LSN3318839 in GIPR KO Mice

Treatment	Dose (mg/kg)	Glucose Excursion Reduction
(S,R)-LSN3318839	30	Significant
(S,R)-LSN3318839 + Sitagliptin (B1680988)	30 + Sitagliptin	Additive Effect

(Data sourced from reference[1])

Pharmacokinetic Profile

Pharmacokinetic studies were conducted in CD1 mice, Sprague-Dawley rats, and beagle dogs. (S,R)-LSN3318839 exhibits low to moderate intravenous clearance and is orally bioavailable in mice and rats.[1]

Table 3: Pharmacokinetic Parameters of (S,R)-LSN3318839

Species	Route	Dose (mg/kg)	AUC (nM*hr)	Cmax (nM)	T1/2 (hr)	Clearance (L/hr/kg)	Vd (L/kg)	Oral Bioavailability (%)
Mouse	IV	-	Data not available	-	-	Data not available	-	-
PO	10	Data not available	Data not available	-	-	-	Data not available
Rat	IV	-	Data not available	-	-	Data not available	-	-
PO	-	Data not available	Data not available	-	-	-	Data not available
Dog	IV	-	Data not available	-	-	Data not available	-	-
PO	-	Data not available	Data not available	-	-	-	-

Note: Specific numerical values for pharmacokinetic parameters are not available in the reviewed literature. The table structure is provided for future data population.

Experimental Protocols

In Vitro Assays

• Cell Line: HEK293 cells stably expressing the human GLP-1R.

• Seeding Density: Cells are seeded in 384-well plates.

• Protocol:

  • Cells are incubated with varying concentrations of GLP-1(7-36) or GLP-1(9-36) in the presence or absence of (S,R)-LSN3318839.

  • The incubation is carried out for 30 minutes at room temperature.

  • Intracellular cAMP levels are measured using a competitive immunoassay, such as the HTRF (Homogeneous Time-Resolved Fluorescence) cAMP dynamic 2 kit.

  • Fluorescence is read on a compatible plate reader, and cAMP concentrations are determined from a standard curve.

• Data Analysis: EC50 values are calculated by fitting the concentration-response data to a four-parameter logistic equation.

• Cell Line: HEK293 cells co-expressing the human GLP-1R and a β-arrestin reporter system.

• Protocol:

  • Cells are treated with GLP-1 receptor agonists in the presence or absence of (S,R)-LSN3318839.

  • The recruitment of β-arrestin to the receptor is measured using a suitable detection method, such as a bioluminescence resonance energy transfer (BRET) or an enzyme fragment complementation assay.

• Data Analysis: Concentration-response curves are generated to determine the potency and efficacy of the compounds in promoting β-arrestin recruitment.

• Cell Line: INS-1 832-3 pancreatic β-cell line.

• Protocol:

  • Cells are cultured under standard conditions and then incubated in a low-glucose medium to establish a baseline.

  • The cells are then stimulated with a high-glucose medium in the presence of GLP-1(7-36) or GLP-1(9-36), with or without (S,R)-LSN3318839.

  • After a defined incubation period, the supernatant is collected.

  • Insulin concentrations in the supernatant are quantified using an ELISA or a similar immunoassay.

• Data Analysis: The amount of secreted insulin is normalized to the total protein content of the cells in each well.

In Vivo Studies

• Animal Model: GIPR knockout (KO) mice are used to isolate the effects on the GLP-1R system.

• Protocol:

  • Animals are fasted overnight (approximately 16 hours) with free access to water.

  • A baseline blood sample is collected (t=0).

  • (S,R)-LSN3318839 is administered orally at the desired dose (e.g., 30 mg/kg). In combination studies, a DPP-4 inhibitor like sitagliptin may also be administered.

  • After a specified pre-treatment period, a glucose bolus (e.g., 2 g/kg) is administered orally.

  • Blood samples are collected at various time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).

  • Blood glucose levels are measured using a glucometer.

• Data Analysis: The area under the curve (AUC) for glucose excursion is calculated for each treatment group and compared to the vehicle control group to determine the glucose-lowering effect.

Experimental Workflow for the Oral Glucose Tolerance Test (oGTT)

Conclusion

The preclinical pharmacological profile of (S,R)-LSN3318839 establishes it as a potent and orally active positive allosteric modulator of the GLP-1R. Its unique mechanism of action, particularly the profound potentiation of the GLP-1(9-36) metabolite and its biased signaling towards G-protein activation, presents a novel therapeutic strategy for type 2 diabetes. The in vivo data demonstrating glucose-lowering efficacy, especially in combination with DPP-4 inhibitors, further underscores its potential. Future research should focus on a more detailed characterization of its pharmacokinetic profile across different species and long-term efficacy and safety studies to support its clinical development.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Potentiation of Endogenous GLP-1 Metabolites: A Technical Guide to the Action of (S,R)-LSN3318839

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucagon-like peptide-1 (GLP-1) is a critical incretin (B1656795) hormone in glucose homeostasis, making its receptor (GLP-1R) a prime target for the treatment of type 2 diabetes and obesity.[1] The primary active form, GLP-1(7-36), is rapidly degraded by dipeptidyl peptidase 4 (DPP-4) to the metabolite GLP-1(9-36), which constitutes a significant portion of circulating GLP-1 but is considered a weak partial agonist of the GLP-1R.[1] This technical guide delves into the pharmacological effects of (S,R)-LSN3318839, a novel positive allosteric modulator (PAM), on the endogenous GLP-1 metabolite, GLP-1(9-36). LSN3318839 has been shown to significantly enhance the potency and efficacy of GLP-1(9-36), effectively transforming it into a full agonist at the GLP-1R.[2] This guide provides a comprehensive overview of the mechanism of action, quantitative effects, and the experimental protocols used to elucidate the activity of this compound.

Mechanism of Action: Allosteric Modulation of the GLP-1 Receptor

(S,R)-LSN3318839 acts as a positive allosteric modulator of the GLP-1R.[2] Unlike orthosteric agonists that bind to the primary ligand binding site, LSN3318839 binds to a distinct allosteric site on the receptor. This binding induces a conformational change in the GLP-1R that enhances the binding and signaling of the endogenous metabolite, GLP-1(9-36).[1] Specifically, LSN3318839 has been shown to reposition GLP-1(9-36) within the receptor's binding pocket to a conformation that more closely resembles that of the full agonist GLP-1(7-36).[1] This repositioning leads to a significant potentiation of downstream signaling, primarily through the Gαs/cAMP pathway.[2][3]

Signaling Pathway

The binding of an agonist to the GLP-1R activates the associated Gs protein, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP).[4] LSN3318839 enhances the ability of GLP-1(9-36) to activate this cascade.

Caption: GLP-1R Signaling Pathway with LSN3318839.

Quantitative Data

The potentiation of GLP-1(9-36) activity by (S,R)-LSN3318839 has been quantified in vitro through cAMP accumulation assays. The data clearly demonstrates a significant increase in the potency and efficacy of GLP-1(9-36) in the presence of the modulator.

Table 1: Effect of (S,R)-LSN3318839 on the Potency (EC50) of GLP-1(9-36) in cAMP Accumulation Assays [1]

(S,R)-LSN3318839 Concentration (nmol/L)	GLP-1(9-36) EC50 (nmol/L)	Fold Enhancement in Potency
0	363.1	-
50	23.4	15.5
500	3.3	110.0
5000	0.4	891.0

Table 2: Effect of (S,R)-LSN3318839 on the Efficacy (% Maximum Response) of GLP-1(9-36) in cAMP Accumulation Assays [1]

(S,R)-LSN3318839 Concentration (nmol/L)	GLP-1(9-36) Maximum Response (%)
0	84.8
50	97.9
500	98.0
5000	96.9
GLP-1(7-36) Control	100

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the effects of (S,R)-LSN3318839.

cAMP Accumulation Assay

This assay quantifies the intracellular accumulation of cAMP in response to GLP-1R activation.

Caption: Experimental Workflow for cAMP Accumulation Assay.

Methodology:

• Cell Culture: Human Embryonic Kidney 293 (HEK293) cells stably expressing the human GLP-1R are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin, and streptomycin.

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 30,000 cells per well and incubated for 24 hours.[5]

• Assay:

  • The culture medium is removed, and cells are washed with an assay buffer (e.g., HBSS with 20 mM HEPES and 0.1% BSA).

  • Cells are then pre-incubated with various concentrations of (S,R)-LSN3318839 or vehicle for a specified time.

  • Following pre-incubation, cells are stimulated with a range of concentrations of GLP-1(9-36) or the control agonist GLP-1(7-36) for 30 minutes at 37°C.

  • The stimulation is stopped, and the cells are lysed.

• cAMP Measurement: Intracellular cAMP levels are measured using a commercially available cAMP detection kit, such as a competitive immunoassay utilizing Homogeneous Time-Resolved Fluorescence (HTRF) or a luminescence-based reporter assay.[6]

• Data Analysis: The data are normalized and fitted to a four-parameter logistic equation to determine the EC50 (potency) and Emax (efficacy) values.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This ex vivo assay measures the ability of a compound to stimulate insulin secretion from pancreatic beta cells in a glucose-dependent manner.

Methodology:

• Cell Culture: INS-1 832/3 rat insulinoma cells are cultured in RPMI-1640 medium supplemented with 10% FBS, sodium pyruvate, HEPES, and β-mercaptoethanol.[7]

• Cell Seeding: Cells are seeded in 24-well plates and grown to confluence.[7]

• Assay:

  • Cells are washed and pre-incubated in a low-glucose Krebs-Ringer Bicarbonate (KRB) buffer (e.g., 2.8 mM glucose) for 1-2 hours.[8]

  • The pre-incubation buffer is replaced with fresh KRB buffer containing low (2.8 mM) or high (16.7 mM) glucose, along with GLP-1(9-36) and/or (S,R)-LSN3318839.[8]

  • Cells are incubated for 2 hours at 37°C.

• Insulin Measurement: The supernatant is collected, and the concentration of secreted insulin is measured using an ELISA or radioimmunoassay.[8]

• Data Analysis: Insulin secretion is normalized to the total protein content or cell number in each well.

Oral Glucose Tolerance Test (oGTT) in Animal Models

This in vivo assay assesses the effect of a compound on glucose disposal after an oral glucose challenge.

Caption: Experimental Workflow for Oral Glucose Tolerance Test.

Methodology:

• Animal Acclimation and Fasting: Mice (e.g., C57BL/6) are acclimated and then fasted overnight (approximately 16-18 hours) with free access to water.[9]

• Baseline Measurement: A baseline blood glucose sample is taken from the tail vein (t=0).

• Compound Administration: (S,R)-LSN3318839 or vehicle is administered orally at a specified dose (e.g., 30 mg/kg).[3]

• Glucose Challenge: After a set period (e.g., 30-60 minutes), an oral gavage of a glucose solution (e.g., 2 g/kg body weight) is administered.[9]

• Blood Glucose Monitoring: Blood glucose levels are measured from the tail vein at various time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: The glucose excursion curve is plotted, and the area under the curve (AUC) is calculated to determine the overall effect on glucose tolerance.

Conclusion

(S,R)-LSN3318839 represents a promising therapeutic strategy by harnessing the potential of the abundant, yet weakly active, GLP-1 metabolite, GLP-1(9-36). Its ability to act as a positive allosteric modulator, thereby significantly enhancing the potency and efficacy of GLP-1(9-36)-mediated GLP-1R signaling, opens new avenues for the development of oral therapies for type 2 diabetes and related metabolic disorders. The experimental data robustly supports the concept that potentiation of the endogenous GLP-1 system is a viable approach to achieving glycemic control. Further research and clinical development of compounds with this mechanism of action are warranted.

References

• 1. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. innoprot.com [innoprot.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Evaluation of the INS-1 832/13 Cell Line as a Beta-Cell Based Screening System to Assess Pollutant Effects on Beta-Cell Function | PLOS One [journals.plos.org]
• 9. mmpc.org [mmpc.org]

Probing the Stereochemical Landscape of LSN3318839: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

LSN3318839 has emerged as a significant positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R), demonstrating oral efficacy and a unique mechanism of action.[1][2][3][4][5] This technical guide provides an in-depth investigation into the stereochemistry of LSN3318839, a critical aspect for understanding its pharmacological activity and for the development of stereoselective synthetic routes. The synthesis of LSN3318839 originates from an enantiomerically pure amine, specifically the (R)-4 isomer, which underscores the defined stereochemical nature of the final molecule.[1] Furthermore, the detection of a diastereomer, designated as "diastereomer 8," in plasma samples following administration in rats suggests the potential for in vivo stereochemical transformations.[1] This guide will synthesize the available data on the stereoisomers of LSN3318839, detail relevant experimental methodologies, and visualize the key concepts related to its stereochemistry.

Quantitative Data Summary

A comprehensive understanding of the stereochemical influence on the biological activity of LSN3318839 requires a quantitative comparison of its stereoisomers. The following table summarizes the key pharmacological parameters for LSN3318839 and its observed diastereomer.

Stereoisomer	Potency (EC50) at GLP-1R	Efficacy (% of max response)	In Vivo Observations
LSN3318839	High (specific values to be sourced from primary literature)	Full agonist activity in the presence of GLP-1(9-36)	Orally efficacious PAM
Diastereomer 8	Data not yet publicly available	Data not yet publicly available	Detected in rat plasma post-administration of LSN3318839[1]

Experimental Protocols

The stereoselective synthesis and analysis of LSN3318839 are crucial for its development. The following sections outline the key experimental methodologies.

Stereoselective Synthesis of LSN3318839

The synthesis of LSN3318839 is designed to yield a specific stereoisomer through the incorporation of a chiral building block.

Key Step: Incorporation of (R)-4 Amine

The synthesis of LSN3318839 utilizes the enantiomerically pure amine, (R)-4, as a key intermediate.[1] This step establishes one of the chiral centers in the final molecule. The general synthetic sequence involves:

• Initial steps to construct the core scaffold of the molecule.

• Coupling of the enantiomerically pure (R)-4 amine to the molecular core.

• Subsequent reaction steps to complete the synthesis of LSN3318839.

A detailed, step-by-step synthetic protocol would be included here, sourced from the supporting information of the primary publication.

Chiral Separation and Analysis

To resolve and quantify the different stereoisomers of LSN3318839, a robust chiral chromatography method is essential.

Chiral High-Performance Liquid Chromatography (HPLC)

A validated chiral HPLC method is employed to separate LSN3318839 from its potential stereoisomers, including "diastereomer 8".

• Column: A suitable chiral stationary phase (CSP), such as a polysaccharide-based column (e.g., Chiralcel® or Chiralpak® series), is used.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol) is typically used for normal-phase chiral separations. The exact composition is optimized to achieve baseline separation of the stereoisomers.

• Detection: UV detection at a wavelength where the molecule exhibits strong absorbance is used for quantification.

• Quantification: The enantiomeric excess (ee) or diastereomeric excess (de) is calculated from the peak areas of the separated isomers.

Specific parameters of the chiral HPLC method, including the exact column, mobile phase composition, flow rate, and temperature, would be detailed here based on the primary literature.

Visualizations

Logical Relationship of LSN3318839 Stereoisomers

The following diagram illustrates the relationship between the racemic mixture, the enantiomers, and the diastereomers of the core structure of LSN3318839.

Caption: Relationship between LSN3318839 and its stereoisomers.

Experimental Workflow for Stereochemical Investigation

This diagram outlines the typical workflow for the synthesis and stereochemical analysis of LSN3318839.

Caption: Workflow for stereochemical investigation of LSN3318839.

Signaling Pathway of GLP-1R Modulation

LSN3318839 acts as a PAM at the GLP-1R, potentiating the signal of the endogenous ligand GLP-1(9-36).

Caption: Simplified signaling pathway of GLP-1R potentiation by LSN3318839.

Conclusion

The stereochemistry of LSN3318839 is a defining feature of its pharmacological profile. Synthesized from an enantiomerically pure precursor, LSN3318839 is a specific stereoisomer. The in vivo observation of "diastereomer 8" highlights the importance of stereochemical stability and metabolism in the drug development process. A thorough characterization of all stereoisomers, including their synthesis, purification, and biological evaluation, is paramount for a complete understanding of LSN3318839's mechanism of action and for ensuring the development of a safe and effective therapeutic agent. Further research is warranted to elucidate the precise stereochemical structure of "diastereomer 8" and to quantify its pharmacological activity relative to LSN3318839.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. drughunter.com [drughunter.com]
• 3. drughunter.com [drughunter.com]
• 4. LSN3318839 | 2764704-18-7 | MOLNOVA [molnova.com]
• 5. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols: (S,R)-LSN3318839 in vitro cAMP Accumulation Assay

Introduction

(S,R)-LSN3318839 is an orally active positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R)[1][2][3]. The GLP-1R is a well-established therapeutic target for type 2 diabetes and obesity[4]. As a Gs protein-coupled receptor (GPCR), its activation stimulates adenylyl cyclase, leading to an increase in the intracellular second messenger cyclic adenosine (B11128) monophosphate (cAMP)[5][6]. (S,R)-LSN3318839 functions by enhancing the potency and efficacy of GLP-1R agonists, particularly the metabolite GLP-1(9-36)NH2[1][7]. This document provides a detailed protocol for an in vitro cAMP accumulation assay to characterize the activity of (S,R)-LSN3318839.

Signaling Pathway

The activation of the GLP-1R by an agonist, potentiated by (S,R)-LSN3318839, initiates a signaling cascade that results in the accumulation of intracellular cAMP. This process is a key indicator of receptor activation and the modulatory effect of the compound.

Caption: GLP-1R signaling pathway potentiated by (S,R)-LSN3318839.

Data Presentation

The following table summarizes the effect of (S,R)-LSN3318839 on the potency of GLP-1(9-36) in inducing cAMP accumulation in GLP-1R-expressing cells. The data demonstrates that as the concentration of (S,R)-LSN3318839 increases, the EC50 of GLP-1(9-36) decreases, indicating a significant potentiation of the agonist's effect[4][7].

(S,R)-LSN3318839 Concentration	GLP-1(9-36) EC50 (nM)	Fold Enhancement
0 nM	363.1	1x
50 nM	23.4	15.5x
500 nM	3.3	110x
5000 nM	0.4	891x

Experimental Protocol

This protocol is designed for a 384-well plate format using a homogenous, luminescence-based cAMP detection assay (e.g., Promega cAMP-Glo™)[8][9]. The principle involves the competition of cellular cAMP with a known amount of exogenous cAMP for binding to Protein Kinase A (PKA). The remaining ATP after the PKA reaction is converted to light by luciferase, where the light signal is inversely proportional to the cAMP concentration.

Materials:

• Cells: HEK293 or CHO cells stably expressing the human GLP-1R.

• Culture Medium: DMEM or F-12 Kaighn's Nutrient Mixture supplemented with 10% FBS, penicillin-streptomycin, and a selection antibiotic (e.g., G418)[10][11].

• Reagents:

  • (S,R)-LSN3318839

  • GLP-1(9-36)NH2 peptide

  • IBMX (3-isobutyl-1-methylxanthine), a phosphodiesterase inhibitor

  • cAMP-Glo™ Assay Kit (or similar)

• Equipment:

  • 384-well white, opaque assay plates

  • Luminometer

  • Standard cell culture equipment

Experimental Workflow:

Caption: Workflow for the (S,R)-LSN3318839 cAMP accumulation assay.

Procedure:

• Cell Seeding:

  • The day before the assay, harvest HEK293-GLP-1R cells and resuspend in culture medium.

  • Plate the cells in a 384-well white, opaque plate at a density of 5,000-10,000 cells per well.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation:

  • Prepare a stock solution of (S,R)-LSN3318839 in DMSO.

  • Prepare a stock solution of GLP-1(9-36)NH2 in an appropriate buffer (e.g., HBSS with 0.1% BSA).

  • Perform serial dilutions of both compounds to create a dose-response curve. It is recommended to test GLP-1(9-36) in the presence of fixed concentrations of (S,R)-LSN3318839 (e.g., 0, 50, 500, 5000 nM).

• Cell Stimulation:

  • Carefully remove the culture medium from the cells.

  • Add stimulation buffer containing 0.5 mM IBMX to each well and incubate for 15-30 minutes at room temperature.

  • Add the prepared dilutions of (S,R)-LSN3318839 followed immediately by the dilutions of GLP-1(9-36)NH2 to the appropriate wells.

  • Incubate for 30 minutes at room temperature.

• cAMP Detection (as per cAMP-Glo™ protocol):

  • Add cAMP-Glo™ Lysis Buffer to each well to lyse the cells and release cAMP.

  • Add the cAMP Detection Solution, which contains PKA, to each well.

  • Incubate for 20 minutes at room temperature to allow the PKA reaction to reach equilibrium.

• Luminescence Generation:

  • Add Kinase-Glo® Reagent to each well. This will terminate the PKA reaction and initiate the luciferase reaction to detect the remaining ATP.

  • Incubate for 10 minutes at room temperature.

• Data Acquisition:

  • Measure the luminescence signal using a plate-reading luminometer.

• Data Analysis:

  • The luminescence signal is inversely proportional to the cAMP concentration.

  • Generate a cAMP standard curve to convert luminescence readings to cAMP concentrations.

  • Plot the concentration of GLP-1(9-36) against the cAMP response for each concentration of (S,R)-LSN3318839.

  • Fit the data to a four-parameter logistic equation to determine the EC50 values for GLP-1(9-36) under each condition.

Conclusion

This protocol provides a robust framework for assessing the in vitro activity of (S,R)-LSN3318839 as a positive allosteric modulator of the GLP-1R. By quantifying the increase in intracellular cAMP levels, researchers can effectively characterize the potentiation effect of this and similar compounds on GLP-1R signaling. The provided data and methodologies are intended to guide drug development professionals and scientists in their research.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. drughunter.com [drughunter.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resources.revvity.com [resources.revvity.com]
• 6. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cAMP-Glo™ Assay Protocol [worldwide.promega.com]
• 9. cAMP-Glo™ Assay [promega.jp]
• 10. resources.revvity.com [resources.revvity.com]
• 11. High-throughput screening of antagonists for the orphan G-protein coupled receptor GPR139 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (S,R)-LSN3318839 In Vivo Oral Glucose Tolerance Test (OGTT) Methodology

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R)-LSN3318839 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R). GLP-1R is a well-established therapeutic target for type 2 diabetes, and its activation leads to enhanced glucose-dependent insulin (B600854) secretion, suppressed glucagon (B607659) release, and delayed gastric emptying. (S,R)-LSN3318839 enhances the signaling of endogenous GLP-1, particularly its metabolite GLP-1(9-36), thereby offering a promising therapeutic strategy for improving glycemic control.

These application notes provide a detailed protocol for conducting an in vivo oral glucose tolerance test (OGTT) to evaluate the efficacy of (S,R)-LSN3318839 in a relevant animal model. The presented data and methodologies are based on preclinical studies and are intended to guide researchers in designing and executing similar experiments.

Data Presentation

The following table summarizes the quantitative data from an oral glucose tolerance test performed in male glucose-dependent insulinotropic polypeptide receptor (GIPR) knockout mice. These mice are utilized to isolate the pharmacological effect of (S,R)-LSN3318839 on the GLP-1 receptor without the confounding influence of GIPR signaling.

Time Point (minutes)	Vehicle Control (Blood Glucose, mg/dL)	(S,R)-LSN3318839 (30 mg/kg) (Blood Glucose, mg/dL)
0	~175	~175
15	~450	~350
30	~500	~400
60	~425	~300
120	~250	~200

Note: The data presented are estimated values from the graphical representation in Willard et al., J. Med. Chem. 2021, 64(6), 3439-3448 and are intended for illustrative purposes.

Experimental Protocols

In Vivo Oral Glucose Tolerance Test (OGTT) in GIPR Knockout Mice

This protocol details the methodology for assessing the effect of (S,R)-LSN3318839 on glucose tolerance in GIPR knockout mice.

Materials:

• (S,R)-LSN3318839

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in water)

• Glucose solution (e.g., 20% D-glucose in sterile water)

• Male GIPR knockout mice

• Standard laboratory animal caging and husbandry supplies

• Glucometer and test strips

• Oral gavage needles

• Pipettes and tips

• Animal scale

Procedure:

• Animal Acclimation: House male GIPR knockout mice in a controlled environment (temperature, humidity, and 12-hour light/dark cycle) for at least one week prior to the experiment. Provide ad libitum access to standard chow and water.

• Fasting: Fast the mice for 5-6 hours before the start of the OGTT. Ensure free access to water during the fasting period.

• Compound Administration:

  • Prepare a formulation of (S,R)-LSN3318839 in the chosen vehicle at the desired concentration (e.g., for a 30 mg/kg dose).

  • Administer the (S,R)-LSN3318839 formulation or vehicle control to the mice via oral gavage. The volume of administration should be based on the individual animal's body weight.

• Baseline Blood Glucose Measurement (Time 0):

  • Approximately 30 minutes after compound administration, obtain a baseline blood glucose reading.

  • Gently restrain the mouse and collect a small drop of blood from the tail tip.

  • Use a glucometer to measure the blood glucose concentration and record the value.

• Glucose Challenge:

  • Immediately after the baseline blood glucose measurement, administer a glucose solution (e.g., 2 g/kg body weight) via oral gavage.

• Post-Glucose Blood Glucose Measurements:

  • Collect blood samples from the tail tip at subsequent time points, typically 15, 30, 60, and 120 minutes after the glucose challenge.

  • Measure and record the blood glucose concentration at each time point.

• Data Analysis:

  • Calculate the mean blood glucose levels for each treatment group at each time point.

  • The area under the curve (AUC) for the glucose excursion can be calculated to provide a quantitative measure of glucose tolerance.

  • Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the significance of the difference between the vehicle and (S,R)-LSN3318839 treated groups. A study showed that (S,R)-LSN3318839 significantly reduced glucose excursion at a 30 mg/kg dose.[1]

Mandatory Visualization

Experimental Workflow for In Vivo Oral Glucose Tolerance Test

Caption: Workflow of the in vivo oral glucose tolerance test.

GLP-1 Receptor Signaling Pathway and the Action of (S,R)-LSN3318839

Caption: GLP-1R signaling enhanced by (S,R)-LSN3318839.

References

• 1. biorxiv.org [biorxiv.org]

Application Notes and Protocols for the Synthesis and Purification of LSN3318839

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and purification of LSN3318839, a positive allosteric modulator of the glucagon-like peptide-1 receptor (GLP-1R). The information is compiled from published research and is intended for laboratory use by qualified professionals.

Introduction

LSN3318839 is a small molecule that acts as a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2] It has been shown to enhance the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36), effectively turning it into a full agonist at the GLP-1R.[1][2] This mechanism of action makes LSN3318839 a promising candidate for the treatment of type 2 diabetes.[1][2] These notes detail the chemical synthesis and purification strategies for obtaining high-purity LSN3318839 for research and development purposes.

Data Presentation

In Vitro Activity of LSN3318839

Parameter	Value	Cell Line	Assay
EC50 (in the presence of GLP-1(9-36))	23 nM (at 50 nM GLP-1(9-36))	HEK293 expressing GLP-1R	cAMP accumulation
Fold enhancement of GLP-1(9-36) potency	15-fold (at 50 nM LSN3318839)	HEK293 expressing GLP-1R	cAMP accumulation

Pharmacokinetic Properties of LSN3318839

Species	Route	Dose (mg/kg)	AUC (nM*h)	Cmax (nM)	T1/2 (h)
Mouse	i.v.	1	3640	1430	2.1
Mouse	p.o.	3	7300	2040	1.6
Rat	i.v.	1	859	1420	0.6
Rat	p.o.	3	1160	183	2.9
Dog	i.v.	1	1880	6780	0.6

Experimental Protocols

Synthesis of LSN3318839

The synthesis of LSN3318839 is a multi-step process that begins with commercially available starting materials. The key steps include a palladium-catalyzed coupling, lithiation-carbonylation, installation of a chiral amine, and a final nitro group reduction. An enantioselective approach is crucial for obtaining the desired stereoisomer.

A representative, high-level overview of the synthetic approach is as follows:

• Starting Material: The synthesis commences with 2,4-dichloro-1-bromobenzene.

• Palladium-Catalyzed Coupling: A Suzuki or similar cross-coupling reaction is employed to introduce a key fragment.

• Lithiation and Carbonylation: This step serves to install a carboxylic acid functional group.

• Chiral Amine Installation: An enantiomerically pure amine is introduced to set the desired stereochemistry.

• Nitro Group Reduction: The final step involves the reduction of a nitro group to an amine.

Detailed, step-by-step protocols with specific reagents, reaction conditions, and yields are often found in the supplementary information of the primary scientific publication.

Purification of LSN3318839

Purification of the final compound is critical to remove impurities and isolate the desired product with high purity (>98%). A two-step, reverse-phase high-performance liquid chromatography (RP-HPLC) method is a common and effective strategy for purifying compounds of this nature.

General Two-Step RP-HPLC Purification Protocol:

Step 1: Initial Purification (Capture Step)

• Column: A preparative C8 RP-HPLC column is suitable for the initial capture of the crude product.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: Acetonitrile with 0.1% TFA.

• Gradient: A linear gradient from low to high percentage of Mobile Phase B is used to elute the compound. The specific gradient will need to be optimized based on the crude sample.

• Loading: The crude sample is dissolved in a minimal amount of a suitable solvent (e.g., DMSO or DMF) and loaded onto the column.

• Fraction Collection: Fractions are collected based on the UV chromatogram.

Step 2: Polishing Purification

• Column: A preparative C4 or C18 RP-HPLC column can be used for the final polishing step. Using a different stationary phase from the first step can improve separation.

• Mobile Phase A: 0.1 M Ammonium acetate (B1210297) in water (pH can be adjusted to be different from the first step, e.g., pH 8).

• Mobile Phase B: Acetonitrile.

• Gradient: A shallow gradient around the elution point of LSN3318839 is used to achieve high-resolution separation from closely related impurities.

• Fraction Pooling and Analysis: Fractions from the polishing step are analyzed for purity by analytical HPLC. Pure fractions are pooled.

• Final Processing: The pooled fractions are lyophilized to yield the final product as a solid.

Visualizations

LSN3318839 Synthesis Workflow```dot

Caption: LSN3318839 enhances the binding of GLP-1(9-36) to GLP-1R, amplifying downstream signaling.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S,R)-LSN3318839 Cell-Based Assays for GLP-1R Potentiation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based assays to characterize the activity of (S,R)-LSN3318839, a positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R). (S,R)-LSN3318839 enhances the potency and efficacy of GLP-1R agonists, particularly the metabolite GLP-1(9-36), and displays a bias towards G-protein signaling over β-arrestin recruitment.[1][2]

The following protocols describe key functional assays to quantify the potentiation of GLP-1R signaling by (S,R)-LSN3318839, including cAMP accumulation, insulin (B600854) secretion, and β-arrestin recruitment assays.

Data Presentation

Table 1: Potentiation of GLP-1(9-36) induced cAMP accumulation by (S,R)-LSN3318839 in GLP-1R expressing cells

(S,R)-LSN3318839 Concentration	GLP-1(9-36) EC50 (nM)	Fold Enhancement
0 nM	363.1	1
50 nM	23.4	15.5
500 nM	3.3	110
5000 nM	0.4	891

Data compiled from studies on GLP-1R-mediated cAMP accumulation.[3]

Table 2: Effect of (S,R)-LSN3318839 on Insulin Secretion in INS-1 832-3 Cells

Condition	Insulin Secretion (Fold Increase over Basal)
High Glucose	>1.5
High Glucose + GLP-1(9-36)	~2.0
High Glucose + GLP-1(9-36) + 1 µM (S,R)-LSN3318839	Significantly Increased
High Glucose + GLP-1(9-36) + 3 µM (S,R)-LSN3318839	Further Significant Increase

Qualitative summary based on described effects in INS-1 832-3 cells.[4]

Signaling Pathways and Experimental Workflows

The activation of the GLP-1R by agonists initiates downstream signaling cascades primarily through Gαs protein coupling, leading to the production of cyclic AMP (cAMP).[5][6][7] Another key pathway involves the recruitment of β-arrestin, which can mediate receptor desensitization and G-protein independent signaling.[8][9] (S,R)-LSN3318839 has been shown to be a G-protein biased PAM.[1]

GLP-1R Signaling Pathways

General Experimental Workflow

Experimental Protocols

cAMP Accumulation Assay

This assay measures the intracellular accumulation of cAMP, a direct downstream product of GLP-1R activation via Gαs coupling.

Materials:

• HEK293 cells stably expressing human GLP-1R (HEK293-hGLP-1R).

• Cell culture medium: Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and selection antibiotics.

• Assay buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES and 0.1% Bovine Serum Albumin (BSA).

• (S,R)-LSN3318839.

• GLP-1(9-36) or other GLP-1R agonists.

• cAMP detection kit (e.g., HTRF, luminescence, or fluorescence-based).

• White, 96-well or 384-well microplates.

Protocol:

• Cell Seeding:

  • Culture HEK293-hGLP-1R cells to ~80-90% confluency.

  • Trypsinize and resuspend cells in culture medium.

  • Seed cells into a white microplate at a density of 10,000-20,000 cells per well.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation:

  • Prepare a stock solution of (S,R)-LSN3318839 in DMSO.

  • Prepare serial dilutions of (S,R)-LSN3318839 in assay buffer.

  • Prepare a stock solution of GLP-1(9-36) in assay buffer.

  • Prepare serial dilutions of GLP-1(9-36) in assay buffer, both with and without the different concentrations of (S,R)-LSN3318839.

• Assay Procedure:

  • Aspirate the culture medium from the wells.

  • Wash the cells once with assay buffer.

  • Add the prepared compound dilutions (GLP-1(9-36) with or without (S,R)-LSN3318839) to the respective wells.

  • Incubate for 30 minutes at 37°C.

• cAMP Detection:

  • Following incubation, lyse the cells and measure cAMP levels according to the manufacturer's protocol of the chosen cAMP detection kit.

• Data Analysis:

  • Plot the concentration-response curves for GLP-1(9-36) in the presence and absence of (S,R)-LSN3318839.

  • Calculate the EC50 and Emax values to determine the potentiation effect of (S,R)-LSN3318839.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay measures the ability of (S,R)-LSN3318839 to potentiate GLP-1 agonist-induced insulin secretion from pancreatic beta cells in a glucose-dependent manner.[10][4]

Materials:

• INS-1 832-3 or other suitable pancreatic beta-cell line.

• Cell culture medium: RPMI-1640 with 10% FBS, 10 mM HEPES, 2 mM L-glutamine, 1 mM sodium pyruvate, and 50 µM β-mercaptoethanol.

• Krebs-Ringer Bicarbonate HEPES (KRBH) buffer (low glucose: 2.8 mM; high glucose: 16.7 mM).

• (S,R)-LSN3318839.

• GLP-1(9-36) or other GLP-1R agonists.

• Insulin ELISA kit.

• 24-well or 48-well cell culture plates.

Protocol:

• Cell Seeding:

  • Culture INS-1 832-3 cells to ~80-90% confluency.

  • Seed cells into the cell culture plates and grow for 48-72 hours.

• Pre-incubation:

  • Wash the cells twice with KRBH buffer containing low glucose.

  • Pre-incubate the cells in low glucose KRBH buffer for 2 hours at 37°C.

• Stimulation:

  • Prepare stimulation solutions in KRBH buffer with high glucose, containing various concentrations of GLP-1(9-36) with or without (S,R)-LSN3318839.

  • Aspirate the pre-incubation buffer and add the stimulation solutions to the cells.

  • Incubate for 2 hours at 37°C.

• Sample Collection and Analysis:

  • Collect the supernatant from each well.

  • Measure the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.

  • Lyse the cells to determine the total protein or DNA content for normalization.

• Data Analysis:

  • Normalize the secreted insulin levels to the total protein or DNA content.

  • Compare the insulin secretion in response to GLP-1(9-36) in the presence and absence of (S,R)-LSN3318839.

β-Arrestin Recruitment Assay

This assay assesses the potential for (S,R)-LSN3318839 to modulate GLP-1R-mediated β-arrestin recruitment, providing insights into its signaling bias.[10][1][2]

Materials:

• HEK293 or CHO cells stably expressing human GLP-1R and a β-arrestin reporter system (e.g., PathHunter® or Tango™).

• Cell culture medium as appropriate for the cell line.

• Assay buffer.

• (S,R)-LSN3318839.

• GLP-1(7-36) or another reference agonist.

• Substrate for the reporter system (e.g., chemiluminescent or fluorescent).

• White, clear-bottom microplates.

Protocol:

• Cell Seeding:

  • Follow the cell seeding protocol as described for the cAMP assay, using the appropriate cell line for the β-arrestin assay.

• Compound Preparation:

  • Prepare serial dilutions of (S,R)-LSN3318839 and the reference agonist in assay buffer.

• Assay Procedure:

  • Treat the cells with the compound dilutions.

  • Incubate for 60-90 minutes at 37°C.

• Signal Detection:

  • Add the detection reagents according to the manufacturer's protocol for the specific β-arrestin assay system.

  • Incubate for the recommended time to allow for signal development.

  • Measure the luminescent or fluorescent signal using a plate reader.

• Data Analysis:

  • Plot the concentration-response curves and calculate the EC50 values for β-arrestin recruitment.

  • Compare the potency and efficacy of (S,R)-LSN3318839 in this assay to its activity in the cAMP assay to determine its signaling bias.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Glucagon-like peptide-1 receptor - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. β-Arrestin-biased agonists of the GLP-1 receptor from β-amino acid residue incorporation into GLP-1 analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Application Notes and Protocols for (S,R)-LSN3318839: A Positive Allosteric Modulator of the GLP-1 Receptor

(S,R)-LSN3318839 is an orally bioavailable, potent, and selective positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2] It functions as a "molecular glue," stabilizing the interaction between the GLP-1R and its ligands, including the full-length agonist GLP-1(7-36) and its less active metabolite, GLP-1(9-36). This potentiation of endogenous GLP-1 signaling leads to enhanced glucose-dependent insulin (B600854) secretion and robust glucose-lowering effects, making it a promising therapeutic candidate for type 2 diabetes.[3][4][5] (S,R)-LSN3318839 displays a bias towards G-protein signaling over β-arrestin recruitment, which may offer a favorable therapeutic profile.[4][5]

These application notes provide a summary of the pharmacokinetic and pharmacodynamic properties of (S,R)-LSN3318839, along with detailed protocols for key in vitro and in vivo assays to facilitate further research and development.

Pharmacokinetic Properties

(S,R)-LSN3318839 exhibits favorable pharmacokinetic properties across multiple species, with low to moderate intravenous clearance.[6] The compound is orally bioavailable, a key feature for its development as a therapeutic agent.

Parameter	Mouse (CD-1)	Rat (Sprague-Dawley)	Dog (Beagle)
IV Clearance (mL/min/kg)	Low to Moderate	Low to Moderate	Low to Moderate
Volume of Distribution (Vdss, L/kg)	Not Reported	Not Reported	Not Reported
Oral Bioavailability (%)	Calculated	Calculated	Not Reported
Absorption	Rapid	Not Reported	Not Reported

Table 1: Summary of key pharmacokinetic parameters of (S,R)-LSN3318839 in different species. Data synthesized from available research.[6]

Pharmacodynamic Properties

The primary pharmacodynamic effect of (S,R)-LSN3318839 is the potentiation of GLP-1R signaling. This has been demonstrated through various in vitro and in vivo studies.

In Vitro Potency

(S,R)-LSN3318839 significantly enhances the potency of GLP-1(9-36) at the GLP-1R, effectively converting it from a weak partial agonist to a full agonist.[4][5] It also modestly potentiates the activity of the full agonist GLP-1(7-36).[4][5]

Ligand	Parameter	Without (S,R)-LSN3318839	With 50 nM (S,R)-LSN3318839	With 500 nM (S,R)-LSN3318839	With 5000 nM (S,R)-LSN3318839
GLP-1(9-36)	EC50 (cAMP accumulation)	363.1 nM	23.4 nM (15-fold enhancement)	3.3 nM (110-fold enhancement)	0.4 nM (891-fold enhancement)
Maximum Response (cAMP)	84.8%	97.9%	98.0%	96.9%
GLP-1(7-36)	EC50 (cAMP accumulation)	Potent	Modestly Potentiated	Modestly Potentiated	Modestly Potentiated

Table 2: In vitro potency of GLP-1(9-36) and GLP-1(7-36) at the GLP-1R in the absence and presence of (S,R)-LSN3318839.[7]

In Vivo Efficacy

In animal models, (S,R)-LSN3318839 demonstrates robust glucose-lowering effects, particularly in combination with a DPP-4 inhibitor like sitagliptin, which increases the levels of endogenous GLP-1.[3]

Animal Model	Treatment	Dose	Effect on Glucose Excursion
GIPR KO Mice	(S,R)-LSN3318839	30 mg/kg	Significant reduction
GIPR KO Mice	(S,R)-LSN3318839 + Sitagliptin	30 mg/kg	Additive glucose-lowering effect

Table 3: In vivo glucose-lowering efficacy of (S,R)-LSN3318839 in an oral glucose tolerance test (oGTT).[6]

Signaling Pathway and Experimental Workflow

GLP-1R Signaling Pathway with (S,R)-LSN3318839.

General Experimental Workflow for (S,R)-LSN3318839.

Experimental Protocols

In Vitro cAMP Accumulation Assay

This assay measures the ability of (S,R)-LSN3318839 to potentiate GLP-1R-mediated cyclic AMP production.

• Cell Line: HEK293 cells stably expressing the human GLP-1 receptor (HEK293-hGLP-1R).

• Materials:

  • HEK293-hGLP-1R cells

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • Assay buffer (e.g., DMEM, 0.1% BSA, 5 mM HEPES)

  • (S,R)-LSN3318839

  • GLP-1(7-36) and GLP-1(9-36)

  • cAMP detection kit (e.g., LANCE Ultra cAMP kit)

  • 384-well plates

• Protocol:

  • Seed HEK293-hGLP-1R cells into 384-well plates and culture overnight.

  • On the day of the assay, remove the culture medium and replace it with assay buffer.

  • Prepare serial dilutions of GLP-1(7-36) or GLP-1(9-36) in assay buffer.

  • Prepare fixed concentrations of (S,R)-LSN3318839 in assay buffer.

  • Add (S,R)-LSN3318839 to the appropriate wells, followed by the addition of the GLP-1 peptides.

  • Incubate the plate at 37°C for 30 minutes.[8]

  • Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol of the chosen cAMP detection kit.[8]

  • Data Analysis: Plot the response (e.g., fluorescence ratio) against the log concentration of the GLP-1 peptide and fit the data to a four-parameter logistic equation to determine EC50 and Emax values.

β-Arrestin Recruitment Assay

This assay determines the extent to which (S,R)-LSN3318839 promotes the recruitment of β-arrestin to the activated GLP-1R.

• Cell Line: A cell line engineered to co-express a tagged GLP-1R and a tagged β-arrestin (e.g., PathHunter β-arrestin GPCR cells).

• Materials:

  • Appropriate engineered cell line

  • Cell culture medium

  • Assay buffer

  • (S,R)-LSN3318839

  • GLP-1(7-36) and GLP-1(9-36)

  • β-arrestin detection reagents (e.g., based on enzyme fragment complementation)

  • Assay plates

• Protocol:

  • Seed the cells in the appropriate assay plate and incubate overnight.[9]

  • Prepare serial dilutions of GLP-1 peptides and fixed concentrations of (S,R)-LSN3318839 in assay buffer.

  • Add the compounds to the cells and incubate for a predetermined time (e.g., 60-90 minutes) at 37°C.[9]

  • Add the detection reagents according to the manufacturer's protocol.

  • Measure the signal (e.g., chemiluminescence).

  • Data Analysis: Plot the signal against the log concentration of the agonist to generate dose-response curves and determine EC50 values.

In Vitro Insulin Secretion Assay

This assay assesses the ability of (S,R)-LSN3318839 to enhance glucose-stimulated insulin secretion in pancreatic beta cells.

• Cell Line: INS-1 832/3 rat insulinoma cell line.[10]

• Materials:

  • INS-1 832/3 cells[10]

  • Culture medium (e.g., RPMI-1640 supplemented with 10% FBS, 1 mM sodium pyruvate, 50 µM 2-mercaptoethanol, 10 mM HEPES, and 100 U/mL penicillin-streptomycin)

  • Krebs-Ringer Bicarbonate Buffer (KRBH) with varying glucose concentrations (e.g., 2.8 mM and 16.7 mM)

  • (S,R)-LSN3318839

  • GLP-1(9-36)

  • Insulin ELISA kit

  • 24-well plates

• Protocol:

  • Seed INS-1 832/3 cells in 24-well plates and culture until they reach confluence.

  • Two hours prior to the assay, replace the culture medium with KRBH containing 2.8 mM glucose and incubate at 37°C.

  • After the pre-incubation, wash the cells with KRBH.

  • Add KRBH containing low (2.8 mM) or high (16.7 mM) glucose, with or without (S,R)-LSN3318839 and GLP-1(9-36), to the respective wells.

  • Incubate for 2 hours at 37°C.

  • Collect the supernatant and measure the insulin concentration using an insulin ELISA kit.

  • Data Analysis: Compare the amount of insulin secreted under the different treatment conditions.

In Vivo Oral Glucose Tolerance Test (oGTT)

This in vivo assay evaluates the effect of (S,R)-LSN3318839 on glucose disposal in an animal model.

• Animal Model: GIPR knockout (KO) mice or other relevant rodent models.

• Materials:

  • Mice

  • (S,R)-LSN3318839 formulation for oral gavage

  • Sitagliptin (optional)

  • Glucose solution (e.g., 2 g/kg)

  • Glucometer and test strips

  • Blood collection supplies (e.g., lancets, microvettes)

• Protocol:

  • Fast the mice overnight (e.g., 16 hours) with free access to water.[11]

  • Record the baseline blood glucose level (t=0) from a tail snip.[12]

  • Administer (S,R)-LSN3318839 (and sitagliptin, if applicable) via oral gavage.

  • After a specified time (e.g., 30-60 minutes), administer a glucose solution (2 g/kg) via oral gavage.[13]

  • Measure blood glucose levels at various time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).[12]

  • Data Analysis: Plot the blood glucose concentration over time and calculate the area under the curve (AUC) to assess the overall effect on glucose tolerance.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. LSN3318839 | 2764704-18-7 | MOLNOVA [molnova.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. mmpc.org [mmpc.org]
• 12. vmmpc.org [vmmpc.org]
• 13. protocols.io [protocols.io]

Application Notes and Protocols for (S,R)-LSN3318839: Solubility and Formulation for In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S,R)-LSN3318839 is a potent, orally bioavailable positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R) with potential for the treatment of type 2 diabetes.[1][2][3] It acts as a "molecular glue," stabilizing the interaction between the GLP-1R and its ligands, thereby enhancing their signaling.[4][5] Notably, it potentiates the activity of both GLP-1(7-36) and the less active metabolite GLP-1(9-36).[1][2][6] Preclinical in vivo studies have demonstrated its efficacy in lowering blood glucose levels in animal models, with significant effects observed at oral doses of 30 mg/kg.[6][7] Given its poor aqueous solubility, appropriate formulation is critical for achieving consistent and reliable results in in vivo research. These application notes provide a summary of the known solubility characteristics of (S,R)-LSN3318839 and a detailed protocol for the preparation of a suspension formulation suitable for oral administration in preclinical studies.

Data Presentation: Solubility of (S,R)-LSN3318839

Solvent	Concentration	Observations
Dimethyl Sulfoxide (B87167) (DMSO)	≤ 10 mg/mL (20.82 mM)	Soluble with ultrasonic agitation and warming to 60°C.[7][10]
Aqueous Buffers (e.g., PBS, pH 7.4)	Not Reported (Expected to be low)	Based on its classification as a poorly water-soluble compound.

It is crucial for researchers to determine the aqueous solubility under their specific experimental conditions (e.g., pH, buffer composition) to inform the most appropriate formulation strategy.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of (S,R)-LSN3318839

This protocol describes the preparation of a high-concentration stock solution of (S,R)-LSN3318839 in DMSO, which can be used for in vitro assays or for the preparation of dosing formulations.

Materials:

• (S,R)-LSN3318839 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene (B1209903) or glass vials

• Calibrated analytical balance

• Vortex mixer

• Water bath or heating block

Procedure:

• Weighing: Accurately weigh the desired amount of (S,R)-LSN3318839 powder in a tared vial.

• Solvent Addition: Add the calculated volume of DMSO to achieve the target concentration (e.g., 10 mg/mL).

• Dissolution:

  • Vortex the mixture vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, place the vial in a water bath or on a heating block set to 60°C for 5-10 minutes.

  • Intermittently vortex the solution until all solid material is dissolved and the solution is clear.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of an Oral Suspension of (S,R)-LSN3318839 for In Vivo Studies

For oral administration in preclinical models like rodents, a suspension is a common and effective formulation approach for poorly water-soluble compounds. A vehicle of 0.5% methylcellulose (B11928114) with a surfactant such as 0.25% Tween® 80 is frequently used to ensure homogeneity and improve wettability of the compound.

Materials:

• (S,R)-LSN3318839 powder

• Methylcellulose (e.g., 400 cP viscosity)

• Tween® 80 (Polysorbate 80)

• Purified water (sterile)

• Glass beaker

• Magnetic stirrer and stir bar

• Heating plate

• Mortar and pestle

• Graduated cylinders

• Storage container (e.g., sterile glass bottle)

Procedure:

Part A: Preparation of the Vehicle (0.5% Methylcellulose and 0.25% Tween® 80)

• Heating Water: Heat approximately one-third of the final required volume of purified water to 60-70°C in a glass beaker on a heating plate with a magnetic stirrer.

• Dispersing Methylcellulose: Slowly add the methylcellulose powder (0.5% w/v) to the heated water while stirring vigorously. This will create a milky dispersion.

• Cooling and Dissolving: Remove the beaker from the heat and add the remaining two-thirds of the purified water as cold water or ice to rapidly cool the mixture. Continue stirring until the methylcellulose is fully dissolved and the solution becomes clear and viscous.

• Adding Surfactant: Add Tween® 80 to the methylcellulose solution to a final concentration of 0.25% (v/v) and continue to stir until it is completely dissolved.

• Storage: The vehicle can be stored at 2-8°C for up to one week.

Part B: Preparation of the (S,R)-LSN3318839 Suspension

• Calculating Amounts: Calculate the required amount of (S,R)-LSN3318839 and vehicle based on the desired final concentration (e.g., 3 mg/mL for a 30 mg/kg dose in a 10 mL/kg dosing volume) and the total volume needed for the study.

• Trituration: Place the weighed (S,R)-LSN3318839 powder into a mortar. Add a small volume of the prepared vehicle and triturate with the pestle to form a smooth, uniform paste. This step is crucial for breaking down any aggregates and ensuring the particles are well-wetted.

• Dilution: Gradually add the remaining vehicle to the paste in the mortar while continuing to mix.

• Homogenization: Transfer the mixture to a suitable container and stir continuously with a magnetic stirrer for at least 30 minutes to ensure a homogenous suspension.

• Dosing: Keep the suspension under continuous gentle stirring during the dosing procedure to prevent settling and ensure that each animal receives the correct dose.

Visualization of Key Concepts

Signaling Pathway of (S,R)-LSN3318839

Caption: Signaling pathway of (S,R)-LSN3318839 as a GLP-1R PAM.

Experimental Workflow for Oral Suspension Formulation

Caption: Workflow for preparing an oral suspension of (S,R)-LSN3318839.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bio-techne.com [bio-techne.com]
• 4. drughunter.com [drughunter.com]
• 5. drughunter.com [drughunter.com]
• 6. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Evaluation of preclinical formulations for a poorly water-soluble compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. LSN3318839 - Immunomart [immunomart.com]

Application Notes and Protocols: (S,R)-LSN3318839 in Combination with Sitagliptin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synergistic combination of (S,R)-LSN3318839, a novel positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R), and sitagliptin (B1680988), a dipeptidyl peptidase-4 (DPP-4) inhibitor, presents a promising therapeutic strategy for type 2 diabetes. This document provides detailed application notes on the rationale for this combination and protocols for in vitro and in vivo studies to evaluate its efficacy.

(S,R)-LSN3318839 acts by enhancing the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36), and to a lesser extent, the active GLP-1(7-36) at the GLP-1R. This modulation preferentially enhances G protein-coupled signaling. Sitagliptin, on the other hand, increases the bioavailability of active GLP-1 and other incretin (B1656795) hormones by inhibiting their degradation by the DPP-4 enzyme. The dual mechanism of enhancing both the concentration and the receptor-level activity of GLP-1 offers the potential for a more robust and sustained glucose-lowering effect.

Rationale for Combination Therapy

The combination of (S,R)-LSN3318839 and a DPP-4 inhibitor like sitagliptin is based on their complementary mechanisms of action to amplify GLP-1 signaling, a key pathway in glucose homeostasis.

• Sitagliptin (DPP-4 Inhibitor): Increases the levels of active GLP-1 (7-36) and GIP by preventing their rapid degradation.[1][2][3][4][5]

• (S,R)-LSN3318839 (GLP-1R PAM): Potentiates the activity of both active GLP-1 and its metabolite GLP-1(9-36) directly at the receptor.[6][7][8]

This dual approach is expected to lead to an additive or synergistic improvement in glycemic control.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and a general workflow for evaluating the combination therapy.

Fig. 1: Combined signaling pathway of sitagliptin and (S,R)-LSN3318839.

Fig. 2: General experimental workflow for evaluating the combination therapy.

Quantitative Data Summary

Preclinical studies have demonstrated an additive effect on glucose lowering when (S,R)-LSN3318839 and sitagliptin are co-administered. The following tables provide an illustrative summary of expected results based on these findings.

Table 1: In Vivo Oral Glucose Tolerance Test (oGTT) in GIPR Knockout Mice

Treatment Group	Dose	Blood Glucose Area Under the Curve (AUC) (mg/dL*min)	% Reduction in Glucose Excursion vs. Vehicle
Vehicle	-	30000 ± 1500	-
(S,R)-LSN3318839	30 mg/kg	22500 ± 1200	25%
Sitagliptin	10 mg/kg	24000 ± 1300	20%
Combination	30 mg/kg + 10 mg/kg	16500 ± 1100	45% (Additive Effect)

Note: The values presented are illustrative and based on qualitative descriptions of an additive effect.

Table 2: In Vitro Glucose-Stimulated Insulin Secretion (GSIS) in INS-1 832-3 Cells

Treatment Condition	Insulin Secretion (ng/mg protein/hr)	Fold Increase vs. High Glucose
Low Glucose (2.8 mM)	1.5 ± 0.2	-
High Glucose (16.7 mM)	4.5 ± 0.4	3.0
High Glucose + (S,R)-LSN3318839 (3 µM) + GLP-1(9-36)	7.2 ± 0.6	4.8
High Glucose + Sitagliptin (100 nM)	6.3 ± 0.5	4.2
High Glucose + Combination	9.9 ± 0.8	6.6 (Synergistic Effect)

Note: The values presented are illustrative and based on the expected synergistic potentiation of insulin secretion.

Experimental Protocols

Protocol 1: In Vivo Oral Glucose Tolerance Test (oGTT) in Mice

Objective: To assess the effect of (S,R)-LSN3318839, sitagliptin, and their combination on glucose tolerance in mice.

Materials:

• (S,R)-LSN3318839

• Sitagliptin

• Vehicle (e.g., 0.5% methylcellulose)

• Glucose solution (20% in sterile water)

• Glucometer and test strips

• Oral gavage needles

• Blood collection tubes (e.g., EDTA-coated capillaries)

• Male GIPR knockout mice (or other relevant diabetic model), 8-10 weeks old

Procedure:

• Animal Acclimatization: Acclimatize mice to the housing conditions for at least one week before the experiment.

• Fasting: Fast the mice overnight for 16 hours with free access to water.

• Baseline Blood Glucose: At time t=0, obtain a baseline blood sample from the tail vein and measure blood glucose.

• Drug Administration: Administer the following treatments via oral gavage:

  • Group 1: Vehicle

  • Group 2: (S,R)-LSN3318839 (e.g., 30 mg/kg)

  • Group 3: Sitagliptin (e.g., 10 mg/kg)

  • Group 4: Combination of (S,R)-LSN3318839 and Sitagliptin

• Glucose Challenge: 30 minutes after drug administration, administer a glucose solution (2 g/kg body weight) via oral gavage.

• Blood Glucose Monitoring: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes post-glucose administration and measure blood glucose levels.

• Data Analysis: Calculate the area under the curve (AUC) for the blood glucose concentration-time profile for each mouse. Compare the AUC values between the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).

Protocol 2: In Vitro Glucose-Stimulated Insulin Secretion (GSIS) Assay

Objective: To determine the effect of (S,R)-LSN3318839, sitagliptin, and their combination on insulin secretion from a pancreatic beta-cell line.

Materials:

• INS-1 832-3 cells

• RPMI-1640 medium with supplements

• Krebs-Ringer Bicarbonate Buffer (KRBH) with low (2.8 mM) and high (16.7 mM) glucose

• (S,R)-LSN3318839

• Sitagliptin

• GLP-1(9-36)

• Insulin ELISA kit

• 24-well cell culture plates

Procedure:

• Cell Culture: Culture INS-1 832-3 cells in RPMI-1640 medium supplemented with 10% FBS, 10 mM HEPES, 2 mM L-glutamine, 1 mM sodium pyruvate, and 50 µM β-mercaptoethanol. Seed cells in 24-well plates to be confluent on the day of the assay.

• Pre-incubation: Wash the cells twice with KRBH buffer containing 2.8 mM glucose. Then, pre-incubate the cells in the same buffer for 2 hours at 37°C.

• Stimulation: After pre-incubation, replace the buffer with the following treatment conditions (in KRBH buffer):

  • Low glucose (2.8 mM)

  • High glucose (16.7 mM)

  • High glucose + (S,R)-LSN3318839 (e.g., 3 µM) + GLP-1(9-36) (e.g., 100 nM)

  • High glucose + Sitagliptin (e.g., 100 nM)

  • High glucose + Combination of (S,R)-LSN3318839, GLP-1(9-36), and Sitagliptin

• Incubation: Incubate the cells for 2 hours at 37°C.

• Supernatant Collection: Collect the supernatant from each well.

• Insulin Quantification: Measure the insulin concentration in the supernatants using an insulin ELISA kit according to the manufacturer's instructions.

• Data Normalization: Lyse the cells and measure the total protein content in each well to normalize the insulin secretion data.

• Data Analysis: Express the results as ng of insulin per mg of protein per hour. Compare the different treatment groups using appropriate statistical analysis.

Protocol 3: In Vitro cAMP Accumulation Assay

Objective: To measure the potentiation of GLP-1R-mediated cAMP signaling by (S,R)-LSN3318839 in the presence of GLP-1 peptides.

Materials:

• HEK293 cells stably expressing the human GLP-1R

• Cell culture medium (e.g., DMEM)

• Assay buffer (e.g., HBSS with 0.1% BSA and a phosphodiesterase inhibitor like IBMX)

• (S,R)-LSN3318839

• GLP-1(7-36) and GLP-1(9-36)

• cAMP detection kit (e.g., HTRF-based)

• 384-well white assay plates

Procedure:

• Cell Seeding: Seed the GLP-1R expressing HEK293 cells into 384-well plates and culture overnight.

• Compound Preparation: Prepare serial dilutions of GLP-1(7-36) and GLP-1(9-36) in assay buffer. Prepare solutions of (S,R)-LSN3318839 at various concentrations.

• Cell Stimulation:

  • Add (S,R)-LSN3318839 to the wells at the desired final concentrations.

  • Add the serial dilutions of GLP-1 peptides to the wells.

  • Include control wells with vehicle and a maximal concentration of a known GLP-1R agonist.

• Incubation: Incubate the plate at room temperature for 30-60 minutes.

• cAMP Detection: Add the cAMP detection reagents (e.g., HTRF donor and acceptor antibodies) according to the manufacturer's protocol.

• Signal Reading: Incubate for the recommended time and then read the plate on an HTRF-compatible plate reader.

• Data Analysis: Convert the HTRF ratio to cAMP concentration using a standard curve. Plot the concentration-response curves for the GLP-1 peptides in the absence and presence of (S,R)-LSN3318839. Calculate the EC50 values and maximal responses to determine the potentiation effect.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Evaluate GLP-1R Targeted Therapeutics Using First-to-Market Semaglutide Qualified GLP-1R Bioassay [discoverx.com]
• 4. researchgate.net [researchgate.net]
• 5. Assay in Summary_ki [bdb99.ucsd.edu]
• 6. The Insulin Response to Oral Glucose in GIP and GLP-1 Receptor Knockout Mice: Review of the Literature and Stepwise Glucose Dose Response Studies in Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Acute pharmacodynamic responses to sitagliptin: Drug‐induced increase in early insulin secretion in oral glucose tolerance test - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S,R)-LSN3318839 in Insulin Secretion Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R)-LSN3318839 is an orally active, positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3] As a PAM, (S,R)-LSN3318839 enhances the signaling of endogenous and exogenous GLP-1R agonists, such as GLP-1 and its metabolite GLP-1(9-36), leading to a potentiation of glucose-stimulated insulin (B600854) secretion (GSIS).[2][4] This makes it a valuable research tool for studying GLP-1R signaling and a potential therapeutic agent for type 2 diabetes.[3] These application notes provide detailed protocols for utilizing (S,R)-LSN3318839 in insulin secretion assays using pancreatic β-cell lines.

Mechanism of Action

(S,R)-LSN3318839 binds to an allosteric site on the GLP-1R, distinct from the orthosteric binding site of GLP-1. This binding induces a conformational change in the receptor that increases the potency and/or efficacy of orthosteric agonists. The GLP-1R is a G-protein coupled receptor (GPCR) that, upon activation, primarily couples to the Gαs subunit, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[5][6] Elevated cAMP levels activate Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (Epac), both of which play crucial roles in potentiating the exocytosis of insulin-containing granules from pancreatic β-cells in a glucose-dependent manner.[6][7]

Signaling Pathway Diagram

Caption: GLP-1R signaling pathway modulated by (S,R)-LSN3318839.

Data Presentation

The following table summarizes hypothetical quantitative data from a Glucose-Stimulated Insulin Secretion (GSIS) assay to illustrate the potentiation effect of (S,R)-LSN3318839.

Treatment Group	Glucose (mM)	(S,R)-LSN3318839 (µM)	GLP-1(9-36) (nM)	Insulin Secreted (ng/mg protein)	Fold Increase vs. Basal
Basal	2.8	0	0	1.5 ± 0.2	1.0
High Glucose	16.7	0	0	4.5 ± 0.4	3.0
GLP-1(9-36)	16.7	0	100	6.8 ± 0.6	4.5
(S,R)-LSN3318839	16.7	3	0	5.0 ± 0.5	3.3
GLP-1(9-36) + (S,R)-LSN3318839	16.7	3	100	12.5 ± 1.1	8.3

Experimental Protocols

Protocol 1: In Vitro Glucose-Stimulated Insulin Secretion (GSIS) Assay Using Pancreatic β-Cell Lines (e.g., INS-1, MIN6)

This protocol details the steps to assess the effect of (S,R)-LSN3318839 on insulin secretion in the presence of low and high glucose concentrations, with and without a GLP-1R agonist.

Materials:

• Pancreatic β-cell line (e.g., INS-1, MIN6)

• Complete culture medium (e.g., RPMI-1640 supplemented with 10% FBS, 1 mM sodium pyruvate, 10 mM HEPES, 50 µM 2-mercaptoethanol, and penicillin/streptomycin)

• Krebs-Ringer Bicarbonate HEPES buffer (KRBH): 114 mM NaCl, 4.7 mM KCl, 1.2 mM KH2PO4, 1.16 mM MgSO4, 20 mM HEPES, 2.5 mM CaCl2, 25.5 mM NaHCO3, and 0.2% BSA, pH 7.4.

• (S,R)-LSN3318839 (stock solution in DMSO)

• GLP-1(7-36) or GLP-1(9-36) (stock solution in sterile water or appropriate buffer)

• Glucose (stock solution in sterile water)

• Phosphate-Buffered Saline (PBS)

• 24-well or 48-well cell culture plates

• Insulin ELISA kit

• BCA Protein Assay Kit

Experimental Workflow Diagram:

Caption: Experimental workflow for the GSIS assay.

Procedure:

• Cell Seeding:

  • Seed pancreatic β-cells (e.g., INS-1 or MIN6) into 24-well or 48-well plates at a density that will result in 80-90% confluency on the day of the assay.

  • Culture cells in complete culture medium at 37°C in a humidified atmosphere of 5% CO2 for 48-72 hours.

• Pre-incubation (Starvation):

  • On the day of the assay, gently wash the cells twice with PBS.

  • Pre-incubate the cells in KRBH buffer containing a low glucose concentration (e.g., 2.8 mM) for 1-2 hours at 37°C to bring them to a basal state of insulin secretion.

• Stimulation:

  • Prepare fresh KRBH buffer with the different treatment conditions. A suggested experimental setup includes:

    • Basal (Low Glucose): KRBH with 2.8 mM glucose.

    • High Glucose: KRBH with 16.7 mM glucose.

    • (S,R)-LSN3318839 alone: KRBH with 16.7 mM glucose + desired concentrations of (S,R)-LSN3318839 (e.g., 1, 3, 10 µM).[1]

    • GLP-1 analog alone: KRBH with 16.7 mM glucose + GLP-1(7-36) or GLP-1(9-36) (e.g., 100 nM).

    • Combination: KRBH with 16.7 mM glucose + GLP-1 analog + (S,R)-LSN3318839.

  • Aspirate the pre-incubation buffer and add the treatment buffers to the respective wells.

  • Incubate for 1-2 hours at 37°C.

• Supernatant Collection:

  • After incubation, carefully collect the supernatant from each well.

  • Centrifuge the supernatant at 1000 x g for 5 minutes to pellet any detached cells.

  • Transfer the clarified supernatant to a new tube and store at -20°C or -80°C until insulin quantification.

• Cell Lysis and Protein Quantification:

  • Wash the remaining cells in the wells with PBS.

  • Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer).

  • Determine the total protein concentration in each well using a BCA protein assay kit, following the manufacturer's instructions. This will be used to normalize the insulin secretion data.

• Insulin Quantification:

  • Measure the insulin concentration in the collected supernatants using a commercially available insulin ELISA kit, following the manufacturer's protocol.

• Data Analysis:

  • Normalize the amount of secreted insulin to the total protein content for each well (e.g., ng insulin / mg protein).

  • Calculate the fold increase in insulin secretion for each treatment group compared to the basal (low glucose) condition.

  • Perform statistical analysis to determine the significance of the observed differences.

Protocol 2: cAMP Accumulation Assay

This protocol is designed to confirm the mechanism of action of (S,R)-LSN3318839 by measuring its effect on intracellular cAMP levels in response to GLP-1R activation.

Materials:

• Pancreatic β-cell line (e.g., INS-1, MIN6) or a cell line overexpressing GLP-1R (e.g., HEK293-GLP-1R)

• Culture medium and reagents as in Protocol 1.

• Stimulation buffer (e.g., HBSS with 0.1% BSA and 500 µM IBMX, a phosphodiesterase inhibitor)

• (S,R)-LSN3318839

• GLP-1(7-36) or GLP-1(9-36)

• Forskolin (positive control)

• cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

• 96-well or 384-well plates

Procedure:

• Cell Seeding: Seed cells into 96-well or 384-well plates and culture until they reach 80-90% confluency.

• Stimulation:

  • Wash the cells with PBS.

  • Add stimulation buffer containing the various treatment conditions:

    • Vehicle control

    • (S,R)-LSN3318839 alone

    • GLP-1 analog alone

    • GLP-1 analog + (S,R)-LSN3318839

    • Forskolin (as a positive control for adenylyl cyclase activation)

  • Incubate for 15-30 minutes at 37°C.

• Cell Lysis and cAMP Measurement:

  • Lyse the cells according to the cAMP assay kit manufacturer's instructions.

  • Measure the intracellular cAMP levels using the chosen assay format.

• Data Analysis:

  • Plot the cAMP concentration or signal as a function of the agonist and modulator concentrations.

  • Determine the EC50 values for the GLP-1 analog in the absence and presence of (S,R)-LSN3318839 to quantify the potentiation effect.

Conclusion

These application notes and protocols provide a comprehensive framework for investigating the effects of the GLP-1R positive allosteric modulator, (S,R)-LSN3318839, on insulin secretion. By following these detailed methodologies, researchers can obtain robust and reproducible data to further elucidate the therapeutic potential of this compound and the intricacies of GLP-1R signaling in metabolic regulation. Careful attention to experimental design, including appropriate controls and data normalization, is crucial for generating high-quality results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. mdpi.com [mdpi.com]
• 6. The Interplay of Glucagon-Like Peptide-1 Receptor Trafficking and Signalling in Pancreatic Beta Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cAMP-independent effects of GLP-1 on β cells - PMC [pmc.ncbi.nlm.nih.gov]

Cryo-EM Structural Analysis of (S,R)-LSN3318839 with GLP-1R: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the cryo-electron microscopy (cryo-EM) structural analysis of the Glucagon-like peptide-1 receptor (GLP-1R) in complex with the positive allosteric modulator (S,R)-LSN3318839 and its endogenous ligand, GLP-1(9-36). This document includes a summary of key structural and functional data, detailed experimental protocols, and visualizations of the pertinent signaling pathways and experimental workflows.

Introduction

(S,R)-LSN3318839 is a positive allosteric modulator (PAM) of the GLP-1R, a critical target in the treatment of type 2 diabetes and obesity.[1][2] This small molecule has been shown to enhance the signaling of the GLP-1 metabolite, GLP-1(9-36), transforming it from a weak partial agonist to a full agonist.[2][3] Cryo-EM has been instrumental in elucidating the molecular basis for this enhanced signaling, revealing a novel binding mode for GLP-1(9-36) and a unique mechanism of allosteric modulation by LSN3318839.[4][5]

The structural insights gained from these studies are pivotal for the rational design of new small-molecule therapeutics targeting the GLP-1R.[5][6] These notes are intended to serve as a comprehensive resource for researchers in the field of GPCR structural biology and drug discovery.

Data Presentation

Cryo-EM Structural Data Summary

The cryo-EM structures of the GLP-1(9-36)–GLP-1R–Gs complex, both with and without LSN3318839, have been determined, providing a snapshot of the receptor in its active state.[4][5]

Complex	PDB ID	EMDB ID	Resolution (Å)
GLP-1(9-36)–GLP-1R–Gs	-	-	3.0
(S,R)-LSN3318839–GLP-1(9-36)–GLP-1R–Gs	9IVM	EMD-60930	3.2

Data sourced from primary literature.[4][7][8]

Functional Data: LSN3318839 Potentiation of GLP-1(9-36) Signaling

LSN3318839 significantly enhances the potency and efficacy of GLP-1(9-36) in stimulating cAMP accumulation, a key downstream signaling event of GLP-1R activation.[4][9]

Ligand	LSN3318839 Concentration	EC50 (nM)	Maximum Response (% of GLP-1(7-36))	Fold Enhancement in Potency
GLP-1(9-36)	0 nM	363.1	84.8	-
GLP-1(9-36)	50 nM	23.4	97.9	15
GLP-1(9-36)	500 nM	3.3	98.0	110
GLP-1(9-36)	5000 nM	0.4	96.9	891

Data from cAMP accumulation assays.[4][9]

Structural Comparison of GLP-1R Complexes

The binding of LSN3318839 induces a significant conformational change in GLP-1(9-36), causing it to adopt a binding pose similar to that of the full agonist GLP-1(7-36).[4][5]

Structural Comparison	Cα Root Mean Square Deviation (RMSD) (Å)
LSN3318839–GLP-1(9-36)–GLP-1R vs. GLP-1(7-36)–GLP-1R	0.64
GLP-1(9-36)–GLP-1R vs. LSN3318839–GLP-1(9-36)–GLP-1R	1.65

A lower RMSD value indicates a higher degree of structural similarity.[4][6]

Signaling Pathway and Allosteric Modulation

The following diagram illustrates the proposed mechanism of GLP-1R activation and the allosteric modulation by LSN3318839.

Caption: GLP-1R signaling pathway with allosteric modulation by LSN3318839.

Experimental Protocols

The following protocols are based on published methodologies for the cryo-EM structural determination of GPCRs, specifically adapted for the GLP-1R complex.[10][11]

Protein Expression and Purification

A detailed workflow for obtaining the purified GLP-1R-Gs complex is presented below.

References

• 1. drughunter.com [drughunter.com]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. rcsb.org [rcsb.org]
• 8. EMDB-60930: Cryo-EM structure of the GLP-1(9-36)-bound human GLP-1R-Gs comple... - Yorodumi [pdbj.org]
• 9. researchgate.net [researchgate.net]
• 10. Cryo-EM structure of the activated GLP-1 receptor in complex with G protein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cryo-EM structure of the activated GLP-1 receptor in complex with a G protein [ideas.repec.org]

Application Notes and Protocols for (S,R)-LSN3318839 Radioligand Binding Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R)-LSN3318839 is an orally active positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2] As a PAM, it enhances the potency and efficacy of endogenous GLP-1R agonists, such as GLP-1(9-36) and GLP-1(7-36), primarily through G protein-coupled signaling. This document provides a detailed protocol for a radioligand binding assay to characterize the interaction of (S,R)-LSN3318839 with the GLP-1R. Understanding the binding properties of (S,R)-LSN3318839 is crucial for its development as a potential therapeutic for type 2 diabetes.

Principle of the Assay

This protocol describes a competitive radioligand binding assay to determine the binding affinity of (S,R)-LSN3318839 to the GLP-1R. The assay measures the ability of (S,R)-LSN3318839 to displace a radiolabeled ligand from the receptor. Since (S,R)-LSN3318839 is a PAM, its binding may be influenced by the presence of an orthosteric agonist. Therefore, the protocol includes conditions for assessing its binding in both the absence and presence of a GLP-1R agonist.

Data Presentation

The following table summarizes the expected quantitative data from radioligand binding and functional assays for (S,R)-LSN3318839 and related ligands.

Compound/Ligand	Assay Type	Parameter	Value	Cell Line	Notes
GLP-1(9-36)	cAMP Accumulation	EC50	363.1 nM	HEK293	In the absence of LSN3318839.[3]
GLP-1(9-36) + 50 nM LSN3318839	cAMP Accumulation	EC50	23.4 nM	HEK293	Demonstrates potentiation by LSN3318839.[3]
GLP-1(9-36) + 500 nM LSN3318839	cAMP Accumulation	EC50	3.3 nM	HEK293	Concentration-dependent potentiation.[3]
GLP-1(9-36) + 5000 nM LSN3318839	cAMP Accumulation	EC50	0.4 nM	HEK293	Strong potentiation at higher concentrations.[3]
(S,R)-LSN3318839	Radioligand Binding	Ki	TBD	CHO-K1 expressing GLP-1R	To be determined by the described protocol.
GLP-1(7-36)	Radioligand Binding	Ki	TBD	CHO-K1 expressing GLP-1R	Reference orthosteric agonist.
Exendin(9-39)	Radioligand Binding	Kd	TBD	CHO-K1 expressing GLP-1R	Reference radiolabeled antagonist.

TBD: To be determined.

Experimental Protocol: Radioligand Binding Assay

This protocol is adapted from established methods for assessing allosteric modulators of the GLP-1R.[1][3]

Materials

• Cell Culture: CHO-K1 cells stably expressing the human GLP-1R.

• Radioligand: [¹²⁵I]-Exendin(9-39) (a high-affinity GLP-1R antagonist).

• Test Compound: (S,R)-LSN3318839.

• Orthosteric Ligand: GLP-1(7-36) or GLP-1(9-36).

• Non-specific Binding Control: High concentration of unlabeled GLP-1(7-36) (e.g., 1 µM).

• Assay Buffer: 25 mM HEPES, 2.5 mM CaCl₂, 1 mM MgCl₂, 0.1% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 150 mM NaCl, pH 7.4.

• Scintillation Cocktail.

• 96-well plates.

• Cell harvester and filter mats.

• Scintillation counter.

Methods

1. Cell Membrane Preparation: a. Culture CHO-K1-hGLP-1R cells to confluency. b. Harvest cells and centrifuge at 1000 x g for 5 minutes at 4°C. c. Resuspend the cell pellet in ice-cold lysis buffer (e.g., 10 mM Tris-HCl, pH 7.4) and homogenize. d. Centrifuge the homogenate at 1000 x g for 10 minutes at 4°C to remove nuclei and cellular debris. e. Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the cell membranes. f. Resuspend the membrane pellet in assay buffer and determine the protein concentration (e.g., using a BCA protein assay). g. Store the membrane preparation at -80°C until use.

2. Radioligand Binding Assay: a. In a 96-well plate, add the following components in a final volume of 200 µL:

• Total Binding: Assay buffer, [¹²⁵I]-Exendin(9-39) (at a concentration near its Kd), and cell membranes.
• Non-specific Binding: Assay buffer, [¹²⁵I]-Exendin(9-39), a high concentration of unlabeled GLP-1(7-36) (1 µM), and cell membranes.
• Displacement Curve: Assay buffer, [¹²⁵I]-Exendin(9-39), varying concentrations of (S,R)-LSN3318839, and cell membranes.
• Allosteric Modulation (optional): Assay buffer, [¹²⁵I]-Exendin(9-39), varying concentrations of (S,R)-LSN3318839, a fixed concentration of GLP-1(9-36) (e.g., its EC50), and cell membranes. b. Incubate the plate for 2 hours at room temperature with gentle agitation. c. Terminate the binding reaction by rapid filtration through filter mats using a cell harvester. d. Wash the filters three times with ice-cold wash buffer. e. Allow the filters to dry, then add scintillation cocktail. f. Measure the radioactivity in a scintillation counter.

3. Data Analysis: a. Calculate the specific binding by subtracting the non-specific binding from the total binding. b. Plot the percentage of specific binding against the log concentration of (S,R)-LSN3318839. c. Determine the IC₅₀ value (the concentration of (S,R)-LSN3318839 that inhibits 50% of the specific binding of the radioligand). d. Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Signaling Pathway of GLP-1R Modulation

Caption: GLP-1R signaling pathway modulated by (S,R)-LSN3318839.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for the (S,R)-LSN3318839 radioligand binding assay.

Logical Relationship of Allosteric Modulation

Caption: Logical flow of positive allosteric modulation by (S,R)-LSN3318839.

References

• 1. Discovery of Novel Allosteric Modulators Targeting an Extra-Helical Binding Site of GLP-1R Using Structure- and Ligand-Based Virtual Screening | MDPI [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Allosteric Ligands of the Glucagon-Like Peptide 1 Receptor (GLP-1R) Differentially Modulate Endogenous and Exogenous Peptide Responses in a Pathway-Selective Manner: Implications for Drug Screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Downstream Signaling of (S,R)-LSN3318839, a Positive Allosteric Modulator of the Glucagon-Like Peptide-1 Receptor

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(S,R)-LSN3318839 is an orally active, positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R).[1][2][3][4] It functions as a "molecular glue," enhancing the activity of endogenous GLP-1 peptides.[1][2] Specifically, LSN3318839 increases the potency and efficacy of the GLP-1 metabolite, GLP-1(9-36)NH2, transforming it into a full agonist at the GLP-1R.[5][6] It also modestly potentiates the activity of the full-length ligand, GLP-1(7-36)NH2.[5] This compound preferentially enhances G protein-coupled signaling over β-arrestin recruitment.[5][7] The primary downstream signaling pathway affected is the Gs-protein pathway, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[6][8][9] This signaling cascade ultimately results in glucose-dependent insulin (B600854) secretion.[3][5][7]

These application notes provide detailed protocols for measuring the downstream signaling effects of (S,R)-LSN3318839, focusing on cAMP accumulation assays and glucose-stimulated insulin secretion (GSIS) assays.

Data Presentation

Table 1: Effect of LSN3318839 on GLP-1(9-36)NH2-Mediated cAMP Accumulation [5][8]

LSN3318839 Concentration	GLP-1(9-36)NH2 EC50 (nM)	Fold Enhancement in Potency	Maximum Response (% of GLP-1(7-36)NH2)
0 nM	363.1	1x	84.8%
50 nM	23.4	15.5x	97.9%
500 nM	3.3	110x	98.0%
5000 nM	0.4	891x	96.9%

Table 2: Effect of LSN3318839 on GLP-1(7-36)NH2-Mediated cAMP Accumulation [7]

LSN3318839 Concentration	GLP-1(7-36)NH2 EC50 (nM)	Fold Enhancement in Potency
0 nM	0.1	1x
1 µM	0.05	2x

Experimental Protocols

cAMP Accumulation Assay

This protocol describes how to measure the potentiation of GLP-1R-mediated cAMP production by (S,R)-LSN3318839 in response to GLP-1 peptides.

Materials:

• HEK293 cells stably expressing human GLP-1R

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• (S,R)-LSN3318839

• GLP-1(9-36)NH2

• GLP-1(7-36)NH2

• IBMX (3-isobutyl-1-methylxanthine)

• cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

• 96-well or 384-well white opaque plates

Protocol:

• Cell Culture: Culture HEK293-GLP-1R cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the cells into 96-well or 384-well white opaque plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Preparation:

  • Prepare a stock solution of (S,R)-LSN3318839 in DMSO.

  • Prepare stock solutions of GLP-1(9-36)NH2 and GLP-1(7-36)NH2 in a suitable buffer (e.g., PBS with 0.1% BSA).

  • Perform serial dilutions of the peptides and LSN3318839 in assay buffer (e.g., HBSS with 20 mM HEPES and 0.1% BSA).

• Assay Procedure:

  • Wash the cells once with assay buffer.

  • Add 50 µL of assay buffer containing 500 µM IBMX to each well and incubate for 30 minutes at 37°C. IBMX is a phosphodiesterase inhibitor that prevents cAMP degradation.

  • Add 25 µL of varying concentrations of (S,R)-LSN3318839 to the wells. For control wells, add assay buffer.

  • Add 25 µL of varying concentrations of GLP-1(9-36)NH2 or GLP-1(7-36)NH2 to the wells.

  • Incubate the plate for 30-60 minutes at 37°C.

• cAMP Measurement:

  • Lyse the cells according to the cAMP assay kit manufacturer's instructions.

  • Measure intracellular cAMP levels using the chosen detection method (e.g., HTRF, ELISA).

• Data Analysis:

  • Generate dose-response curves by plotting the cAMP signal against the log concentration of the GLP-1 peptide.

  • Calculate the EC50 values and maximal responses for each condition (with and without LSN3318839) using a non-linear regression model (e.g., four-parameter logistic fit).

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol outlines the procedure to assess the effect of (S,R)-LSN3318839 on insulin secretion from pancreatic beta-cells in the presence of GLP-1 peptides and varying glucose concentrations.[5][7]

Materials:

• INS-1 832-3 cells (or other suitable pancreatic beta-cell line)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Krebs-Ringer Bicarbonate Buffer (KRBB) containing: 115 mM NaCl, 4.7 mM KCl, 1.2 mM KH2PO4, 1.2 mM MgSO4, 2.5 mM CaCl2, 20 mM NaHCO3, 16 mM HEPES, and 0.1% BSA, pH 7.4.

• Glucose solutions (low and high concentrations, e.g., 2.8 mM and 16.7 mM)

• (S,R)-LSN3318839

• GLP-1(9-36)NH2

• GLP-1(7-36)NH2

• Insulin ELISA kit

• 24-well plates

Protocol:

• Cell Culture: Culture INS-1 832-3 cells in RPMI-1640 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and other required supplements at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the cells into 24-well plates at a density of 250,000 cells per well and culture for 48 hours.

• Pre-incubation:

  • Wash the cells twice with KRBB containing low glucose (2.8 mM).

  • Pre-incubate the cells in KRBB with low glucose for 2 hours at 37°C to establish a basal insulin secretion rate.

• Stimulation:

  • Remove the pre-incubation buffer.

  • Add KRBB containing either low (2.8 mM) or high (16.7 mM) glucose.

  • Add varying concentrations of (S,R)-LSN3318839 and/or GLP-1 peptides to the respective wells.

  • Incubate for 2 hours at 37°C.

• Sample Collection:

  • Collect the supernatant from each well.

  • Centrifuge the supernatant to remove any detached cells.

• Insulin Measurement:

  • Measure the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's protocol.

• Data Analysis:

  • Normalize the insulin secretion data to the total protein content or cell number in each well.

  • Compare the insulin secretion levels across different treatment conditions.

Visualizations

Caption: GLP-1R signaling pathway potentiated by (S,R)-LSN3318839.

Caption: Workflow for the cAMP accumulation assay.

Caption: Workflow for the Glucose-Stimulated Insulin Secretion (GSIS) assay.

References

• 1. drughunter.com [drughunter.com]
• 2. drughunter.com [drughunter.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LSN3318839 | 2764704-18-7 | MOLNOVA [molnova.com]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for (S,R)-LSN3-318839 in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R)-LSN3318839 is an orally active, small-molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R)[1][2][3]. It functions by enhancing the signaling of endogenous GLP-1 peptides, particularly the metabolite GLP-1(9-36), thereby promoting glucose-dependent insulin (B600854) secretion[4][5]. These properties make (S,R)-LSN3318839 a compelling candidate for preclinical research in the context of type 2 diabetes and other metabolic disorders. These application notes provide detailed protocols for the preclinical administration and evaluation of (S,R)-LSN3318839.

Mechanism of Action

(S,R)-LSN3318839 acts as a "molecular glue," stabilizing the active conformation of the GLP-1R in the presence of its endogenous ligands[2][3]. This allosteric modulation potentiates the downstream signaling cascade, primarily through the G-protein-coupled pathway, leading to increased cyclic AMP (cAMP) production and subsequent enhancement of insulin secretion from pancreatic β-cells in a glucose-dependent manner[4][5].

Caption: (S,R)-LSN3318839 Signaling Pathway.

Quantitative Data

In Vitro Activity

Assay	Cell Line	Parameter	(S,R)-LSN3318839 Concentration	Effect
cAMP Accumulation	HEK293 (expressing GLP-1R)	EC50 of GLP-1(9-36)	50 nM	Shifts EC50 from 363 nM to 23 nM[6]
cAMP Accumulation	HEK293 (expressing GLP-1R)	EC50 of GLP-1(9-36)	500 nM	Shifts EC50 to 3.3 nM[7]
cAMP Accumulation	HEK293 (expressing GLP-1R)	EC50 of GLP-1(9-36)	5000 nM	Shifts EC50 to 0.4 nM[7]
Insulin Secretion	INS-1 832-3 cells	Insulin Secretion	1-3 µM (in combination with GLP-1(9-36))	Significantly increases insulin secretion in the presence of high glucose[1]

In Vivo Efficacy (Mouse Model)

Animal Model	Dosage	Administration Route	Effect
GIPR KO Mice	10 mg/kg	Oral (p.o.), single dose	Showed a trend towards reduced glucose excursion[1]
GIPR KO Mice	30 mg/kg	Oral (p.o.), single dose	Significantly reduced glucose excursion[1][4]
GIPR KO Mice	30 mg/kg + Sitagliptin	Oral (p.o.), single dose	Additive glucose-lowering effect[1][4]

Pharmacokinetic Parameters

Species	Administration Route	Dose (mg/kg)	AUC (nM*h)	Cmax (nM)	T1/2 (h)	Oral Bioavailability (%)
Mouse	Intravenous (i.v.)	1	3640	1430	2.1	-
Mouse	Oral (p.o.)	3	7300	2040	1.6	67
Rat	Intravenous (i.v.)	1	859	1420	0.6	-
Rat	Oral (p.o.)	3	1160	183	2.9	45
Dog	Intravenous (i.v.)	1	1880	6780	0.6	-
Data sourced from MedChemExpress product page, citing original research.[1]

Experimental Protocols

Protocol 1: In Vivo Oral Glucose Tolerance Test (oGTT) in Mice

This protocol outlines the procedure for assessing the effect of (S,R)-LSN3318839 on glucose tolerance in mice.

Materials:

• (S,R)-LSN3318839

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in water)

• Glucose solution (20% in sterile water)

• Glucometer and test strips

• Oral gavage needles

• Animal scale

• Blood collection tubes (e.g., EDTA-coated)

Procedure:

• Animal Acclimatization: Acclimate mice to the experimental conditions for at least one week.

• Fasting: Fast mice overnight (approximately 16-18 hours) with free access to water.

• Baseline Measurements:

  • Weigh each mouse and record the weight.

  • Obtain a baseline blood glucose reading (t=0 min) from a tail snip.

• Compound Administration:

  • Prepare a formulation of (S,R)-LSN3318839 in the chosen vehicle at the desired concentration (e.g., for a 10 mg/kg or 30 mg/kg dose).

  • Administer the compound or vehicle control via oral gavage.

• Glucose Challenge:

  • 30 minutes after compound administration, administer a 2 g/kg glucose bolus via oral gavage.

• Blood Glucose Monitoring:

  • Collect blood samples at 15, 30, 60, and 120 minutes post-glucose administration.

  • Measure and record blood glucose levels at each time point.

• Data Analysis:

  • Plot the mean blood glucose concentration versus time for each treatment group.

  • Calculate the area under the curve (AUC) for glucose excursion for each animal.

  • Perform statistical analysis to compare the treatment groups.

Caption: Oral Glucose Tolerance Test Workflow.

Protocol 2: In Vitro Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol is for evaluating the effect of (S,R)-LSN3318839 on insulin secretion in INS-1 832-3 pancreatic β-cells.

Materials:

• INS-1 832-3 cells

• Cell culture medium (e.g., RPMI-1640)

• Krebs-Ringer Bicarbonate Buffer (KRBH) with low glucose (e.g., 2.8 mM)

• KRBH with high glucose (e.g., 16.7 mM)

• (S,R)-LSN3318839

• GLP-1(9-36)

• Insulin ELISA kit

• 24-well plates

Procedure:

• Cell Seeding: Seed INS-1 832-3 cells in a 24-well plate at a density that will result in a confluent monolayer at the time of the assay.

• Pre-incubation:

  • Wash the cells twice with KRBH containing low glucose.

  • Pre-incubate the cells in KRBH with low glucose for 1-2 hours at 37°C to establish a basal state.

• Compound Treatment:

  • Replace the pre-incubation buffer with KRBH containing low glucose (basal) or high glucose (stimulated).

  • Add (S,R)-LSN3318839 and/or GLP-1(9-36) at the desired concentrations to the respective wells. Include vehicle controls.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Supernatant Collection: Carefully collect the supernatant from each well.

• Insulin Quantification:

  • Measure the insulin concentration in the collected supernatants using an insulin ELISA kit according to the manufacturer's instructions.

• Data Normalization and Analysis:

  • Lyse the cells and determine the total protein content in each well to normalize the insulin secretion data.

  • Compare insulin secretion between the different treatment conditions.

Caption: Glucose-Stimulated Insulin Secretion Workflow.

Disclaimer

These protocols and application notes are intended for preclinical research purposes only by qualified professionals. They are based on publicly available scientific literature and should be adapted and optimized for specific experimental conditions. Appropriate safety precautions and ethical guidelines for animal research must be followed.

References

• 1. Validation of a refined protocol for mouse oral glucose tolerance testing without gavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]
• 7. cAMP-Glo™ Assay Protocol [promega.sg]

Application Notes and Protocols for Chiral Separation of (S,R)-LSN3318839 Enantiomers

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive guide for the development of a robust chiral separation method for the enantiomers of LSN3318839, a potent glucagon-like peptide-1 receptor (GLP-1R) positive allosteric modulator. Given the absence of a specific published method for this compound, this document outlines a systematic and scientifically-grounded strategy for method development, from initial screening to a final, optimized protocol.

Introduction

LSN3318839 is an orally bioavailable small molecule that enhances the signaling of the GLP-1 receptor, a key target in the treatment of type 2 diabetes.[1][2] As with many pharmaceuticals, LSN3318839 is a chiral molecule, and its different enantiomers may exhibit distinct pharmacological and toxicological profiles. Therefore, the ability to separate and quantify the individual (S) and (R) enantiomers is critical for drug development, quality control, and regulatory compliance.

This application note provides a detailed, systematic approach to developing a chiral separation method for the (S,R)-LSN3318839 enantiomers using High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), two of the most powerful and widely used techniques for chiral separations in the pharmaceutical industry.[3][4]

Compound Information

A summary of the physicochemical properties of LSN3318839 is presented in Table 1. Understanding these properties is crucial for selecting appropriate starting conditions for method development.

Property	Value	Reference
Molecular Formula	C₂₆H₂₃Cl₂N₃O₂	[1]
Molecular Weight	480.39 g/mol	[1]
CAS Number	2764704-18-7	[1]
Appearance	Crystalline solid	-
Solubility	Soluble in DMSO	[1]

Chiral Separation Method Development Strategy

A systematic screening approach is the most efficient way to identify a suitable chiral stationary phase (CSP) and mobile phase combination for the separation of a novel compound.[5][6][7] The strategy involves an initial broad screening followed by optimization of the most promising conditions.

Initial Screening Phase

The initial screening aims to identify a CSP that shows chiral recognition for LSN3318839. Polysaccharide-based CSPs are often the first choice due to their broad applicability for a wide range of chiral compounds.[3][8] A selection of columns with different chiral selectors (e.g., amylose (B160209) and cellulose (B213188) derivatives) should be screened under normal phase, reversed-phase, and polar organic modes. SFC is also a highly effective technique for chiral separations and should be included in the initial screening.[3][4]

A proposed set of screening conditions is detailed in Table 2.

Parameter	Normal Phase HPLC	Reversed-Phase HPLC	Polar Organic HPLC	Supercritical Fluid Chromatography (SFC)
Columns	CHIRALPAK® IA, IB, IC	CHIRALPAK® IA, IB, IC	CHIRALPAK® IA, IB, IC	CHIRALPAK® IA, IB, IC
Mobile Phase A	n-Hexane	Acetonitrile	Acetonitrile	CO₂
Mobile Phase B	Isopropanol (IPA)	Water	Methanol	Methanol or Ethanol (B145695)
Additives	0.1% Diethylamine (DEA) for basic compounds	0.1% Formic Acid (FA) or 10 mM Ammonium Bicarbonate	0.1% DEA or 0.1% FA	0.1% DEA or 0.1% FA
Gradient	Isocratic (e.g., 90:10, 80:20, 70:30 A:B)	Generic gradient (e.g., 5-95% B in 15 min)	Isocratic (e.g., 100% B, 99:1 B:Additive)	Generic gradient (e.g., 5-40% B in 10 min)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min	3.0 mL/min
Temperature	25 °C	25 °C	25 °C	40 °C
Detection	UV at 254 nm and 280 nm	UV at 254 nm and 280 nm	UV at 254 nm and 280 nm	UV at 254 nm and 280 nm
Back Pressure	-	-	-	150 bar

Optimization Phase

Once a "hit" is identified from the screening phase (i.e., partial or complete separation of the enantiomers), the next step is to optimize the conditions to achieve baseline resolution (Rs > 1.5), good peak shape, and a reasonable run time. Key parameters to optimize include:

• Mobile Phase Composition: Fine-tune the ratio of the organic modifier to the strong solvent.

• Additives: The type and concentration of acidic or basic additives can significantly impact peak shape and resolution.

• Flow Rate: Lower flow rates can sometimes improve resolution.[6]

• Temperature: Temperature can affect the thermodynamics of the chiral recognition process; both increasing and decreasing the temperature should be explored.[6]

Hypothetical Optimized Protocol for Chiral HPLC Separation

Based on the general principles of chiral method development for heterocyclic compounds, a hypothetical optimized method for the separation of (S,R)-LSN3318839 enantiomers is presented below. This protocol assumes that a polysaccharide-based CSP under normal phase conditions provided the most promising results during the screening phase.

Experimental Protocol

• Sample Preparation:

  • Prepare a stock solution of racemic LSN3318839 in ethanol at a concentration of 1.0 mg/mL.

  • Dilute the stock solution with the mobile phase to a final concentration of 0.1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • A detailed breakdown of the hypothetical HPLC conditions is provided in Table 3.

Parameter	Setting
Instrument	Agilent 1260 Infinity II LC System or equivalent
Column	CHIRALPAK® IA (Amylose tris(3,5-dimethylphenylcarbamate))
Dimensions	250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Ethanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	0.8 mL/min
Column Temperature	20 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Run Time	20 minutes

• Data Analysis:

  • Integrate the peak areas for the two enantiomers.

  • Calculate the resolution (Rs) between the two peaks.

  • Determine the enantiomeric excess (%ee) if applicable.

Hypothetical Data Presentation

The following table (Table 4) presents hypothetical data that could be obtained using the optimized protocol described above.

Enantiomer	Retention Time (min)	Peak Area	Resolution (Rs)
Enantiomer 1	12.5	550,000	2.1
Enantiomer 2	15.2	548,000	-

Visualizations

Experimental Workflow

The overall workflow for developing a chiral separation method is depicted in the following diagram.

Caption: General workflow for chiral method development.

Method Development Logic

The decision-making process during the method development phase can be visualized as follows.

Caption: Decision tree for chiral separation method development.

References

• 1. agilent.com [agilent.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. selvita.com [selvita.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 8. Chiral column chromatography - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Troubleshooting (S,R)-LSN3318839 assay variability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing (S,R)-LSN3318839 in their experiments. The information is tailored for scientists and professionals in the field of drug development.

Frequently Asked Questions (FAQs)

Q1: What is (S,R)-LSN3318839 and what is its primary mechanism of action?

A1: (S,R)-LSN3318839 is an orally active, small molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1] Its primary function is to enhance the potency and efficacy of endogenous GLP-1 peptides, particularly the metabolite GLP-1(9-36), at the GLP-1R.[2][3] This potentiation is biased towards G protein-coupled signaling over β-arrestin recruitment.[2][3]

Q2: Which cell lines are recommended for studying the activity of (S,R)-LSN3318839?

A2: HEK293 cells stably expressing the human GLP-1R are commonly used for in vitro assays such as cAMP accumulation to assess the compound's potentiation of GLP-1R signaling.[1][4] For studying effects on insulin (B600854) secretion, the rat insulinoma cell line INS-1 832-3 is a suitable model as it endogenously expresses GLP-1R and exhibits glucose-stimulated insulin secretion.[1][5]

Q3: What are the expected effects of (S,R)-LSN3318839 in a cAMP assay?

A3: In a cAMP accumulation assay, (S,R)-LSN3318839 is expected to significantly increase the potency of GLP-1(9-36). For example, in the presence of increasing concentrations of LSN3318839, the EC50 of GLP-1(9-36) for cAMP production can shift from the micromolar to the nanomolar range.[2][6]

Q4: How does (S,R)-LSN3318839 affect insulin secretion?

A4: In the presence of high glucose, (S,R)-LSN3318839, in combination with GLP-1(9-36), significantly increases insulin secretion in INS-1 832-3 cells.[1]

Troubleshooting Guides

This section provides solutions to common problems that may arise during (S,R)-LSN3318839 assays.

cAMP Accumulation Assay Troubleshooting

Problem	Potential Cause	Recommended Solution
High inter-well variability	Inconsistent cell seeding density.	Ensure a homogenous single-cell suspension before plating. Use a multichannel pipette for consistent cell distribution.
Pipetting errors during reagent addition.	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.
Low signal-to-background ratio	Low GLP-1R expression in cells.	Confirm receptor expression levels via qPCR or western blot. Use a cell line with higher, stable receptor expression.
Degraded GLP-1 peptide or (S,R)-LSN3318839.	Prepare fresh stock solutions of peptides and compounds. Avoid repeated freeze-thaw cycles. Store aliquots at -80°C.
Suboptimal assay buffer.	Ensure the stimulation buffer contains a phosphodiesterase (PDE) inhibitor like IBMX to prevent cAMP degradation.
Inconsistent results between experiments	Variation in cell passage number.	Use cells within a consistent and low passage number range for all experiments.
Different batches of reagents (e.g., FBS).	Test new batches of critical reagents before use in large-scale experiments.

Insulin Secretion Assay Troubleshooting

Problem	Potential Cause	Recommended Solution
High basal insulin secretion	Cells are stressed or overgrown.	Ensure cells are not overgrown (aim for ~80-90% confluency). Handle cells gently during media changes and washes to minimize stress.
Contamination of cell culture.	Regularly test for mycoplasma contamination. Practice good aseptic technique.
Low glucose-stimulated insulin secretion (GSIS)	INS-1 cells have lost their glucose responsiveness.	Use low-passage INS-1 832-3 cells, as they are selected for robust GSIS. Culture cells in RPMI-1640 with 11.1 mM glucose.
Insufficient pre-incubation in low glucose.	Pre-incubate cells in a low glucose buffer (e.g., 2.5 mM) for at least 2 hours before stimulation to establish a proper baseline.
No potentiation by (S,R)-LSN3318839	Insufficient concentration of GLP-1(9-36).	Ensure that an appropriate concentration of GLP-1(9-36) is co-administered with (S,R)-LSN3318839.
Incorrect timing of compound addition.	Add (S,R)-LSN3318839 and GLP-1(9-36) during the stimulation period with high glucose.

Data Presentation

Table 1: Effect of (S,R)-LSN3318839 on GLP-1(9-36) Potency in cAMP Assay

(S,R)-LSN3318839 Concentration (nM)	GLP-1(9-36) EC50 (nM)	Fold Enhancement
0	363.1	1
50	23.4	15.5
500	3.3	110
5000	0.4	891
Data is illustrative and based on published findings.[2][6]

Experimental Protocols

Protocol 1: cAMP Accumulation Assay in HEK293-GLP-1R Cells

Materials:

• HEK293 cells stably expressing human GLP-1R

• DMEM with 10% FBS, 1% Penicillin-Streptomycin

• (S,R)-LSN3318839

• GLP-1(9-36)

• Stimulation Buffer: HBSS with 5 mM HEPES, 0.5 mM IBMX, and 0.1% (w/v) BSA, pH 7.4

• cAMP assay kit (e.g., LANCE Ultra cAMP kit)

• 384-well white opaque microplates

Procedure:

• Cell Seeding:

  • Culture HEK293-GLP-1R cells to ~80-90% confluency.

  • Harvest cells and resuspend in stimulation buffer to a density of 0.6 million cells/mL.

  • Dispense 5 µL of the cell suspension (3,000 cells) into each well of a 384-well plate.[4]

• Compound and Peptide Addition:

  • Prepare serial dilutions of (S,R)-LSN3318839 and GLP-1(9-36) in stimulation buffer.

  • Add 2.5 µL of the (S,R)-LSN3318839 solution to the appropriate wells.

  • Add 2.5 µL of the GLP-1(9-36) solution to the appropriate wells.

• Incubation:

  • Incubate the plate at room temperature for 30 minutes.

• cAMP Detection:

  • Add the cAMP detection reagents according to the manufacturer's protocol.

  • Incubate for the recommended time (typically 1 hour at room temperature).

• Data Acquisition:

  • Read the plate using a plate reader compatible with the assay format (e.g., time-resolved fluorescence resonance energy transfer - TR-FRET).

• Data Analysis:

  • Generate concentration-response curves and calculate EC50 values using a suitable software (e.g., GraphPad Prism).

Protocol 2: Insulin Secretion Assay in INS-1 832-3 Cells

Materials:

• INS-1 832-3 cells

• RPMI-1640 medium with 11.1 mM glucose, 10% FBS, and other necessary supplements

• Krebs-Ringer Bicarbonate Buffer (KRBH) with 0.1% BSA, supplemented with low (2.5 mM) or high (16.7 mM) glucose

• (S,R)-LSN3318839

• GLP-1(9-36)

• Insulin ELISA kit

• 24-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed INS-1 832-3 cells in a 24-well plate at a density that allows them to reach ~80-90% confluency on the day of the assay.

• Pre-incubation:

  • On the day of the assay, gently wash the cells twice with KRBH containing 2.5 mM glucose.

  • Pre-incubate the cells in KRBH with 2.5 mM glucose for 2 hours at 37°C.

• Stimulation:

  • Remove the pre-incubation buffer.

  • Add KRBH containing either 2.5 mM glucose (basal) or 16.7 mM glucose (stimulated).

  • Add (S,R)-LSN3318839 and/or GLP-1(9-36) to the appropriate wells.

  • Incubate for 2 hours at 37°C.

• Supernatant Collection:

  • Collect the supernatant from each well.

  • Centrifuge the supernatant to remove any cellular debris.

• Insulin Quantification:

  • Measure the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the insulin secretion to the total protein content or cell number in each well.

  • Analyze the data to determine the effect of (S,R)-LSN3318839 on insulin secretion.

Mandatory Visualizations

Caption: GLP-1R signaling pathway potentiated by (S,R)-LSN3318839.

Caption: A logical workflow for troubleshooting assay variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Over-expression of the glucagon-like peptide-1 receptor on INS-1 cells confers autocrine stimulation of insulin gene promoter activity: a strategy for production of pancreatic β-cell lines for use in transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing (S,R)-LSN3318839 Concentration for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the use of (S,R)-LSN3318839 in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is (S,R)-LSN3318839 and what is its mechanism of action?

A1: (S,R)-LSN3318839 is a potent, orally active positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2] It functions as a "molecular glue" to stabilize the interaction between GLP-1R and its peptide ligands.[3] This potentiation is particularly effective for the GLP-1 metabolite, GLP-1(9-36), enhancing its potency and efficacy to become a full agonist.[4][5] (S,R)-LSN3318839 preferentially enhances G protein-coupled signaling over β-arrestin recruitment.[4][5]

Q2: What is the recommended solvent and storage condition for (S,R)-LSN3318839?

A2: The recommended solvent for preparing a stock solution of (S,R)-LSN3318839 is Dimethyl sulfoxide (B87167) (DMSO).[1][6] It is soluble in DMSO up to 100 mM. For long-term storage, the stock solution should be stored at -20°C for up to one month or -80°C for up to six months.[6] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[6] Use newly opened, anhydrous DMSO for preparing stock solutions, as hygroscopic DMSO can negatively impact solubility.[1][6]

Q3: What are the typical starting concentrations for in vitro experiments with (S,R)-LSN3318839?

A3: The optimal concentration of (S,R)-LSN3318839 will depend on the specific cell line and assay. Based on available data, a concentration range of 1-3 µM has been shown to significantly increase insulin (B600854) secretion in INS-1 832-3 cells in the presence of high glucose and GLP-1(9-36).[1] For cAMP accumulation assays in GLP-1R-expressing HEK293 cells, concentrations ranging from 50 nM to 5 µM have been shown to significantly enhance the potency of GLP-1(9-36).[7][8] An EC50 of 14 nM has been reported for its positive allosteric modulatory activity. A good starting point would be to perform a dose-response curve from low nanomolar to low micromolar concentrations (e.g., 1 nM to 10 µM).

Troubleshooting Guides

Issue 1: Low or No Compound Activity

Possible Cause	Troubleshooting Steps
Compound Degradation	- Ensure the compound has been stored correctly at -20°C or -80°C. - Avoid multiple freeze-thaw cycles by preparing single-use aliquots. - Prepare fresh dilutions from a new stock solution.
Solubility Issues	- Visually inspect the final dilution in the cell culture medium for any signs of precipitation. - Use anhydrous DMSO to prepare the stock solution.[1][6] - When diluting the DMSO stock into aqueous media, add the stock solution to the media slowly while vortexing.[9] - Consider pre-warming the cell culture medium to 37°C before adding the compound.[9] - Ensure the final DMSO concentration in the assay is low (typically <0.5%) and consistent across all wells, including controls.
Incorrect Assay Conditions	- Verify the cell line expresses a functional GLP-1 receptor. - Ensure the presence of a GLP-1R agonist (e.g., GLP-1(7-36) or GLP-1(9-36)), as (S,R)-LSN3318839 is a PAM and requires an agonist to exert its effect. - Optimize the concentration of the GLP-1R agonist used in the assay.
Cell Health	- Ensure cells are healthy, in the logarithmic growth phase, and at the correct density at the time of the experiment.[10]

Issue 2: High Variability Between Replicates

Possible Cause	Troubleshooting Steps
Pipetting Errors	- Use calibrated pipettes and proper pipetting techniques. - Prepare a master mix of the final compound dilution to add to the wells to minimize well-to-well variation.
Inconsistent Cell Seeding	- Ensure a homogenous cell suspension before seeding. - Be consistent with the cell passage number used for experiments.[10]
Edge Effects in Plates	- To minimize edge effects, do not use the outer wells of the microplate for experimental samples. Instead, fill them with sterile water or media.
Compound Precipitation	- As mentioned in Issue 1, ensure the compound is fully solubilized in the final assay medium.

Quantitative Data Summary

Table 1: In Vitro Efficacy of (S,R)-LSN3318839

Assay	Cell Line	Conditions	Effective Concentration	Reference
GLP-1R Positive Allosteric Modulation	-	-	EC50 = 14 nM
Insulin Secretion	INS-1 832-3	In combination with GLP-1(9-36) and high glucose	1-3 µM	[1]
cAMP Accumulation	HEK293 (GLP-1R expressing)	In combination with GLP-1(9-36)	0-19 µM	[1]

Table 2: Effect of (S,R)-LSN3318839 on the Potency of GLP-1(9-36) in cAMP Accumulation Assays

(S,R)-LSN3318839 Concentration	GLP-1(9-36) EC50	Fold Enhancement	Reference
0 nM (control)	363.1 nM	-	[7][11]
50 nM	23.4 nM	15x	[7][11]
500 nM	3.3 nM	110x	[7][11]
5000 nM (5 µM)	0.4 nM	891x	[7][11]

Experimental Protocols

Protocol 1: Preparation of (S,R)-LSN3318839 Stock Solution

• Materials: (S,R)-LSN3318839 powder, anhydrous DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Allow the vial of (S,R)-LSN3318839 powder to equilibrate to room temperature before opening.

  • Prepare a 10 mM stock solution by dissolving the appropriate mass of (S,R)-LSN3318839 in anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 4.80 mg of (S,R)-LSN3318839 (MW: 480.39 g/mol ) in 1 mL of DMSO.

  • Vortex thoroughly until the compound is completely dissolved. Gentle warming to 60°C and sonication can be used to aid dissolution.[1][6]

  • Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: In Vitro cAMP Accumulation Assay

• Cell Seeding:

  • Seed HEK293 cells stably expressing the human GLP-1R in a 96-well plate at a density of 20,000-40,000 cells/well.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation:

  • Prepare serial dilutions of (S,R)-LSN3318839 in assay buffer.

  • Prepare serial dilutions of a GLP-1R agonist (e.g., GLP-1(9-36)) in assay buffer.

• Assay Procedure:

  • Wash the cells once with assay buffer.

  • Add the (S,R)-LSN3318839 dilutions to the wells and pre-incubate for 15-30 minutes at 37°C.

  • Add the GLP-1R agonist dilutions to the wells.

  • Incubate for 30 minutes at 37°C.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Plot the cAMP concentration against the log of the agonist concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC50 values.

Visualizations

Caption: GLP-1R signaling pathway with (S,R)-LSN3318839.

Caption: In vitro cAMP assay workflow.

Caption: Troubleshooting logic for low compound activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. LSN3318839 | 2764704-18-7 | MOLNOVA [molnova.com]
• 3. drughunter.com [drughunter.com]
• 4. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. medkoo.com [medkoo.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Oral Bioavailability of (S,R)-LSN3318839 in Preclinical Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for experiments aimed at improving the oral bioavailability of (S,R)-LSN3318839 in animal models.

Frequently Asked Questions (FAQs)

Q1: What is (S,R)-LSN3318839 and what is its primary mechanism of action?

A1: (S,R)-LSN3318839 is an orally active, small-molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3][4] It functions as a "molecular glue" to enhance the binding and signaling of the endogenous GLP-1 metabolite, GLP-1(9-36)NH₂, at the GLP-1R.[1] This potentiation of GLP-1R signaling leads to glucose-dependent insulin (B600854) secretion, making it a potential therapeutic for type 2 diabetes.[1][2][3][4]

Q2: In which animal models has (S,R)-LSN3318839 been evaluated?

A2: Pharmacokinetic and efficacy studies of (S,R)-LSN3318839 have been conducted in various animal models, including CD-1 mice, Sprague-Dawley (SD) rats, and beagle dogs.[1] Efficacy studies, such as oral glucose tolerance tests (oGTTs), have also utilized GIPR knockout (KO) mice.[1]

Q3: What are the known benefits of administering (S,R)-LSN3318839 orally?

A3: As a small molecule, (S,R)-LSN3318839 offers the advantage of oral administration, which is generally preferred over injectable peptide-based GLP-1R agonists due to improved patient compliance and convenience.[5][6][7] Studies have demonstrated its ability to produce a glucose-lowering effect when administered orally in animal models.[1][3][4]

Q4: How does (S,R)-LSN3318839 affect GLP-1R signaling?

A4: (S,R)-LSN3318839 is a biased PAM, preferentially enhancing G protein-coupled signaling over β-arrestin recruitment.[1][2][3] It significantly increases the potency and efficacy of GLP-1(9-36)NH₂ in stimulating cAMP accumulation, a key second messenger in the GLP-1R pathway.[1][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or inconsistent oral bioavailability in rodent models.	Poor aqueous solubility of (S,R)-LSN3318839.	Consider formulation strategies such as creating a suspension or using solubility-enhancing excipients like cyclodextrins or surfactants. Preparing a micronized powder can also improve dissolution.
Rapid first-pass metabolism.	Conduct pharmacokinetic studies with and without a broad-spectrum cytochrome P450 inhibitor to assess the impact of hepatic metabolism.
Improper oral gavage technique.	Ensure personnel are properly trained in oral gavage for the specific rodent species. Verify the gavage needle is the correct size and is inserted correctly to avoid accidental administration into the trachea. Monitor animals for signs of distress post-administration.
High variability in plasma concentrations between animals.	Differences in food intake and gastric emptying.	Standardize the fasting period for all animals before dosing. Ensure consistent diet and housing conditions.
Inconsistent formulation preparation.	Ensure the formulation is homogenous before each administration. If using a suspension, ensure it is well-mixed to prevent settling of the compound.
Unexpected adverse events or toxicity.	Off-target effects at high concentrations.	Perform a dose-ranging study to identify the maximum tolerated dose (MTD). Include a thorough off-target screening panel in early discovery phases.
Vehicle-related toxicity.	Conduct a vehicle-only control group to assess any adverse effects of the formulation excipients.
Lack of efficacy in in vivo models despite in vitro potency.	Insufficient plasma exposure.	Correlate pharmacokinetic data with pharmacodynamic outcomes. If plasma concentrations are below the in vitro EC50, formulation optimization is necessary to improve exposure.
Compound instability in the gastrointestinal tract.	Assess the stability of (S,R)-LSN3318839 at different pH levels and in the presence of digestive enzymes to identify potential degradation issues.

Quantitative Data

Table 1: Illustrative Pharmacokinetic Parameters of (S,R)-LSN3318839 in Rodents

(Note: The following data are representative examples for illustrative purposes, as specific values were not available in the provided search results. Actual experimental results may vary.)

Species	Dose (mg/kg)	Route	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Oral Bioavailability (%)
CD-1 Mouse	10	IV	1500	0.08	2500	-
30	PO	800	0.5	4000	53
SD Rat	5	IV	1200	0.08	2000	-
10	PO	450	1.0	2200	45

Table 2: In Vitro Potency of (S,R)-LSN3318839 on GLP-1R Signaling

Ligand	(S,R)-LSN3318839 Concentration	EC50 for cAMP Accumulation (nM)	Fold Potentiation
GLP-1(9-36)NH₂	0 nM	~363	-
50 nM	~23	~15x
500 nM	~3.3	~110x
5000 nM	~0.4	~891x

Experimental Protocols

Protocol 1: Oral Bioavailability Study in Mice

• Animal Model: Male CD-1 mice (8-10 weeks old).

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle, with ad libitum access to food and water. Acclimate for at least one week before the experiment.

• Formulation Preparation:

  • For intravenous (IV) administration, dissolve (S,R)-LSN3318839 in a suitable vehicle (e.g., 5% DMSO, 5% Solutol HS 15, 90% saline).

  • For oral (PO) administration, prepare a suspension in a vehicle such as 0.5% methylcellulose (B11928114) with 0.1% Tween 80 in water. Ensure the suspension is homogenous by sonication and vortexing before dosing.

• Dosing:

  • Fast mice for 4 hours prior to dosing.

  • IV Group: Administer the formulation via tail vein injection at a dose of 10 mg/kg.

  • PO Group: Administer the formulation via oral gavage at a dose of 30 mg/kg.

• Blood Sampling:

  • Collect sparse blood samples (approx. 50 µL) from a consistent site (e.g., saphenous vein) at multiple time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Collect samples into tubes containing an anticoagulant (e.g., K2EDTA).

• Sample Processing:

  • Centrifuge blood samples to separate plasma.

  • Store plasma samples at -80°C until analysis.

• Bioanalysis:

  • Quantify the concentration of (S,R)-LSN3318839 in plasma samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis.

  • Calculate oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Protocol 2: Oral Glucose Tolerance Test (oGTT) in Mice

• Animal Model: Male GIPR KO mice.

• Acclimation and Fasting: Acclimate mice to handling and gavage procedure. Fast mice for 6 hours before the test.

• Baseline Measurement: At t=0, collect a baseline blood sample from the tail vein to measure blood glucose.

• Compound Administration: Administer (S,R)-LSN3318839 (e.g., 30 mg/kg) or vehicle orally. In some studies, it can be co-administered with a DPP-4 inhibitor like sitagliptin.[1]

• Glucose Challenge: 30 minutes after compound administration, administer a glucose solution (2 g/kg) orally.

• Blood Glucose Monitoring: Collect blood samples at 15, 30, 60, 90, and 120 minutes after the glucose challenge and measure blood glucose levels using a glucometer.[9]

• Data Analysis: Plot the mean blood glucose concentration versus time for each treatment group. Calculate the area under the curve (AUC) for glucose excursion.

Visualizations

Caption: GLP-1R signaling potentiation by LSN3318839.

Caption: Workflow for assessing oral bioavailability.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Oral Small-Molecule GLP-1 Receptor Agonists: Mechanistic Insights and Emerging Therapeutic Strategies | MDPI [mdpi.com]
• 7. A Small-Molecule Oral Agonist of the Human Glucagon-like Peptide-1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oral Glucose Tolerance Test in Mouse [protocols.io]

Addressing solubility issues of (S,R)-LSN3318839 in aqueous buffers

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance for addressing solubility issues of (S,R)-LSN3318839 in aqueous buffers. The following information is intended to help users troubleshoot common problems and ensure reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (S,R)-LSN3318839?

A1: (S,R)-LSN3318839 is poorly soluble in aqueous buffers but is soluble in organic solvents. Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions.[1][2][3][4][5][6] It is advisable to use freshly opened, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.[2]

Q2: I observed precipitation when I diluted my (S,R)-LSN3318839 DMSO stock solution into an aqueous assay buffer. What should I do?

A2: This is a common issue for hydrophobic compounds like (S,R)-LSN3318839.[7] Precipitation can lead to inaccurate assay results. Here are several strategies to address this:

• Optimize the final DMSO concentration: Aim for the lowest possible final DMSO concentration in your assay, ideally below 0.5%, and for some sensitive cell lines, as low as 0.1%.[1]

• Use a stepwise dilution protocol: Instead of a single large dilution, perform a serial dilution. This gradual decrease in organic solvent concentration can help keep the compound in solution.[7]

• Ensure rapid mixing: When adding the compound stock to the aqueous buffer, do so dropwise while vortexing or stirring vigorously to avoid localized high concentrations that can lead to precipitation.[7][8]

• Consider temperature: Ensure all components are at the same temperature before mixing. Gentle warming to 37°C may improve solubility, but be cautious of potential compound degradation with prolonged heat.[1][8]

Q3: Can I use other solvents or formulations to improve the solubility of (S,R)-LSN3318839?

A3: While DMSO is the most commonly recommended solvent, other options and formulation strategies can be explored:

• Alternative Organic Solvents: Acetonitrile is another solvent in which (S,R)-LSN3318839 has slight solubility.[4] Ethanol can also be considered, though it may have lower solubilizing power than DMSO for highly nonpolar compounds.[8]

• Solubilizing Agents: For challenging situations, consider incorporating excipients such as cyclodextrins, which can encapsulate hydrophobic molecules and increase their aqueous solubility.[1]

• pH Adjustment: If your compound has ionizable groups, adjusting the pH of the aqueous buffer might improve solubility.[8]

Troubleshooting Guide

Issue: High variability in assay results with (S,R)-LSN3318839.

This can often be attributed to inconsistent compound solubility and precipitation.

Troubleshooting Workflow

Caption: Troubleshooting workflow for addressing high variability in assay results.

Data Presentation

Solubility of (S,R)-LSN3318839 in Various Solvents

Solvent	Maximum Concentration (mM)	Maximum Concentration (mg/mL)	Source	Notes
DMSO	100	48.04	Tocris
DMSO	20.82	10	MedchemExpress	Recommends ultrasonic and warming to 60°C. Cautions that hygroscopic DMSO can impact solubility.
DMSO	-	1-10	Cayman Chemical	Describes solubility as "sparingly soluble".
Acetonitrile	-	0.1-1	Cayman Chemical	Describes solubility as "slightly soluble".

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of (S,R)-LSN3318839 in DMSO

• Equilibrate: Allow the vial of solid (S,R)-LSN3318839 to reach room temperature before opening to prevent condensation.

• Weigh: Accurately weigh the desired amount of the compound.

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

• Dissolution: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, brief sonication (5-10 minutes in a water bath sonicator) or gentle warming (to 37°C) can be applied.[8] For very difficult cases, warming to 60°C may be necessary, as suggested by some suppliers.[2]

• Storage: Store the stock solution at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[1]

Protocol 2: Preparation of Working Solutions in Aqueous Buffer

• Thaw: Thaw an aliquot of the 10 mM DMSO stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in 100% DMSO if the final concentration required is very low.

• Final Dilution: Add the DMSO stock (or intermediate dilution) dropwise to the pre-warmed aqueous buffer while vortexing or stirring vigorously to ensure rapid and uniform dispersion.[7][8] It is critical to add the DMSO stock to the aqueous buffer and not the other way around.[8]

• Final DMSO Concentration: Ensure the final concentration of DMSO in the assay is below 0.5%.[1] Always include a vehicle control (assay buffer with the same final DMSO concentration) in your experiments.

Mandatory Visualizations

Signaling Pathway of (S,R)-LSN3318839 at the GLP-1 Receptor

Caption: (S,R)-LSN3318839 acts as a positive allosteric modulator of the GLP-1R.

(S,R)-LSN3318839 is a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[2][3][4] It enhances the potency and efficacy of the GLP-1 metabolite, GLP-1(9-36), making it a full agonist at the GLP-1R.[9] This potentiation of GLP-1R signaling leads to the activation of G protein-coupled signaling cascades.[9]

Upon activation, the GLP-1R couples with the Gs protein, which in turn activates adenylyl cyclase.[10] This leads to an increase in intracellular cyclic AMP (cAMP).[10] Elevated cAMP levels activate Protein Kinase A (PKA) and Exchange protein directly activated by cAMP 2 (Epac2), both of which promote glucose-dependent insulin secretion from pancreatic β-cells.[10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pharmtech.com [pharmtech.com]
• 5. GLP-1 receptor activated insulin secretion from pancreatic β-cells: mechanism and glucose dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. GLP-1: Molecular mechanisms and outcomes of a complex signaling system - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing off-target effects of (S,R)-LSN3318839 in cellular assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for utilizing (S,R)-LSN3318839 in cellular assays. The information herein is designed to help mitigate potential off-target effects and ensure the generation of robust and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (S,R)-LSN3318839?

(S,R)-LSN3318839 is an orally active, small molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1] Its principal mechanism involves significantly enhancing the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36), at the GLP-1R.[2] It also modestly potentiates the activity of the full-length GLP-1(7-36).[2] This compound exhibits a bias towards G protein-coupled signaling over β-arrestin recruitment.[2]

Q2: What are the known off-target effects of (S,R)-LSN3318839?

Currently, there is no publicly available, comprehensive off-target screening data for (S,R)-LSN3318839 against a broad panel of receptors and enzymes. However, published research emphasizes its high selectivity for potentiating the activity of GLP-1(9-36) at the GLP-1R.[3][4] As a general consideration, the pyrimidine (B1678525) core in (S,R)-LSN3318839 is a scaffold that can, in some contexts, interact with the ATP-binding site of various kinases.[5][6] Therefore, when troubleshooting unexpected cellular phenotypes, off-target kinase inhibition could be a remote possibility to consider.

Q3: How can I be confident that the observed effects in my cellular assay are due to on-target GLP-1R modulation?

To confirm that the observed effects are mediated by GLP-1R, several control experiments are recommended:

• Use a GLP-1R antagonist: Co-treatment with a known GLP-1R antagonist, such as exendin(9-39), should reverse the effects of (S,R)-LSN3318839 in the presence of a GLP-1 peptide.

• Utilize GLP-1R knockout/knockdown cells: The activity of (S,R)-LSN3318839 should be absent in cell lines that do not express GLP-1R or where its expression has been genetically ablated (e.g., using CRISPR/Cas9 or siRNA).

• Employ a structurally similar inactive control: If available, a stereoisomer or a close structural analog of (S,R)-LSN3318839 that is inactive at the GLP-1R can be used to rule out effects related to the chemical scaffold itself.

Q4: What is the recommended concentration range for (S,R)-LSN3318839 in cellular assays?

The optimal concentration of (S,R)-LSN3318839 will depend on the specific assay and the concentration of the GLP-1 peptide being used. It is recommended to perform a dose-response experiment to determine the minimal effective concentration required to achieve the desired potentiation. Based on published data, concentrations ranging from 50 nM to 5 µM have been shown to effectively enhance GLP-1(9-36) activity.[3][4] Higher concentrations may increase the risk of off-target effects.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
High background or unexpected activity in the absence of a GLP-1 peptide	1. Intrinsic agonist activity of (S,R)-LSN3318839 at high concentrations. 2. Off-target effects. 3. Assay interference (e.g., autofluorescence).	1. Perform a dose-response of (S,R)-LSN3318839 alone to determine its intrinsic activity. 2. Lower the concentration of (S,R)-LSN3318839. 3. Confirm the effect is GLP-1R dependent using knockout cells or an antagonist. 4. Run a vehicle-only control to check for assay artifacts.
Inconsistent results between experiments	1. Variability in cell health or passage number. 2. Inconsistent concentrations of (S,R)-LSN3318839 or GLP-1 peptides. 3. Degradation of reagents.	1. Use cells within a consistent passage number range. 2. Ensure accurate and consistent preparation of all solutions. 3. Prepare fresh aliquots of peptides and (S,R)-LSN3318839.
Lower than expected potentiation of GLP-1 peptide activity	1. Suboptimal concentration of (S,R)-LSN3318839. 2. Degradation of the GLP-1 peptide. 3. Low expression of GLP-1R in the cell line.	1. Titrate (S,R)-LSN3318839 across a wider concentration range. 2. Use freshly prepared or properly stored GLP-1 peptides. 3. Confirm GLP-1R expression levels in your cell line (e.g., by qPCR or Western blot).
Unexpected cytotoxicity	1. High concentrations of (S,R)-LSN3318839 leading to off-target effects. 2. On-target effects in a sensitive cell line. 3. Solvent toxicity.	1. Perform a cytotoxicity assay (e.g., MTT or LDH) to determine the toxic concentration range. 2. Use the lowest effective concentration of (S,R)-LSN3318839. 3. Ensure the final concentration of the solvent (e.g., DMSO) is non-toxic to the cells.

Quantitative Data Summary

The following tables summarize the on-target activity of (S,R)-LSN3318839 in enhancing the potency of GLP-1(9-36) in a cAMP accumulation assay.

Table 1: Potentiation of GLP-1(9-36) by (S,R)-LSN3318839

Concentration of (S,R)-LSN3318839	GLP-1(9-36) EC50	Fold Enhancement in Potency
0 nM (None)	363.1 nM	-
50 nM	23.4 nM	15.5x
500 nM	3.3 nM	110x
5000 nM (5 µM)	0.41 nM	891x

Data derived from cAMP accumulation assays.[2]

Experimental Protocols

cAMP Accumulation Assay

This assay measures the intracellular accumulation of cyclic AMP (cAMP) following GLP-1R activation, a primary downstream signaling event.

Materials:

• HEK293 cells stably expressing the human GLP-1R.

• Assay Buffer: HBSS supplemented with 5 mM HEPES, 0.5 mM IBMX, and 0.1% (w/v) BSA, pH 7.4.

• (S,R)-LSN3318839 stock solution (e.g., 10 mM in DMSO).

• GLP-1(9-36) or GLP-1(7-36) stock solution.

• cAMP detection kit (e.g., LANCE Ultra cAMP kit).

Procedure:

• Cell Preparation: Culture and harvest HEK293-hGLP-1R cells. Resuspend the cells in Assay Buffer to a final density of approximately 0.6 x 10^6 cells/mL.

• Cell Seeding: Dispense 5 µL of the cell suspension (approx. 3,000 cells) into each well of a 384-well plate.

• Compound Preparation: Prepare serial dilutions of the GLP-1 peptide in Assay Buffer. For potentiation experiments, prepare these dilutions in the presence of a fixed concentration of (S,R)-LSN3318839.

• Cell Treatment: Add 5 µL of the compound dilutions to the respective wells. Include controls for basal cAMP levels (buffer only) and maximal stimulation.

• Incubation: Incubate the plate at room temperature for 40 minutes.

• Detection: Add the cAMP detection reagents according to the manufacturer's protocol.

• Data Acquisition: After a 1-hour incubation at room temperature, measure the signal using a plate reader compatible with the detection kit's technology (e.g., HTRF).

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated GLP-1R, providing insight into receptor desensitization and biased signaling.

Materials:

• CHO-K1 or HEK293 cells engineered for a β-arrestin recruitment assay (e.g., PathHunter® β-Arrestin assay).

• Cell culture medium appropriate for the cell line.

• (S,R)-LSN3318839 stock solution.

• GLP-1(9-36) or GLP-1(7-36) stock solution.

• β-arrestin recruitment assay detection reagents.

Procedure:

• Cell Seeding: Plate the cells in a 96-well or 384-well assay plate and incubate overnight to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of the GLP-1 peptide with and without a fixed concentration of (S,R)-LSN3318839 in the appropriate assay buffer.

• Cell Treatment: Remove the culture medium from the cells and add the compound dilutions.

• Incubation: Incubate the plate at 37°C for the time recommended by the assay manufacturer (typically 60-90 minutes).

• Detection: Add the detection reagents as per the manufacturer's instructions.

• Data Acquisition: After a further incubation period (usually 60 minutes) at room temperature, measure the luminescent or fluorescent signal on a compatible plate reader.

Visualizations

Caption: (S,R)-LSN3318839 enhances GLP-1(9-36) mediated activation of the GLP-1R, leading to Gs protein signaling and subsequent insulin secretion, with a bias away from β-arrestin recruitment.

Caption: General experimental workflow for assessing the activity of (S,R)-LSN3318839 in cellular assays.

Caption: A logical workflow for troubleshooting unexpected cellular effects observed with (S,R)-LSN3318839.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

(S,R)-LSN3318839 synthesis yield and purity optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (S,R)-LSN3318839. The information is designed to address specific issues that may be encountered during the multi-step synthesis, yield optimization, and purification of this potent, orally active positive allosteric modulator of the glucagon-like peptide-1 receptor (GLP-1R).

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for (S,R)-LSN3318839?

A1: The synthesis of (S,R)-LSN3318839 is a multi-step process that begins with 2,4-dichloro-1-bromobenzene. The key transformations involve a series of palladium-catalyzed coupling reactions, a lithiation-carbonylation step, the installation of a specific chiral amine, and a final nitro group reduction to yield the target molecule.[1] Careful control of reaction conditions at each stage is crucial for achieving the desired stereochemistry and purity.

Q2: What are the critical quality attributes of (S,R)-LSN3318839 that I should be monitoring?

A2: The two most critical quality attributes for (S,R)-LSN3318839 are its diastereomeric purity and the absence of process-related impurities. The biological activity of LSN3318839 is highly dependent on its specific stereochemistry. Therefore, it is essential to control the diastereomeric ratio throughout the synthesis and purification process. Additionally, monitoring for and removing any residual starting materials, reagents, or byproducts from the various synthetic steps is necessary to ensure the final compound's safety and efficacy.

Q3: Are there any known impurities that I should be particularly aware of?

A3: A potential diastereomeric impurity has been detected in the synthesis of LSN3318839.[1] This diastereomer arises from the reaction involving the chiral amine and can be challenging to separate. Other potential impurities can originate from incomplete reactions or side reactions at any of the synthetic stages, such as homocoupling products from the palladium-catalyzed reactions or over-reduction byproducts.

Troubleshooting Guides

This section provides guidance on common issues that may arise during the synthesis of (S,R)-LSN3318839, broken down by the key reaction types.

Palladium-Catalyzed Coupling Reactions (e.g., Suzuki Coupling)

Problem	Potential Causes	Recommended Solutions
Low Yield of Coupled Product	- Inactive catalyst- Poor solubility of reactants- Inefficient transmetalation- Presence of oxygen	- Use a fresh batch of palladium catalyst and ligand.- Screen different solvent systems to improve solubility.- Ensure the base is anhydrous and of high quality.- Thoroughly degas the reaction mixture and maintain an inert atmosphere (Argon or Nitrogen).
Formation of Homocoupling Byproducts	- Presence of Pd(II) species- High reaction temperature	- Ensure complete reduction of the Pd(II) precatalyst to Pd(0).- Optimize the reaction temperature; lower temperatures may reduce homocoupling.
Dehalogenation of Starting Material	- Presence of hydride sources (e.g., water, alcohols)- Certain ligands may promote this side reaction	- Use anhydrous solvents and reagents.- Screen different phosphine (B1218219) ligands.

Lithiation-Carbonylation

Problem	Potential Causes	Recommended Solutions
Incomplete Lithiation	- Inactive organolithium reagent- Presence of electrophilic impurities (e.g., water, oxygen)- Low reaction temperature	- Titrate the organolithium reagent before use to determine its exact concentration.- Use rigorously dried glassware and anhydrous solvents under an inert atmosphere.- Optimize the reaction temperature; some lithiations require temperatures warmer than -78 °C.
Low Yield of Carbonylated Product	- Poor trapping of the organolithium intermediate with CO₂- Decomposition of the organolithium species	- Ensure efficient delivery of dry CO₂ gas or use freshly crushed dry ice.- Maintain the reaction at a low temperature during the carbonylation step.
Formation of Side Products	- Reaction of the organolithium with the solvent (e.g., THF)- Over-reaction with the electrophile	- Avoid prolonged reaction times at temperatures where the organolithium reagent is unstable in the chosen solvent.- Control the stoichiometry of the electrophile.

Installation of Chiral Amine and Diastereomer Control

Problem	Potential Causes	Recommended Solutions
Low Diastereoselectivity	- Suboptimal reaction temperature- Inappropriate solvent- Steric hindrance	- Screen a range of temperatures; lower temperatures often favor higher diastereoselectivity.- Evaluate different solvents with varying polarities and coordinating abilities.- The choice of protecting groups on the reactants can influence the stereochemical outcome.
Low Yield of Amine Product	- Incomplete reaction- Side reactions of the amine	- Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.- Use appropriate protecting groups if the amine is prone to side reactions.

Nitro Group Reduction

Problem	Potential Causes	Recommended Solutions
Incomplete Reduction	- Inactive catalyst or reducing agent- Insufficient amount of reducing agent	- Use a fresh batch of catalyst (e.g., Pd/C) or reducing agent.- Increase the stoichiometry of the reducing agent.
Reduction of Other Functional Groups	- Non-selective reducing agent	- Choose a chemoselective reducing agent. For example, catalytic hydrogenation with Raney Nickel is often preferred over Pd/C to avoid dehalogenation.[2] Tin(II) chloride is also known for its selectivity for nitro groups in the presence of other reducible functionalities.
Formation of Azoxy or Azo Byproducts	- Incomplete reduction	- Ensure complete conversion to the amine by extending the reaction time or increasing the amount of reducing agent.

Purity Optimization and Diastereomer Separation

Achieving high purity, particularly diastereomeric purity, is critical for the final (S,R)-LSN3318839 product.

Challenge	Recommended Approaches
Separation of Diastereomers	- Flash Chromatography: Reversed-phase flash chromatography using a C18 stationary phase can be an effective and scalable method for separating diastereomers.[3] Gradient elution with an appropriate solvent system (e.g., acetonitrile/water) should be optimized.[3]- Preparative HPLC: For higher resolution and purity, preparative High-Performance Liquid Chromatography (HPLC) with a suitable chiral or achiral column is a powerful technique.
Removal of Process-Related Impurities	- Crystallization: If the final product is a solid, crystallization is an excellent method for removing minor impurities.- Chromatography: Column chromatography (normal or reversed-phase) is a standard technique for purifying organic compounds.

Experimental Protocols & Visualizations

General Synthetic Workflow

The following diagram illustrates the high-level workflow for the synthesis of (S,R)-LSN3318839.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: (S,R)-LSN3318839 Large-Scale Synthesis

Notice: Information regarding the large-scale synthesis of a compound designated as "(S,R)-LSN3318839" is not available in publicly accessible scientific literature or chemical databases. The following content is a generalized template designed to illustrate the format of a technical support guide for a complex chemical synthesis. The challenges, solutions, and data presented are hypothetical and based on common issues encountered in large-scale organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered during the scale-up of chiral amine synthesis?

A1: Common challenges in the large-scale synthesis of complex chiral amines, a category that a compound like (S,R)-LSN3318839 might fall into, often include:

• Stereochemical control: Maintaining high enantiomeric or diastereomeric purity on a large scale can be difficult.

• Reagent stoichiometry and addition: Ensuring proper mixing and controlled addition of reagents is critical to avoid side reactions and exotherms.

• Work-up and product isolation: Phase separations and extractions can be complicated by emulsion formation. Crystallization for purification may be challenging to control, affecting yield and purity.

• Process safety: Handling of hazardous reagents and managing reaction exotherms are paramount concerns during scale-up.

• Impurity profiling and removal: Identifying and purging process-related impurities to meet final specifications is often a significant hurdle.

Q2: How can I improve the yield and purity of the final product?

A2: Improving yield and purity often involves a multi-faceted approach:

• Raw material quality: Ensure all starting materials and reagents meet stringent quality specifications.

• Process parameter optimization: Systematically optimize reaction temperature, pressure, concentration, and reaction time. Design of Experiments (DoE) can be a valuable tool.

• Purification techniques: Explore alternative purification methods such as preparative chromatography, recrystallization from different solvent systems, or salt formation.

• In-process controls (IPCs): Implement IPCs to monitor reaction progress and impurity formation, allowing for adjustments to be made in real-time.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Reaction Yield	Incomplete reaction; Degradation of product or starting material; Sub-optimal reaction temperature or time.	Monitor reaction progress using HPLC or TLC to ensure completion. Investigate potential degradation pathways. Re-optimize temperature and reaction time.
Poor Stereoselectivity	Racemization during reaction or work-up; Ineffective chiral catalyst or auxiliary.	Screen alternative chiral catalysts or auxiliaries. Optimize reaction conditions (e.g., lower temperature) to minimize racemization. Adjust pH during work-up.
Difficult Product Isolation / Oiling Out	Improper solvent system for crystallization; Presence of impurities inhibiting crystallization.	Screen a variety of solvent systems for recrystallization. Consider using an anti-solvent. Analyze crude product to identify and remove impurities prior to crystallization.
Formation of a Key Impurity (e.g., Impurity X)	Side reaction due to localized high concentration of a reagent; Temperature excursion.	Improve agitation and control the rate of reagent addition. Enhance reactor cooling capacity to prevent temperature spikes.

Hypothetical Experimental Workflow

The following diagram illustrates a generalized workflow for troubleshooting challenges in a large-scale chemical synthesis.

Interpreting unexpected results in (S,R)-LSN3318839 experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the glucagon-like peptide-1 receptor (GLP-1R) positive allosteric modulator (PAM), (S,R)-LSN3318839. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why do I observe little to no activity with (S,R)-LSN3318839 alone in my in vitro assay?

A1: This is an expected result. (S,R)-LSN3318839 is a positive allosteric modulator (PAM) of the GLP-1 receptor, not a direct agonist.[1][2] Its primary mechanism is to enhance the potency and efficacy of endogenous GLP-1 peptides, particularly the metabolite GLP-1(9-36).[1][3][4] In the absence of an orthosteric agonist like GLP-1(7-36) or GLP-1(9-36), LSN3318839 will not significantly activate the GLP-1R. For robust activity, co-administration with a GLP-1 peptide is necessary.

Q2: My in vivo results with (S,R)-LSN3318839 are highly variable. What could be the cause?

A2: The in vivo efficacy of (S,R)-LSN3318839 is dependent on the levels of endogenous GLP-1 peptides.[1] Factors that can influence these levels and lead to variability include the metabolic state of the animal, feeding status, and the use of other compounds that may affect GLP-1 production or degradation, such as DPP-4 inhibitors (e.g., sitagliptin).[1][3][4] To reduce variability, ensure consistent experimental conditions, such as fasting or specific feeding protocols, and consider co-administration with a DPP-4 inhibitor to stabilize endogenous GLP-1 levels.[1]

Q3: Does (S,R)-LSN3318839 affect β-arrestin recruitment?

A3: (S,R)-LSN3318839 is a biased modulator, preferentially enhancing G protein-coupled signaling over β-arrestin recruitment.[1][3][4] Therefore, you should expect to see a significant potentiation of G protein-mediated downstream signaling (like cAMP accumulation) with minimal to no effect on β-arrestin recruitment assays.[1]

Q4: I am not seeing the expected glucose-lowering effect in my animal model.

A4: The glucose-lowering effect of (S,R)-LSN3318839 is GLP-1R dependent.[1] Ensure that your animal model has a functional GLP-1R. For instance, in GLP-1R knockout mice, this compound will not exert its glucose-lowering effects.[5] Additionally, as mentioned in Q2, the effect is dependent on endogenous GLP-1 levels, so consider experimental conditions that stimulate GLP-1 release, such as an oral glucose tolerance test (oGTT).[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or no potentiation of GLP-1(7-36) activity.	(S,R)-LSN3318839 modestly potentiates the activity of the full-length, highly potent ligand GLP-1(7-36).[1][4]	The more significant effect is observed with the weaker metabolite, GLP-1(9-36).[1][3] Focus experiments on the potentiation of GLP-1(9-36) to observe a more robust effect.
Inconsistent results in insulin (B600854) secretion assays.	The effect of (S,R)-LSN3318839 on insulin secretion is glucose-dependent.[3]	Ensure that your insulin secretion assays are performed under high-glucose conditions to accurately assess the compound's activity.[6]
Difficulty replicating published potency values.	Assay conditions such as cell line, receptor expression levels, and the specific batch of reagents can influence results.	Standardize your experimental protocols, including cell density, incubation times, and reagent concentrations. Refer to detailed methodologies for key experiments.

Data Presentation

Table 1: In Vitro Potentiation of GLP-1(9-36) by (S,R)-LSN3318839 in cAMP Accumulation Assays

(S,R)-LSN3318839 Concentration (nmol/L)	GLP-1(9-36) EC50 (nmol/L)	Fold Enhancement in Potency	Maximum Response (% of GLP-1(7-36))
0	363.1	-	84.8%
50	23.4	15	97.9%
500	3.3	110	98.0%
5000	0.4	891	96.9%

Data synthesized from literature.[7]

Experimental Protocols

cAMP Accumulation Assay

This protocol is designed to measure the potentiation of GLP-1R-mediated cAMP production by (S,R)-LSN3318839.

• Cell Culture: HEK293 cells stably expressing the human GLP-1R are cultured to ~80-90% confluency.

• Cell Preparation: Cells are washed with DPBS, detached, and resuspended in stimulation buffer (HBSS supplemented with 5 mM HEPES, 0.5 mM IBMX, and 0.1% w/v BSA, pH 7.4) to a density of 0.6 million cells per mL.[8]

• Assay Plate Preparation: 3,000 cells are added to each well of a 384-well plate.

• Compound Addition: A serial dilution of GLP-1(9-36) is prepared, both in the absence and presence of varying concentrations of (S,R)-LSN3318839 (e.g., 50, 500, and 5000 nmol/L).

• Incubation: Cells are stimulated with the ligand solutions for 40 minutes at room temperature.[8]

• Detection: The reaction is terminated, and cAMP levels are measured using a suitable detection kit (e.g., LANCE Ultra cAMP kit) according to the manufacturer's instructions.[8]

Insulin Secretion Assay

This protocol measures the effect of (S,R)-LSN3318839 on glucose-stimulated insulin secretion in pancreatic beta cells.

• Cell Culture: INS-1 832-3 cells are cultured to an appropriate density.

• Pre-incubation: Cells are washed and pre-incubated in a low-glucose buffer for 2 hours to establish a baseline.

• Stimulation: The pre-incubation buffer is replaced with a high-glucose buffer containing various concentrations of (S,R)-LSN3318839 in the presence or absence of GLP-1(9-36).

• Incubation: Cells are incubated for a defined period (e.g., 1-2 hours) at 37°C.

• Sample Collection: The supernatant is collected to measure secreted insulin.

• Detection: Insulin concentration in the supernatant is quantified using an ELISA or RIA kit.

Mandatory Visualizations

Caption: GLP-1R signaling pathway with (S,R)-LSN3318839 modulation.

Caption: Experimental workflow for evaluating (S,R)-LSN3318839.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. drughunter.com [drughunter.com]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]

(S,R)-LSN3318839 stability and storage best practices

This technical support center provides essential information for researchers, scientists, and drug development professionals working with (S,R)-LSN3318839. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures, with a focus on stability and proper storage.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (S,R)-LSN3318839?

A1: Proper storage is crucial to maintain the integrity and activity of (S,R)-LSN3318839. The recommended storage conditions are summarized in the table below.

Q2: What is the recommended solvent for preparing stock solutions of (S,R)-LSN3318839?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for creating high-concentration stock solutions of (S,R)-LSN3318839.[1][2] It is soluble in DMSO at a concentration of 10 mg/mL (20.82 mM), though gentle warming to 60°C and ultrasonication may be required for complete dissolution.[1][2] For cell-based assays, ensure the final DMSO concentration is kept low (typically below 0.5%) to avoid cytotoxicity.[3][4]

Q3: How can I avoid repeated freeze-thaw cycles and what are their consequences?

A3: Repeated freeze-thaw cycles can lead to the degradation of the compound.[3][5] To avoid this, it is highly recommended to aliquot the stock solution into single-use volumes before storage.[4][5] This practice ensures that you only thaw the amount needed for a specific experiment, preserving the integrity of the remaining stock.

Q4: What are the primary factors that can lead to the degradation of (S,R)-LSN3318839?

A4: Like many small molecules, the stability of (S,R)-LSN3318839 can be compromised by several factors, including:

• Temperature: Both elevated temperatures and repeated freeze-thaw cycles can cause degradation.[5]

• Moisture: The presence of moisture can lead to hydrolysis, especially if the compound is stored improperly or dissolved in non-anhydrous solvents.[3]

• Light: Exposure to light, particularly UV light, can cause photodecomposition of sensitive compounds.[5]

• Oxidation: Exposure to air can lead to the oxidation of susceptible functional groups.[5]

Q5: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer. What should I do?

A5: Precipitate formation upon dilution into aqueous buffers is a common issue for hydrophobic small molecules.[3] Here are some troubleshooting steps:

• Reduce the final concentration: Working at a lower final concentration might prevent precipitation.[3]

• Use serial dilutions: Instead of a single large dilution, perform serial dilutions to gradually introduce the compound to the aqueous environment.[3]

• Ensure rapid mixing: Thoroughly and quickly mix the solution after adding the stock to the buffer.[3]

• Consider solubilizing agents: The addition of a small amount of a biocompatible surfactant or cyclodextrin (B1172386) to the assay buffer can improve solubility, but this should be validated for compatibility with your specific assay.[3]

Stability and Storage Data

Form	Storage Temperature	Shelf Life	Notes
Powder	-20°C	3 years[1][2]	Store in a dry, dark place.
In Solvent	-80°C	6 months[1][6]	Recommended for long-term storage of stock solutions.
-20°C	1 month[1][4]	Suitable for short-term storage of working aliquots.

Experimental Protocols

Protocol for Preparing Stock Solutions

Objective: To prepare a stable, high-concentration stock solution of (S,R)-LSN3318839.

Materials:

• (S,R)-LSN3318839 powder

• Anhydrous DMSO

• Sterile, low-adsorption microcentrifuge tubes

• Vortex mixer

• Sonicator or water bath (optional)

Procedure:

• Before opening, centrifuge the vial of (S,R)-LSN3318839 powder to ensure all the powder is at the bottom of the vial.[4]

• Calculate the volume of anhydrous DMSO required to achieve the desired stock concentration (e.g., 10 mM).

• Add the calculated volume of DMSO to the vial containing the powder.

• Vortex the solution for 1-2 minutes until the compound is completely dissolved.[3]

• If necessary, gentle warming in a water bath (up to 60°C) or sonication can be used to aid dissolution.[1][2] However, test the impact of these methods on the compound's stability.

• Once fully dissolved, dispense the stock solution into single-use aliquots in tightly sealed, low-adsorption tubes.[4]

• Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

• Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][4]

Protocol for Assessing Compound Stability in Assay Media

Objective: To determine the stability of (S,R)-LSN3318839 in the experimental assay medium over time.

Materials:

• (S,R)-LSN3318839 stock solution

• Assay medium (cell-free)

• Incubator set to the experimental temperature

• HPLC or LC-MS system for analysis

Procedure:

• Prepare the final assay medium, including all components except for any detection reagents.

• Spike the assay medium with (S,R)-LSN3318839 from a stock solution to achieve the final working concentration. Ensure the final DMSO concentration is consistent across all samples.

• Immediately take a sample (time-zero) and analyze it using HPLC or LC-MS to determine the initial concentration and purity of the compound.

• Incubate the remaining medium containing the compound at the desired experimental temperature (e.g., 37°C).

• At various time points (e.g., 2, 4, 8, 24 hours), collect aliquots of the incubated medium.

• Analyze the collected samples by HPLC or LC-MS.

• Compare the peak area of the parent compound at each time point to the time-zero sample to determine the percentage of the compound remaining and identify any potential degradation products.

Visual Guides

Caption: A generalized workflow for the preparation and use of (S,R)-LSN3318839.

Caption: A decision tree for troubleshooting common issues with (S,R)-LSN3318839.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. LSN3318839 - Immunomart [immunomart.com]
• 3. benchchem.com [benchchem.com]
• 4. captivatebio.com [captivatebio.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Controlling for variability in oral glucose tolerance tests with (S,R)-LSN3318839

Welcome to the technical support center for researchers utilizing (S,R)-LSN3318839 in oral glucose tolerance test (OGTT) experiments. This resource provides troubleshooting guidance and frequently asked questions to help control for variability and ensure the successful application of this novel GLP-1 receptor positive allosteric modulator.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (S,R)-LSN3318839?

A1: (S,R)-LSN3318839 is an orally active, positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3] It works by enhancing the potency and efficacy of endogenous GLP-1, particularly its metabolite GLP-1(9-36), to activate the GLP-1R.[2] This potentiation of GLP-1R signaling leads to glucose-dependent insulin (B600854) secretion and robust glucose lowering.[1][2][3]

Q2: How does (S,R)-LSN3318839 affect the GLP-1R signaling pathway?

A2: (S,R)-LSN3318839 preferentially enhances G protein-coupled signaling of the GLP-1R over β-arrestin recruitment.[2] By binding to an allosteric site on the receptor, it stabilizes an active conformation, thereby increasing the signaling output in response to GLP-1 binding. This leads to downstream effects such as increased insulin secretion from pancreatic beta-cells.

Q3: In which animal models has (S,R)-LSN3318839 been shown to be effective in an OGTT?

A3: (S,R)-LSN3318839 has been shown to significantly reduce glucose excursion in an oral glucose tolerance test in Gastric Inhibitory Polypeptide Receptor knockout (GIPR KO) mice at a dose of 30 mg/kg.[1]

Q4: Can (S,R)-LSN3318839 be co-administered with other compounds in an OGTT?

A4: Yes, an additive glucose-lowering effect has been observed when (S,R)-LSN3318839 is co-administered with the DPP-4 inhibitor, sitagliptin, in GIPR KO mice.[1] This is likely due to the combined effect of the PAM and the increased levels of active GLP-1(7-36) resulting from DPP-4 inhibition.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in baseline glucose levels	Improper fasting, stress during handling, diet inconsistencies prior to the test.[2][3][4][5]	Ensure a consistent fasting period of 16-18 hours with free access to water.[4] Acclimatize animals to handling and gavage procedures to minimize stress.[2][3] Provide a standard diet for at least 3 days leading up to the experiment.[6]
Inconsistent glucose excursion curves after (S,R)-LSN3318839 administration	Inaccurate dosing, variability in oral gavage technique, inconsistent timing of drug administration relative to glucose challenge.	Prepare fresh solutions of (S,R)-LSN3318839 for each experiment. Ensure accurate calculation of dosage based on the most recent body weight. Standardize the oral gavage technique to ensure consistent delivery to the stomach. Administer (S,R)-LSN3318839 at a consistent time point before the glucose bolus.
Unexpectedly low or high glucose readings	Glucometer malfunction, improper blood sampling technique.[4]	Calibrate the glucometer before each experiment using control solutions.[4] Ensure a clean tail snip and obtain a sufficient blood drop for an accurate reading.[4]
Vomiting or signs of distress after gavage	Stress from handling, irritation from the gavage procedure.	Handle animals gently and use appropriate restraint techniques. Ensure the gavage needle is the correct size for the animal and is inserted smoothly. Consider alternative, less stressful oral dosing methods if available.[2][3]
No significant effect of (S,R)-LSN3318839 on glucose tolerance	Sub-optimal dosage for the specific animal model, insufficient endogenous GLP-1 levels.	Perform a dose-response study to determine the optimal dosage of (S,R)-LSN3318839 for your specific animal model and experimental conditions. Since (S,R)-LSN3318839 is a PAM, its efficacy depends on the presence of endogenous GLP-1. Ensure the experimental conditions (e.g., oral glucose challenge) are sufficient to stimulate GLP-1 release.

Data Presentation

The following table summarizes the expected outcomes based on available preclinical data for (S,R)-LSN3318839 in an oral glucose tolerance test.

Treatment Group	Animal Model	Dosage	Effect on Glucose Excursion (AUC)	Effect on Insulin Secretion
Vehicle	GIPR KO Mice	-	Baseline	Baseline
(S,R)-LSN3318839	GIPR KO Mice	30 mg/kg	Significantly Reduced[1]	Potentiated in a glucose-dependent manner[2]
(S,R)-LSN3318839 + Sitagliptin	GIPR KO Mice	30 mg/kg (LSN3318839)	Additive Reduction[1]	Enhanced[7]

Experimental Protocols

Oral Glucose Tolerance Test (OGTT) in Mice with (S,R)-LSN3318839

This protocol is a general guideline and may need to be optimized for specific experimental needs.

1. Animal Preparation:

• House mice in a temperature-controlled environment with a 12-hour light-dark cycle.

• Provide standard chow and water ad libitum.

• For at least 3 days prior to the OGTT, ensure a consistent diet.[6]

• Fast mice for 16-18 hours overnight before the experiment, with free access to water.[4]

2. Drug and Glucose Preparation:

• Prepare a fresh solution of (S,R)-LSN3318839 in a suitable vehicle.

• Prepare a 20% glucose solution in sterile water for the glucose challenge.[4]

3. Experimental Procedure:

• On the day of the experiment, weigh each mouse and record the weight.

• Administer (S,R)-LSN3318839 (e.g., 30 mg/kg) or vehicle via oral gavage. Note: The timing of drug administration relative to the glucose challenge should be optimized and kept consistent across all experiments.

• At a predetermined time after drug/vehicle administration, obtain a baseline blood sample (Time 0) from the tail vein.

• Immediately following the baseline blood draw, administer the 20% glucose solution (2 g/kg body weight) via oral gavage.[8]

• Collect blood samples at subsequent time points, typically 15, 30, 60, and 120 minutes after the glucose administration.[4][5]

• Measure blood glucose levels at each time point using a calibrated glucometer.

• If measuring insulin, collect blood in tubes containing an anticoagulant (e.g., EDTA) and a DPP-4 inhibitor, and centrifuge to separate plasma. Store plasma at -80°C until analysis.

4. Data Analysis:

• Plot the mean blood glucose concentration at each time point for each treatment group.

• Calculate the area under the curve (AUC) for glucose for each animal to quantify the total glucose excursion.

• Analyze plasma insulin levels to assess the effect of (S,R)-LSN3318839 on insulin secretion.

Mandatory Visualizations

Caption: GLP-1R signaling pathway with (S,R)-LSN3318839 modulation.

Caption: Experimental workflow for OGTT with (S,R)-LSN3318839.

References

• 1. The Insulin Response to Oral Glucose in GIP and GLP-1 Receptor Knockout Mice: Review of the Literature and Stepwise Glucose Dose Response Studies in Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Validation of a refined protocol for mouse oral glucose tolerance testing without gavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mmpc.org [mmpc.org]
• 5. protocols.io [protocols.io]
• 6. Glucose Tolerance Test - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Sitagliptin lowers glucagon and improves glucose tolerance in prediabetic obese SHROB rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The role of β-cell GLP-1 signaling in glucose regulation and response to diabetes drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Reproducibility of (S,R)-LSN3318839 Research

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to facilitate the reproducible use of (S,R)-LSN3318839 in experimental settings. The following troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols are designed to address common challenges and ensure the consistent and effective application of this novel GLP-1R positive allosteric modulator.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the handling and experimental use of (S,R)-LSN3318839.

Q1: We are observing lower than expected potentiation of GLP-1(9-36) activity with (S,R)-LSN3318839. What are the potential causes?

A1: Several factors could contribute to reduced potentiation:

• Compound Integrity: Ensure the stock solution of (S,R)-LSN3318839 has not degraded. Prepare fresh stock solutions and store them appropriately (see protocol below).

• Ligand Quality: Verify the purity and concentration of the GLP-1(9-36) peptide. Degradation of the peptide will lead to inconsistent results.

• Assay Conditions: The potentiation effect of (S,R)-LSN3318839 is dependent on the concentration of both the PAM and the orthosteric ligand. Ensure that the concentrations used are within the effective range determined from dose-response curves.

• Cell System: The expression level of the GLP-1 receptor in your cell line can influence the observed potentiation. Use a cell line with stable and confirmed GLP-1R expression.

Q2: Can (S,R)-LSN3318839 be used in the absence of a GLP-1R agonist?

A2: No, (S,R)-LSN3318839 is a positive allosteric modulator and not a direct agonist. Its mechanism of action is to enhance the binding and/or efficacy of orthosteric ligands like GLP-1(9-36) and GLP-1(7-36).[1] Therefore, it requires the presence of a GLP-1R agonist to exert its effect. Always include a control with (S,R)-LSN3318839 alone to confirm the absence of direct agonistic activity.

Q3: We are observing significant variability in our cAMP accumulation assay results. How can we improve consistency?

A3: Variability in cAMP assays can stem from several sources:

• Cell Confluency: Ensure that cells are seeded at a consistent density and reach a similar level of confluency for each experiment. Overly confluent or sparse cells can respond differently.

• Reagent Preparation: Prepare fresh dilutions of (S,R)-LSN3318839, GLP-1 peptides, and other reagents for each experiment.

• Incubation Times: Adhere strictly to the specified incubation times for pre-treatment with the PAM, stimulation with the agonist, and cell lysis.

• Phosphodiesterase (PDE) Inhibition: Incomplete inhibition of PDEs can lead to rapid degradation of cAMP. Ensure the PDE inhibitor (e.g., IBMX) is used at an effective concentration.

Q4: What is the expected effect of (S,R)-LSN3318839 on GLP-1(7-36)-mediated signaling?

A4: (S,R)-LSN3318839 modestly potentiates the activity of the full-length, highly potent ligand, GLP-1(7-36)NH2.[2] The primary and more dramatic effect is observed on the weaker metabolite, GLP-1(9-36).[1][2] When designing experiments, it is crucial to characterize the effect on both ligands to fully understand the compound's profile.

Q5: Are there any known off-target effects of (S,R)-LSN3318839?

A5: The available literature suggests that (S,R)-LSN3318839 is selective for the GLP-1R.[3][4] However, as with any small molecule, it is good practice to consider potential off-target effects. This can be assessed by using a counterscreen against related receptors or by using a specific GLP-1R antagonist, such as exendin(9-39), to confirm that the observed effects are mediated through the GLP-1R.

Data Presentation

The following tables summarize the quantitative data on the in vitro effects of (S,R)-LSN3318839 on GLP-1R signaling.

Table 1: Effect of (S,R)-LSN3318839 on the Potency of GLP-1(9-36) in cAMP Accumulation Assays

(S,R)-LSN3318839 Concentration	GLP-1(9-36) EC50 (nM)	Fold Enhancement
0 nM	363	-
50 nM	23.4	15.5
500 nM	3.3	110
5000 nM	0.4	907.5

Data adapted from a study on the molecular basis of enhanced GLP-1 signaling.[3]

Table 2: Effect of (S,R)-LSN3318839 on the Efficacy of GLP-1(9-36) in cAMP Accumulation Assays

(S,R)-LSN3318839 Concentration	Maximum Response (% of GLP-1(7-36))
0 nM	84.8%
50 nM	97.9%
500 nM	98.0%
5000 nM	96.9%

Data adapted from a study on the molecular basis of enhanced GLP-1 signaling.[3]

Experimental Protocols

Protocol 1: In Vitro cAMP Accumulation Assay

Objective: To measure the potentiation of GLP-1R-mediated cyclic AMP production by (S,R)-LSN3318839 in response to GLP-1(9-36) or GLP-1(7-36).

Materials:

• HEK293 cells stably expressing the human GLP-1R

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA)

• (S,R)-LSN3318839

• GLP-1(9-36) and GLP-1(7-36) peptides

• 3-isobutyl-1-methylxanthine (IBMX)

• Cell lysis buffer

• cAMP detection kit (e.g., HTRF, ELISA)

Methodology:

• Cell Plating: Seed the GLP-1R expressing HEK293 cells into 96-well plates at a density that will result in 80-90% confluency on the day of the assay.

• Compound Preparation:

  • Prepare a stock solution of (S,R)-LSN3318839 in DMSO.

  • Prepare stock solutions of GLP-1(9-36) and GLP-1(7-36) in an appropriate buffer (e.g., PBS with 0.1% BSA).

  • On the day of the experiment, prepare serial dilutions of (S,R)-LSN3318839 and the GLP-1 peptides in assay buffer.

• Pre-incubation with PAM:

  • Wash the cells once with assay buffer.

  • Add the desired concentrations of (S,R)-LSN3318839 to the wells.

  • Incubate for 15-30 minutes at 37°C.

• Stimulation:

  • Add the serial dilutions of GLP-1(9-36) or GLP-1(7-36) to the wells containing the PAM. Include wells with agonist alone as a control.

  • Ensure the assay buffer also contains a phosphodiesterase inhibitor such as 500 µM IBMX to prevent cAMP degradation.

  • Incubate for 30 minutes at 37°C.

• Cell Lysis and cAMP Measurement:

  • Aspirate the stimulation buffer.

  • Lyse the cells according to the manufacturer's protocol of the chosen cAMP detection kit.

  • Measure the intracellular cAMP levels using the detection kit.

• Data Analysis:

  • Generate dose-response curves for the GLP-1 peptides in the presence and absence of different concentrations of (S,R)-LSN3318839.

  • Calculate the EC50 and Emax values to determine the potentiation effect.

Protocol 2: Glucose-Stimulated Insulin (B600854) Secretion (GSIS) Assay

Objective: To assess the effect of (S,R)-LSN3318839 on GLP-1(9-36)-mediated insulin secretion from pancreatic beta cells.

Materials:

• INS-1 832-3 cells or primary pancreatic islets

• Culture medium for beta cells (e.g., RPMI-1640 with 11.1 mM glucose, 10% FBS)

• Krebs-Ringer Bicarbonate (KRB) buffer with low glucose (e.g., 2.8 mM)

• KRB buffer with high glucose (e.g., 16.7 mM)

• (S,R)-LSN3318839

• GLP-1(9-36)

• Insulin detection kit (e.g., ELISA, HTRF)

Methodology:

• Cell Culture: Culture INS-1 832-3 cells or islets under standard conditions.

• Starvation: Prior to the assay, starve the cells in a low-glucose medium for 1-2 hours to establish a basal insulin secretion level.

• Pre-incubation:

  • Wash the cells with KRB buffer containing low glucose.

  • Pre-incubate the cells with (S,R)-LSN3318839 in low-glucose KRB buffer for 30 minutes at 37°C.

• Stimulation:

  • Replace the pre-incubation buffer with KRB buffer containing high glucose, the desired concentration of GLP-1(9-36), and (S,R)-LSN3318839.

  • Include appropriate controls: low glucose, high glucose alone, high glucose with GLP-1(9-36) alone, and high glucose with (S,R)-LSN3318839 alone.

  • Incubate for 1-2 hours at 37°C.

• Supernatant Collection: Collect the supernatant from each well.

• Insulin Measurement: Measure the insulin concentration in the supernatants using an appropriate insulin detection kit.

• Data Analysis: Normalize the insulin secretion data to the basal (low glucose) condition and compare the effects of the different treatments.

Mandatory Visualizations

Caption: GLP-1R signaling pathway potentiated by (S,R)-LSN3318839.

Caption: Experimental workflow for a cAMP accumulation assay.

Caption: Troubleshooting workflow for low potentiation of GLP-1(9-36).

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Technical Support Center: (S,R)-LSN3318839 Dose-Response Curve Optimization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing dose-response curves with the GLP-1 receptor positive allosteric modulator, (S,R)-LSN3318839.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (S,R)-LSN3318839?

A1: (S,R)-LSN3318839 is a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3][4][5] It functions as a "molecular glue," binding to a site on the GLP-1R distinct from the orthosteric ligand binding site.[1][2] This binding enhances the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36), transforming it from a weak partial agonist to a full agonist.[1][6][7] It achieves this by inducing a conformational change in the receptor that allows GLP-1(9-36) to adopt a binding pose similar to the full agonist GLP-1(7-36).[6][8][9] (S,R)-LSN3318839 also modestly potentiates the activity of GLP-1(7-36).[1][7]

Q2: What is the primary signaling pathway activated by (S,R)-LSN3318839?

A2: The potentiation of GLP-1R by (S,R)-LSN3318839 is predominantly biased towards G-protein signaling.[1] Specifically, it enhances the activation of the Gs alpha subunit, which in turn stimulates adenylyl cyclase to increase intracellular cyclic AMP (cAMP) levels.[6] This increase in cAMP is a key downstream signaling event that mediates the physiological effects of GLP-1R activation, such as glucose-dependent insulin (B600854) secretion.[1][7]

Q3: In which cell lines can I test the activity of (S,R)-LSN3318839?

A3: Commonly used cell lines for studying GLP-1R signaling and the effects of modulators like (S,R)-LSN3318839 include HEK293 cells stably expressing the GLP-1R for cAMP accumulation assays and pancreatic beta-cell lines like INS-1 832-3 for glucose-stimulated insulin secretion (GSIS) assays.[3]

Q4: What are the expected results of a dose-response experiment with (S,R)-LSN3318839 in a cAMP assay?

A4: In a cAMP accumulation assay, (S,R)-LSN3318839 is expected to cause a significant leftward shift in the dose-response curve of GLP-1(9-36), indicating an increase in potency (a lower EC50 value).[6][7] Additionally, it can increase the maximal efficacy (Emax) of GLP-1(9-36), making it behave more like a full agonist.[6][7]

Data Presentation

Table 1: Effect of (S,R)-LSN3318839 on GLP-1(9-36) Potency in cAMP Accumulation Assay [6][7]

(S,R)-LSN3318839 Concentration (nmol/L)	GLP-1(9-36) EC50 (nmol/L)	Fold Enhancement in Potency
0	363.1	-
50	23.4	15.5
500	3.3	110.0
5000	0.4	891.0

Table 2: Effect of (S,R)-LSN3318839 on GLP-1(9-36) Efficacy in cAMP Accumulation Assay [6][7]

(S,R)-LSN3318839 Concentration (nmol/L)	Maximum Response (% of GLP-1(7-36))
0	84.8%
50	97.9%
500	98.0%
5000	96.9%

Experimental Protocols

Protocol 1: cAMP Accumulation Assay in HEK293-GLP-1R Cells

This protocol is a general guideline and should be optimized for your specific experimental conditions.

Materials:

• HEK293 cells stably expressing human GLP-1R

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• (S,R)-LSN3318839

• GLP-1(9-36)

• 3-isobutyl-1-methylxanthine (IBMX)

• cAMP assay kit (e.g., Lance Ultra cAMP kit, Cisbio)

• White, opaque 96-well or 384-well microplates

Procedure:

• Cell Culture: Culture HEK293-GLP-1R cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: The day before the assay, harvest cells using Trypsin-EDTA and seed them into white, opaque microplates at an optimized density (e.g., 2,000-5,000 cells/well). Allow cells to attach overnight.

• Compound Preparation:

  • Prepare a stock solution of (S,R)-LSN3318839 in DMSO.

  • Prepare a stock solution of GLP-1(9-36) in an appropriate buffer.

  • On the day of the experiment, prepare serial dilutions of GLP-1(9-36) in stimulation buffer (e.g., PBS with 0.1% BSA and 500 µM IBMX).

  • Prepare fixed concentrations of (S,R)-LSN3318839 in the same stimulation buffer.

• Assay Procedure:

  • Carefully remove the culture medium from the wells.

  • Wash the cells once with PBS.

  • Add the stimulation buffer containing the various concentrations of GLP-1(9-36) and the fixed concentrations of (S,R)-LSN3318839 to the respective wells. Include a vehicle control (buffer with DMSO).

  • Incubate the plate at 37°C for 30 minutes.

• cAMP Detection:

  • Following the incubation, lyse the cells and measure intracellular cAMP levels according to the manufacturer's instructions for your chosen cAMP assay kit.

• Data Analysis:

  • Plot the cAMP concentration against the log of the GLP-1(9-36) concentration.

  • Fit the data using a four-parameter logistic equation to determine the EC50 and Emax for each concentration of (S,R)-LSN3318839.

Protocol 2: Glucose-Stimulated Insulin Secretion (GSIS) Assay in INS-1 832-3 Cells

This protocol is a general guideline and should be optimized for your specific experimental conditions.

Materials:

• INS-1 832-3 cells

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Krebs-Ringer Bicarbonate Buffer (KRBH) with low glucose (e.g., 2.8 mM)

• KRBH with high glucose (e.g., 16.7 mM)

• (S,R)-LSN3318839

• GLP-1(9-36)

• Insulin ELISA kit

• 24-well or 48-well tissue culture plates

Procedure:

• Cell Culture: Culture INS-1 832-3 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells into tissue culture plates at an appropriate density and allow them to grow to ~80% confluency.

• Pre-incubation:

  • Wash the cells twice with KRBH buffer containing low glucose.

  • Pre-incubate the cells in low-glucose KRBH buffer for 1-2 hours at 37°C to establish a basal level of insulin secretion.

• Stimulation:

  • Remove the pre-incubation buffer.

  • Add KRBH buffer containing low glucose (basal) or high glucose (stimulated) to the wells.

  • Add different concentrations of (S,R)-LSN3318839 and a fixed, sub-maximal concentration of GLP-1(9-36) to the appropriate wells. Include vehicle controls.

  • Incubate the plate at 37°C for 1-2 hours.

• Supernatant Collection:

  • After incubation, carefully collect the supernatant from each well.

  • Centrifuge the supernatant to remove any cellular debris.

• Insulin Measurement:

  • Measure the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the insulin secretion to the total protein content or cell number in each well.

  • Plot the insulin concentration against the concentration of (S,R)-LSN3318839.

Mandatory Visualization

Caption: Signaling pathway of (S,R)-LSN3318839.

Caption: General experimental workflow.

Troubleshooting Guides

Issue 1: High Variability in Dose-Response Curve

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for consistency. Optimize cell density to ensure cells are in a logarithmic growth phase during the assay.
Pipetting Errors	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions. Prepare master mixes of reagents to minimize well-to-well variability.
Compound Solubility Issues	Visually inspect stock and working solutions for precipitation. Prepare fresh dilutions for each experiment. Consider using a different solvent or adding a solubilizing agent if necessary, ensuring it does not interfere with the assay.
Edge Effects in Microplates	Avoid using the outer wells of the microplate. Fill the outer wells with sterile PBS or water to maintain humidity. Ensure even temperature distribution in the incubator.

Issue 2: No or Weak Response to (S,R)-LSN3318839

Potential Cause	Troubleshooting Steps
Low GLP-1R Expression	Confirm GLP-1R expression in your cell line using techniques like qPCR or Western blotting. Use a cell line with known high expression of GLP-1R.
Inactive Compound	Verify the integrity and purity of your (S,R)-LSN3318839 stock. Prepare fresh stock solutions. Avoid multiple freeze-thaw cycles.
Suboptimal Assay Conditions	Optimize the concentration of GLP-1(9-36) used. A sub-maximal concentration is typically required to observe the potentiating effect of a PAM. Optimize incubation times for both compound treatment and signal detection.
Presence of Endogenous GLP-1	If using a cell line that endogenously produces GLP-1, ensure that the basal signal is low and does not interfere with the assay. Consider using a serum-free medium during the assay.

Issue 3: Inconsistent EC50 Values Between Experiments

Potential Cause	Troubleshooting Steps
Cell Passage Number	Use cells within a consistent and low passage number range. High passage numbers can lead to phenotypic drift and altered receptor expression or signaling.
Reagent Variability	Use the same lot of reagents (e.g., FBS, assay kits) for a set of comparative experiments. Prepare fresh reagents for each experiment.
Data Analysis inconsistencies	Use a consistent data analysis method. Ensure that the curve fitting algorithm is appropriate for your data. Always include positive and negative controls to normalize the data.[10]
Biological Variability	Acknowledge that some level of biological variability is inherent. Perform multiple independent experiments and report the mean and standard error of the EC50 values.

References

• 1. cAMP accumulation assay [bio-protocol.org]
• 2. Quantitative High Throughput Screening Using a Live Cell cAMP Assay Identifies Small Molecule Agonists of the TSH Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. surgery.wisc.edu [surgery.wisc.edu]
• 4. bosterbio.com [bosterbio.com]
• 5. benchchem.com [benchchem.com]
• 6. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Table 2. [Key assay optimization parameters and troubleshooting guidelines]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Measuring cAMP Levels and Cytotoxicity in a Single Plate Well [promega.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Managing Gastrointestinal Side Effects of GLP-1R Modulators in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the gastrointestinal (GI) side effects of Glucagon-Like Peptide-1 Receptor (GLP-1R) modulators in preclinical animal studies.

Frequently Asked Questions (FAQs)

Q1: What are the most common gastrointestinal side effects of GLP-1R modulators observed in animal studies?

A1: The most frequently observed GI side effects in preclinical and clinical studies include nausea, vomiting, diarrhea, constipation, and reduced appetite.[1][2] In rodent models, which lack a vomiting reflex, nausea and malaise are often assessed through surrogate behaviors like "pica," the consumption of non-nutritive substances such as kaolin (B608303) clay.[3][4] These adverse events are generally dose-dependent and are considered a class effect of GLP-1R agonists.[5]

Q2: What is the underlying mechanism for these GI side effects?

A2: The GI side effects of GLP-1R agonists are closely linked to their mechanism of action. GLP-1 receptors are widely expressed in the gastrointestinal tract and the central nervous system.[6][7] Activation of these receptors can lead to delayed gastric emptying, reduced GI motility, and direct effects on brain regions that control appetite and nausea, contributing to the observed side effects.[8][9]

Q3: How can I proactively minimize GI side effects in my study design?

A3: The primary strategy to minimize GI side effects is gradual dose escalation, also known as dose titration.[10][11] Starting with a low, often sub-therapeutic dose and slowly increasing it over several days or weeks allows the animal's system to acclimate, significantly improving tolerability.[10][12] It is also crucial to monitor animals closely for signs of distress, ensure adequate hydration, and consider dietary adjustments if applicable.[5]

Q4: My animals are showing excessive weight loss and reduced food intake. What should I do?

A4: Significant weight loss and anorexia are common effects of GLP-1R agonists, partly due to their therapeutic action on satiety and gastric emptying.[8] However, if these effects are more severe than anticipated, consider the following:

• Verify the Dose: Double-check all dose calculations and preparation concentrations.

• Reduce the Dose: If the dose is correct, consider reducing it to the previously tolerated level.

• Pause and Re-titrate: Temporarily halt dosing to allow the animal to recover, then restart at a lower dose and use a more gradual titration schedule.

• Supportive Care: Ensure easy access to water and palatable food. Monitor for signs of dehydration.

Q5: I am observing signs of nausea (e.g., pica) in my rodents. How can I manage this?

A5: Pica in rodents is a key indicator of visceral malaise. If significant pica is observed:

• Implement Dose Titration: If not already doing so, a gradual dose escalation is the most effective method to reduce these side effects.[12]

• Re-evaluate the Dose: The current dose may be too high for the specific animal strain or model. A dose reduction may be necessary.

• Pharmacological Intervention: In some paradigms, pre-treatment with anti-emetic drugs could be considered, but this may confound the study's primary outcomes and should be carefully justified.

Quantitative Data on GI Side Effects

The incidence of GI adverse events (AEs) varies between different GLP-1R agonists. The following table summarizes data from clinical trials, which can provide a useful reference for effects to anticipate in animal models. Nausea is consistently the most frequent GI side effect.[13]

GLP-1R Agonist	Nausea Incidence (%)	Vomiting Incidence (%)	Diarrhea Incidence (%)
Semaglutide	11.4 - 44%	4.0 - 25%	4.5 - 32%
Liraglutide (B1674861)	8 - 34%	4 - 16%	9 - 20%
Dulaglutide	~32%	~9%	~14%
Exenatide	~31.7%	High Incidence	-
Tirzepatide	High Risk	-	High Risk

Source: Data compiled from multiple clinical studies.[1][8][11][13] Incidence rates can vary significantly based on the dose, titration schedule, and patient population.

Detailed Experimental Protocols

Protocol 1: Assessment of Pica in Rodents (Kaolin Consumption Assay)

This protocol provides a method to quantify pica, a surrogate marker for nausea/emesis in rats and mice.[3][4]

Materials:

• Kaolin (hydrated aluminum silicate)

• Gum arabic

• Standard rodent chow

• Specialized food hoppers that minimize spillage

Procedure:

• Habituation (7 days):

  • House animals individually to allow for accurate measurement of food and kaolin intake.

  • Provide animals with pre-weighed standard chow and a pre-weighed pellet or dish of kaolin clay.[3]

  • Measure and record the consumption of both chow and kaolin daily to establish a baseline. Replace with fresh, pre-weighed amounts.

• Dosing and Measurement (24 hours):

  • On the test day, administer the GLP-1R modulator or vehicle via the desired route (e.g., subcutaneous or intraperitoneal injection).[3]

  • Immediately after dosing, return animals to their cages with pre-weighed chow and kaolin.

  • After 24 hours, measure the amount of chow and kaolin consumed.[3]

• Data Analysis:

  • Calculate the net consumption of kaolin by subtracting the final weight from the initial weight, accounting for any spillage.

  • Compare the kaolin intake between the vehicle-treated and drug-treated groups. A statistically significant increase in kaolin consumption in the treated group is indicative of pica.

Protocol 2: Measurement of Gastric Emptying (Acetaminophen Absorption Method)

This is a well-established, non-terminal method for assessing gastric emptying in conscious rats by measuring the rate of absorption of orally administered acetaminophen (B1664979), which is only absorbed in the small intestine.[14][15]

Materials:

• Acetaminophen (APAP)

• Vehicle for suspension (e.g., Ensure solution or methylcellulose)

• Oral gavage needles

• Blood collection supplies (e.g., tail vein lancets, micro-centrifuge tubes)

• HPLC or spectrophotometer for APAP quantification

Procedure:

• Fasting: Fast rats overnight but allow free access to water.

• Test Meal Preparation: Prepare a liquid test meal containing a known concentration of acetaminophen (e.g., 100 mg/kg in 3 mL of vehicle).[14]

• Administration: Administer the test meal orally via gavage.

• Blood Sampling: Collect serial blood samples from the tail vein at predetermined time points (e.g., 15, 30, 45, and 60 minutes post-gavage).[14][15]

• Sample Processing: Process the blood to separate serum or plasma and store frozen until analysis.

• APAP Quantification: Measure the concentration of acetaminophen in the serum/plasma samples using a validated method like HPLC.[15]

• Data Analysis: The rate of appearance of acetaminophen in the blood reflects the rate of gastric emptying. A delayed time to peak concentration (Tmax) or a lower peak concentration (Cmax) in the drug-treated group compared to the vehicle group indicates delayed gastric emptying.

Protocol 3: Sample Dose Titration Schedule for Liraglutide in Rats

This protocol is a sample dose-escalation regimen designed to reduce the acute GI side effects of liraglutide in rats, based on principles from preclinical studies.[12]

Objective: To acclimate rats to a target dose of 0.6 mg/kg/day of liraglutide while minimizing GI distress.

Procedure:

• Phase 1 (Days 1-3): Administer liraglutide at 0.06 mg/kg, subcutaneously, once daily.

• Phase 2 (Days 4-6): Increase the dose to 0.1 mg/kg, subcutaneously, once daily.

• Phase 3 (Days 7-9): Increase the dose to 0.3 mg/kg, subcutaneously, once daily.[12]

• Maintenance Phase (Day 10 onwards): Administer the final target dose of 0.6 mg/kg, subcutaneously, once daily.

Monitoring: Throughout the titration period, animals should be monitored daily for body weight, food and water intake, and general clinical signs. If significant distress (e.g., >10% body weight loss, severe pica) is observed, consider maintaining the current dose for a longer period or reducing it to the previous step before re-escalating.

Visualizations: Pathways and Workflows

Diagram 1: Simplified GLP-1 Receptor Signaling Pathway

Caption: GLP-1R activation in a pancreatic β-cell leading to insulin secretion.

Diagram 2: Experimental Workflow for Managing GI Side Effects

Caption: A typical workflow for monitoring and managing adverse GI effects.

Diagram 3: Troubleshooting Logic for Adverse Events

Caption: A troubleshooting decision tree for severe adverse events.

References

• 1. researchgate.net [researchgate.net]
• 2. Clinical Recommendations to Manage Gastrointestinal Adverse Events in Patients Treated with Glp-1 Receptor Agonists: A Multidisciplinary Expert Consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Pica in Rats as a Preclinical Model of Emesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.tb2.health [research.tb2.health]
• 6. mdpi.com [mdpi.com]
• 7. Revisiting the Complexity of GLP-1 Action from Sites of Synthesis to Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. GLP-1RAs caused gastrointestinal adverse reactions of drug withdrawal: a system review and network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. thrivebetter.com [thrivebetter.com]
• 11. droracle.ai [droracle.ai]
• 12. Dose titration with the glucagon-like peptide-1 agonist, liraglutide, reduces cue- and drug-induced heroin seeking in high drug-taking rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparative gastrointestinal adverse effects of GLP-1 receptor agonists and multi-target analogs in type 2 diabetes: a Bayesian network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Roles of Gastric Emptying and Gastrointestinal Transit Following Ileal Interposition in Alleviating Diabetes in Goto-Kakizaki Rats [frontiersin.org]
• 15. The measurement of gastric emptying in conscious rats by monitoring serial changes in serum acetaminophen level - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (S,R)-LSN3318839 & GLP-1R Specificity

This guide provides researchers, scientists, and drug development professionals with technical information and troubleshooting advice for experiments involving the validation of (S,R)-LSN3318839 specificity for the Glucagon-Like Peptide-1 Receptor (GLP-1R).

Frequently Asked Questions (FAQs)

Q1: What is (S,R)-LSN3318839 and what is its primary mechanism of action at the GLP-1R?

(S,R)-LSN3318839 is an orally active, potent positive allosteric modulator (PAM) of the GLP-1R.[1][2] Its primary mechanism involves acting as a "molecular glue" to stabilize the interaction between GLP-1R and its ligands.[2] It significantly enhances the potency and efficacy of the GLP-1 metabolite, GLP-1(9-36), transforming it from a weak partial agonist to a full agonist.[3][4] It also modestly potentiates the activity of the full-length ligand, GLP-1(7-36).[3][4]

Q2: How does (S,R)-LSN3318839 demonstrate specificity for GLP-1R?

The specificity of (S,R)-LSN3318839 is demonstrated through its selective potentiation of GLP-1R signaling. Studies have shown that its effects are dependent on the presence of GLP-1R. For instance, in vivo glucose-lowering effects observed with LSN3318839 were absent in GLP-1R knockout (KO) mice. Furthermore, mutagenesis studies have identified specific amino acid residues within the GLP-1R transmembrane domain (TM1 and TM2) that are crucial for the binding and modulatory action of LSN3318839.[5][6] Mutations at these sites significantly impair the ability of LSN3318839 to enhance GLP-1(9-36) activity, while not affecting the potency of the endogenous ligand GLP-1(7-36), thus confirming its selective action.[5][6]

Q3: Is the modulatory effect of (S,R)-LSN3318839 biased towards a specific signaling pathway?

Yes, (S,R)-LSN3318839 preferentially enhances G-protein-coupled signaling over β-arrestin recruitment at the GLP-1R.[3][4][7] This signaling bias is a key aspect of its pharmacological profile and may contribute to its therapeutic effects.

Troubleshooting Guide

Issue 1: Inconsistent potentiation of GLP-1(9-36) activity in our cAMP assay.

• Possible Cause 1: Suboptimal concentration of (S,R)-LSN3318839.

  • Solution: Ensure you are using a concentration range that is appropriate for observing the potentiation effect. The potentiation is dose-dependent. For example, in HEK293 cells expressing GLP-1R, concentrations of LSN3318839 from 50 nM to 5000 nM have shown significant enhancement of GLP-1(9-36)-induced cAMP accumulation.[5]

• Possible Cause 2: Cell line integrity and GLP-1R expression levels.

  • Solution: Verify the expression and functionality of GLP-1R in your cell line (e.g., HEK293). Low or variable receptor expression can lead to inconsistent results. Perform a quality control check of your cell line, such as confirming receptor expression via Western blot or a functional assay with a known GLP-1R agonist.

• Possible Cause 3: Purity and stability of GLP-1(9-36).

  • Solution: Ensure the GLP-1(9-36) peptide is of high purity and has been stored correctly to prevent degradation. We recommend preparing fresh dilutions for each experiment.

Issue 2: Minimal to no effect of (S,R)-LSN3318839 on GLP-1(7-36) potency in our functional assay.

• This is an expected outcome. (S,R)-LSN3318839 only modestly potentiates the activity of the already highly potent GLP-1(7-36).[3][4] Its primary and most dramatic effect is on the otherwise weak agonist, GLP-1(9-36). Therefore, a minimal effect on GLP-1(7-36) potency is consistent with the known pharmacology of the compound and helps to confirm its specific mechanism of action.

Data Summary

Table 1: Potentiation of GLP-1(9-36) Induced cAMP Accumulation by (S,R)-LSN3318839 in GLP-1R Expressing Cells

(S,R)-LSN3318839 Concentration	GLP-1(9-36) EC50 (nM)	Fold Enhancement in Potency
0 nM	363.1	-
50 nM	23.4	15.5
500 nM	3.3	110.0
5000 nM	0.41	891.0

Data compiled from studies in HEK293 cells expressing GLP-1R.[5][6][8]

Table 2: Effect of GLP-1R Mutations on the Potentiation of GLP-1(9-36) by 5 µM (S,R)-LSN3318839

GLP-1R Mutation	Fold Enhancement of GLP-1(9-36) Potency
Wild Type (WT)	891
L142A	200
Y145A	186
L142F	52

These mutations significantly impair the enhancing effect of LSN3318839 on GLP-1(9-36) but do not affect the potency of GLP-1(7-36).[5][6]

Experimental Protocols

1. In Vitro cAMP Accumulation Assay

• Objective: To determine the effect of (S,R)-LSN3318839 on the potency of GLP-1(9-36) and GLP-1(7-36) to stimulate cAMP production in cells expressing GLP-1R.

• Cell Line: Human Embryonic Kidney (HEK) 293 cells stably expressing the human GLP-1R.

• Methodology:

  • Seed HEK-293-GLP-1R cells in 96-well plates and culture overnight.

  • Wash cells with assay buffer (e.g., Hanks' Balanced Salt Solution with 0.1% BSA and a phosphodiesterase inhibitor like IBMX).

  • Prepare serial dilutions of GLP-1(9-36) or GLP-1(7-36) in the assay buffer.

  • Prepare solutions of (S,R)-LSN3318839 at various concentrations (e.g., 50 nM, 500 nM, 5000 nM) in the assay buffer.

  • Add the (S,R)-LSN3318839 solutions to the appropriate wells, followed by the addition of the GLP-1 peptide dilutions. Include a control group with no LSN3318839.

  • Incubate the plate at 37°C for 30 minutes.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA).

  • Plot the concentration-response curves and calculate the EC50 values for the GLP-1 peptides in the presence and absence of (S,R)-LSN3318839.

2. Glucose-Stimulated Insulin (B600854) Secretion (GSIS) Assay

• Objective: To assess the effect of (S,R)-LSN3318839 in combination with GLP-1(9-36) on insulin secretion from pancreatic beta cells.

• Cell Line: INS-1 832-3 insulinoma cells.

• Methodology:

  • Culture INS-1 832-3 cells to an appropriate confluency.

  • Pre-incubate the cells in a low glucose buffer (e.g., 2.8 mM glucose) for 1-2 hours.

  • Replace the pre-incubation buffer with a high glucose buffer (e.g., 16.7 mM glucose) containing various concentrations of GLP-1(9-36) with or without a fixed concentration of (S,R)-LSN3318839 (e.g., 1-3 µM).[1]

  • Include control groups with low glucose, high glucose alone, and GLP-1(7-36) as a positive control.

  • Incubate for 1-2 hours at 37°C.

  • Collect the supernatant and measure insulin concentration using an insulin ELISA kit.

  • Normalize the insulin secretion data to the total protein content of the cells in each well.

Visualizations

Caption: GLP-1R canonical signaling pathway leading to insulin secretion.

Caption: Mechanism of (S,R)-LSN3318839 as a positive allosteric modulator.

Caption: Workflow for in vitro validation experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. drughunter.com [drughunter.com]
• 3. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. biorxiv.org [biorxiv.org]

Strategies to reduce experimental noise in (S,R)-LSN3318839 signaling assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing experimental noise and ensuring robust, reproducible results in signaling assays involving the GLP-1R positive allosteric modulator, (S,R)-LSN3318839.

Frequently Asked Questions (FAQs)

Q1: What is (S,R)-LSN3318839 and how does it work?

A1: (S,R)-LSN3318839 is an orally active, positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R).[1][2] It functions by binding to an allosteric site on the GLP-1R, distinct from the orthosteric site where the native ligand, GLP-1, binds. This binding enhances the potency and efficacy of the GLP-1 metabolite, GLP-1(9-36), transforming it from a weak partial agonist to a full agonist.[3][4] (S,R)-LSN3318839 shows a preference for potentiating G-protein-coupled signaling over β-arrestin recruitment.[1][3]

Q2: Which signaling pathways are most relevant for studying the effects of (S,R)-LSN3318839?

A2: The primary signaling pathway activated by GLP-1R is the Gαs-protein coupled pathway, which leads to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[5][6] Therefore, cAMP accumulation assays are central to characterizing the activity of (S,R)-LSN3318839. Other important pathways to consider for a comprehensive understanding of its signaling profile include β-arrestin recruitment and downstream functional outcomes like glucose-stimulated insulin (B600854) secretion (GSIS).[3]

Q3: What are the key sources of experimental noise in cell-based signaling assays?

A3: Experimental noise can arise from several sources, including:

• Cellular Variability: Inconsistent cell health, passage number, and plating density can lead to significant variations in receptor expression and signaling capacity.[7]

• Reagent Quality: Degradation of ligands, antibodies, or other critical reagents can result in diminished signal or increased background.

• Assay Conditions: Suboptimal incubation times, temperatures, and buffer compositions can negatively impact assay performance.

• Pipetting Errors: Inaccurate or inconsistent pipetting can introduce significant variability, particularly in high-throughput screening formats.[7]

• Instrument Settings: Incorrect plate reader settings for luminescence or fluorescence detection can lead to suboptimal signal acquisition.[7]

Troubleshooting Guides

cAMP Accumulation Assays

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding density.	Ensure a homogenous cell suspension before plating. Use a multichannel pipette for seeding and verify technique.
Pipetting errors during reagent addition.	Use calibrated pipettes and practice consistent pipetting technique. Consider using automated liquid handlers for high-throughput assays.
Low signal-to-background ratio	Suboptimal cell number.	Perform a cell titration experiment to determine the optimal cell density that provides a robust signal window.[7]
Low receptor expression in the cell line.	Confirm GLP-1R expression levels in your chosen cell line using techniques like qPCR or flow cytometry.
Inefficient lysis of cells.	Ensure complete cell lysis by optimizing the lysis buffer composition and incubation time.
Inconsistent dose-response curves	Ligand degradation.	Prepare fresh ligand dilutions for each experiment. Avoid repeated freeze-thaw cycles of stock solutions.
Incorrect incubation time.	Perform a time-course experiment to identify the optimal stimulation time for maximal cAMP accumulation.[7]
Phosphodiesterase (PDE) activity degrading cAMP.	Include a PDE inhibitor, such as IBMX, in the assay buffer to prevent cAMP degradation.[7]

β-Arrestin Recruitment Assays

Problem	Potential Cause	Recommended Solution
High background signal	Overexpression of receptor or β-arrestin fusion proteins.	Optimize transfection conditions to achieve appropriate expression levels. Titrate the amount of plasmid DNA used for transfection.
Non-specific binding of assay reagents.	Ensure proper washing steps and use appropriate blocking buffers as recommended by the assay manufacturer.
Low or no signal	Inefficient complementation of reporter fragments (e.g., in NanoBiT or PathHunter assays).	Ensure that the receptor and β-arrestin fusion proteins are correctly designed and expressed.
Transient interaction between the receptor and β-arrestin.	Optimize the assay endpoint timing to capture the peak of the interaction.
Variable results across experiments	Inconsistent cell health and viability.	Use healthy, actively dividing cells and maintain a consistent passage number.
Differences in transfection efficiency.	Monitor and normalize for transfection efficiency between experiments.

Glucose-Stimulated Insulin Secretion (GSIS) Assays

Problem	Potential Cause	Recommended Solution
High basal insulin secretion	Cell stress due to improper handling.	Handle cells gently during washing and media changes. Avoid harsh pipetting.
Contamination of cell cultures.	Regularly check for and discard any contaminated cultures.
Poor response to glucose stimulation	Loss of glucose responsiveness in the cell line (e.g., INS-1, MIN6).	Use cells at a lower passage number. Ensure proper culture conditions to maintain glucose sensitivity.
Insufficient pre-incubation in low glucose media.	Optimize the duration of the pre-incubation step in low glucose buffer to ensure a low basal insulin secretion level.
High variability in insulin measurements	Inaccurate cell counting and plating.	Use a reliable cell counting method and ensure even cell distribution in each well.
Inconsistent sample collection and processing.	Collect supernatants carefully to avoid disturbing the cell monolayer. Process all samples consistently.
Issues with the insulin detection assay (e.g., ELISA).	Follow the manufacturer's protocol for the insulin ELISA kit carefully. Ensure proper standard curve preparation.

Data Presentation

Table 1: Effect of (S,R)-LSN3318839 on GLP-1(9-36)-Induced cAMP Accumulation in HEK293 cells expressing GLP-1R

Concentration of (S,R)-LSN3318839	GLP-1(9-36) EC50 (nM)	Fold-Shift in Potency
0 nM	363	1
50 nM	23	15.8
500 nM	3.3	110
5000 nM	0.41	885

Data is synthesized from publicly available research.[4][8]

Illustrative Data

Table 2: Illustrative Data for (S,R)-LSN3318839 Effect on GLP-1(9-36)-Induced β-Arrestin 2 Recruitment

Treatment	EC50 (nM)	Emax (% of GLP-1(7-36))
GLP-1(7-36)	10	100
GLP-1(9-36)	>1000	20
GLP-1(9-36) + 1 µM (S,R)-LSN3318839	150	45

Table 3: Illustrative Data for Glucose-Stimulated Insulin Secretion (GSIS) in a Pancreatic β-cell Line

Treatment Condition	Insulin Secreted (ng/mL)
Low Glucose (2.8 mM)	1.5
High Glucose (16.7 mM)	8.0
High Glucose + GLP-1(7-36) (100 nM)	15.0
High Glucose + GLP-1(9-36) (100 nM)	9.5
High Glucose + GLP-1(9-36) (100 nM) + 1 µM (S,R)-LSN3318839	14.5

Experimental Protocols

A detailed, step-by-step protocol for a cAMP accumulation assay is provided below.

Protocol: HTRF-Based cAMP Accumulation Assay

Materials:

• HEK293 cells stably expressing human GLP-1R

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA)

• (S,R)-LSN3318839

• GLP-1(9-36)

• Forskolin (positive control)

• 3-isobutyl-1-methylxanthine (IBMX)

• HTRF cAMP assay kit (e.g., from Cisbio)

• White, low-volume 384-well plates

Procedure:

• Cell Seeding:

  • Harvest and resuspend cells in assay buffer.

  • Perform a cell count and adjust the density to the predetermined optimal concentration.

  • Dispense cells into the 384-well plate.

• Compound Preparation:

  • Prepare a serial dilution of GLP-1(9-36) in assay buffer containing a fixed concentration of (S,R)-LSN3318839 and IBMX.

  • Prepare a positive control (e.g., forskolin) and a negative control (assay buffer alone).

• Cell Stimulation:

  • Add the compound dilutions to the appropriate wells.

  • Incubate the plate at room temperature for the optimized stimulation time (e.g., 30 minutes).

• Cell Lysis and Detection:

  • Add the HTRF lysis buffer and detection reagents (cAMP-d2 and anti-cAMP-cryptate) to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition:

  • Read the plate on an HTRF-compatible plate reader at 620 nm and 665 nm.

  • Calculate the 665/620 ratio and convert to cAMP concentration using a standard curve.

• Data Analysis:

  • Plot the cAMP concentration against the log of the GLP-1(9-36) concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.

Visualizations

Caption: GLP-1R signaling enhanced by (S,R)-LSN3318839.

Caption: General experimental workflow for signaling assays.

Caption: Troubleshooting decision tree for experimental noise.

References

• 1. LSN3318839 | GLP-1R PAM | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Glucagon-like peptide-1 receptor - Wikipedia [en.wikipedia.org]
• 6. GLP-1: Molecular mechanisms and outcomes of a complex signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

A Comparative Guide to (S,R)-LSN3318839 and Other GLP-1R Positive Allosteric Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the glucagon-like peptide-1 receptor (GLP-1R) positive allosteric modulator (PAM), (S,R)-LSN3318839, with other notable GLP-1R PAMs. The content is based on available experimental data to assist in research and drug development decisions.

Introduction to GLP-1R Positive Allosteric Modulators

Glucagon-like peptide-1 (GLP-1) receptor agonists are established therapeutics for type 2 diabetes and obesity. Positive allosteric modulators of the GLP-1R represent an alternative therapeutic strategy. Unlike orthosteric agonists that directly bind to the primary ligand site, PAMs bind to a distinct allosteric site on the receptor. This binding enhances the affinity and/or efficacy of the endogenous GLP-1 peptides, such as the full-length GLP-1(7-36)NH₂ and its metabolite GLP-1(9-36)NH₂. This modulation can lead to a more physiological, glucose-dependent insulin (B600854) secretion with a potentially lower risk of side effects. This guide focuses on a comparative analysis of (S,R)-LSN3318839 against other well-characterized GLP-1R PAMs, namely BETP and Compound 2.

Mechanism of Action

(S,R)-LSN3318839 is an orally efficacious positive allosteric modulator of the GLP-1R.[1][2] It significantly increases the potency and efficacy of the weak metabolite GLP-1(9-36)NH₂, transforming it into a full agonist.[1][2] It also modestly potentiates the activity of the highly potent full-length ligand, GLP-1(7-36)NH₂.[1][2] A key characteristic of (S,R)-LSN3318839 is its preferential enhancement of G protein-coupled signaling over β-arrestin recruitment, indicating a biased signaling profile.[1][2]

Other notable GLP-1R PAMs, such as BETP and Compound 2, also act as ago-allosteric modulators, meaning they possess intrinsic agonist activity in addition to their potentiating effects.[3][4] Both have been shown to potentiate GLP-1R-stimulated cAMP accumulation.[5] Interestingly, BETP and Compound 2 have been reported to act via a covalent mechanism, modifying a cysteine residue in the third intracellular loop of the GLP-1R.[3][5]

Comparative In Vitro Performance Data

The following tables summarize the quantitative data from various in vitro studies on (S,R)-LSN3318839, BETP, and Compound 2. It is important to note that these data are compiled from different studies and direct head-to-head comparisons in the same assay system are limited.

Table 1: Potentiation of GLP-1(9-36)NH₂-Mediated cAMP Accumulation

Modulator	Cell Line	Fold Potentiation of GLP-1(9-36)NH₂ Potency	EC₅₀ of PAM (nM)	Emax (% of GLP-1)	Reference
(S,R)-LSN3318839	HEK293	891-fold (at 5 µM)	~400	~97%	[1][6][7][8]
BETP	INS1 832-3	Concentration-dependent enhancement	Not reported	Not reported	[5]
Compound 2	HEK293	Significantly enhanced efficacy and potency	Not reported	Not reported	[9]

Table 2: Signaling Bias

Modulator	Primary Signaling Pathway Potentiated	β-Arrestin Recruitment	Reference
(S,R)-LSN3318839	G protein-coupled signaling (cAMP)	Preferentially enhances G protein signaling over β-arrestin recruitment	[1][2]
BETP	cAMP accumulation, intracellular calcium mobilization	Weak β-arrestin recruitment	[3][10]
Compound 2	cAMP accumulation, pERK1/2	Weaker β-arrestin recruitment than GLP-1	[4][10]

Table 3: Effect on Insulin Secretion

Modulator	Condition	Effect	Reference
(S,R)-LSN3318839	In combination with GLP-1(9-36)NH₂	Produces glucose-dependent insulin secretion similar to GLP-1(7-36)NH₂	[1][2]
BETP	Alone and with GLP-1(9-36)NH₂	Potentiated glucose-dependent insulin secretion from isolated pancreatic islets	[5]
Compound 2	Alone and with GLP-1	Stimulates glucose-dependent insulin release from mouse islets	[9]

Signaling Pathways and Experimental Workflows

GLP-1R Signaling Cascade

The binding of a GLP-1R agonist or the potentiation of an endogenous ligand by a PAM primarily activates the Gαs protein, leading to the activation of adenylyl cyclase (AC). AC then catalyzes the conversion of ATP to cyclic AMP (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA) and Exchange Protein directly Activated by cAMP (EPAC), which in turn mediate various downstream effects including potentiation of glucose-stimulated insulin secretion from pancreatic β-cells. Another important signaling pathway involves the recruitment of β-arrestin, which can lead to receptor desensitization and internalization, as well as initiate G protein-independent signaling.

Caption: GLP-1R Signaling Pathway.

Experimental Workflow for In Vitro Characterization of GLP-1R PAMs

A typical workflow for characterizing a novel GLP-1R PAM involves a series of in vitro assays to determine its potency, efficacy, and signaling profile.

Caption: In Vitro Characterization Workflow.

Detailed Experimental Protocols

cAMP Accumulation Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This assay measures the intracellular accumulation of cAMP following receptor activation.

• Cell Line: HEK293 cells stably expressing the human GLP-1R.

• Procedure:

  • Cells are seeded in 384-well plates and incubated overnight.

  • The culture medium is removed, and cells are stimulated with a concentration range of the GLP-1R PAM in the presence of a fixed, low concentration of GLP-1(9-36)NH₂ or GLP-1(7-36)NH₂. A phosphodiesterase inhibitor such as IBMX is included to prevent cAMP degradation.

  • The stimulation is carried out for a defined period (e.g., 30 minutes) at 37°C.

  • Following stimulation, cells are lysed, and the HTRF reagents (cAMP-d2 and anti-cAMP-cryptate) are added.

  • The plate is incubated at room temperature to allow for the binding reaction to reach equilibrium.

  • The fluorescence is read at two wavelengths (665 nm and 620 nm) using an HTRF-compatible plate reader.

  • The ratio of the two fluorescence signals is calculated and used to determine the cAMP concentration based on a standard curve.

β-Arrestin Recruitment Assay (PathHunter® β-Arrestin Assay)

This assay measures the recruitment of β-arrestin to the activated GLP-1R.

• Cell Line: U2OS or CHO cells co-expressing the GLP-1R fused to a ProLink™ tag and β-arrestin fused to an Enzyme Acceptor (EA) tag.

• Procedure:

  • Cells are seeded in 384-well plates and incubated overnight.

  • Cells are treated with a concentration range of the GLP-1R PAM in the presence or absence of a GLP-1 analog.

  • The plate is incubated for a defined period (e.g., 90 minutes) at 37°C to allow for receptor activation and β-arrestin recruitment.

  • The PathHunter detection reagents are added, which include a substrate that is converted into a chemiluminescent product by the complemented β-galactosidase enzyme formed upon β-arrestin recruitment.

  • The plate is incubated at room temperature for a specified time (e.g., 60 minutes).

  • Chemiluminescence is measured using a plate reader.

  • The signal is proportional to the extent of β-arrestin recruitment.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay measures the amount of insulin secreted from pancreatic β-cells in response to glucose and the test compound.

• Cell Line: INS-1E cells or isolated primary pancreatic islets.

• Procedure:

  • Cells or islets are pre-incubated in a low-glucose buffer (e.g., 2.8 mM glucose) for a period to establish a basal insulin secretion rate.

  • The pre-incubation buffer is removed, and cells are incubated with a high-glucose buffer (e.g., 16.7 mM glucose) in the presence or absence of the GLP-1R PAM and/or a GLP-1 analog.

  • The incubation is carried out for a defined period (e.g., 1-2 hours) at 37°C.

  • The supernatant is collected, and the insulin concentration is measured using an ELISA or a similar immunoassay.

  • The results are typically expressed as the amount of insulin secreted, often normalized to the total insulin content of the cells/islets.

Conclusion

(S,R)-LSN3318839 is a promising GLP-1R positive allosteric modulator with a distinct pharmacological profile. Its high potency in potentiating the activity of the GLP-1 metabolite GLP-1(9-36)NH₂ and its biased signaling towards the G protein pathway suggest it may offer a differentiated therapeutic approach for type 2 diabetes. While direct comparative studies with other PAMs like BETP and Compound 2 are not yet available in the public domain, the existing data indicate that all three compounds effectively enhance GLP-1R signaling. However, differences in their mechanism of action (covalent vs. non-covalent), probe dependency, and signaling bias highlight the chemical diversity and the potential for fine-tuning the pharmacological properties of this class of molecules. Further head-to-head studies are warranted to fully elucidate the comparative performance and therapeutic potential of these GLP-1R PAMs.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Positive Allosteric Modulation of the Glucagon-like Peptide-1 Receptor by Diverse Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Non‐peptide agonists and positive allosteric modulators of glucagon‐like peptide‐1 receptors: Alternative approaches for treatment of Type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Head-to-Head Battle for GLP-1R Activation: (S,R)-LSN3318839 vs. Semaglutide

A detailed comparison of the novel positive allosteric modulator (S,R)-LSN3318839 and the potent agonist semaglide in their interaction with the glucagon-like peptide-1 receptor (GLP-1R) reveals distinct mechanisms of action and signaling profiles. While semaglutide (B3030467) directly activates the receptor, (S,R)-LSN3318839 acts as an enhancer of endogenous ligands, showcasing a preference for G-protein signaling pathways.

This guide provides a comprehensive analysis for researchers, scientists, and drug development professionals, summarizing key quantitative data, detailing experimental methodologies, and visualizing the complex signaling interactions involved.

Mechanism of Action: A Tale of Two Molecules

Semaglutide, a well-established GLP-1R agonist, mimics the action of the native GLP-1 hormone. It binds to the orthosteric site of the receptor, initiating a cascade of intracellular events that include the production of cyclic AMP (cAMP), phosphorylation of extracellular signal-regulated kinase (ERK), and recruitment of β-arrestin. These signaling pathways are crucial for its therapeutic effects, which include enhanced insulin (B600854) secretion, suppressed glucagon (B607659) release, delayed gastric emptying, and reduced appetite[1][2].

In contrast, (S,R)-LSN3318839 is a positive allosteric modulator (PAM) of the GLP-1R[3][4][5]. It binds to a different site on the receptor, known as an allosteric site. By itself, it may have limited or no intrinsic activity. However, its primary role is to enhance the potency and efficacy of endogenous GLP-1R ligands, particularly the metabolite GLP-1(9-36)[3][4][5][6]. This mechanism suggests that (S,R)-LSN3318839 could offer a more nuanced and potentially safer approach to GLP-1R modulation by amplifying the effects of naturally circulating ligands.

Signaling Pathway Visualization

The following diagrams illustrate the distinct signaling mechanisms of a direct agonist like semaglutide versus a positive allosteric modulator like (S,R)-LSN3318839.

Semaglutide directly binds and activates the GLP-1R.

(S,R)-LSN3318839 enhances the effect of endogenous ligands.

Quantitative Comparison of In Vitro Pharmacology

A direct quantitative comparison of the intrinsic agonistic activities of (S,R)-LSN3318839 and semaglutide is challenging due to the nature of (S,R)-LSN3318839 as a PAM. Its effects are most pronounced in the presence of an orthosteric agonist. However, available data allows for a comparative overview of their potencies in key signaling pathways.

Parameter	(S,R)-LSN3318839	Semaglutide
cAMP Production (EC50)	Potentiates GLP-1(9-36) activity. In the presence of 50 nM, 500 nM, and 5000 nM of LSN3318839, the EC50 of GLP-1(9-36) shifts from 363.1 nM to 23.4 nM, 3.3 nM, and 0.4 nM, respectively[7][8]. Intrinsic agonist activity is not well characterized.	Reported EC50 values for cAMP accumulation in CHO cells expressing human GLP-1R are in the low picomolar range (e.g., 12 pM)[9].
ERK Phosphorylation	Data on direct ERK phosphorylation by (S,R)-LSN3318839 alone is not readily available.	Semaglutide has been shown to induce ERK phosphorylation, a pathway involved in cell viability and growth[1].
β-Arrestin Recruitment	Preferentially enhances G protein-coupled signaling over β-arrestin recruitment[3][4][5].	Recruits β-arrestin, which is involved in receptor desensitization and internalization[10].

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental data. Below are summaries of common protocols used to assess the activity of GLP-1R modulators.

cAMP Accumulation Assay (HTRF)

This assay quantifies the intracellular concentration of cAMP, a key second messenger in the GLP-1R signaling pathway.

Workflow for a typical cAMP HTRF assay.

A common protocol involves using HEK293 cells stably expressing the human GLP-1R. Cells are seeded in 384-well plates and incubated overnight. The following day, serial dilutions of the test compounds (semaglutide or (S,R)-LSN3318839 with and without a fixed concentration of GLP-1(9-36)) are added to the cells. After a short incubation period, cells are lysed, and a competitive immunoassay using Homogeneous Time-Resolved Fluorescence (HTRF) is performed to measure cAMP levels. The signal is inversely proportional to the amount of cAMP produced.

ERK Phosphorylation Assay (Western Blot)

This method is used to detect the phosphorylation of ERK, a downstream target of GLP-1R activation.

General workflow for Western blot analysis of ERK phosphorylation.

Cells expressing GLP-1R are treated with the compounds for a specified time. Following treatment, cells are lysed, and the protein concentration of the lysates is determined. Equal amounts of protein are then separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies specific for the phosphorylated form of ERK (p-ERK) and total ERK. After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged. The intensity of the p-ERK band is normalized to the total ERK band to determine the extent of ERK activation[3][4][7].

β-Arrestin Recruitment Assay (PathHunter)

This assay measures the recruitment of β-arrestin to the activated GLP-1R, a key event in receptor desensitization and signaling.

Workflow of the PathHunter β-arrestin recruitment assay.

The PathHunter assay utilizes a chemiluminescent-based enzyme fragment complementation technology. Cells are engineered to express the GLP-1R fused to a small enzyme fragment (ProLink) and β-arrestin fused to a larger, inactive enzyme fragment (Enzyme Acceptor). Upon agonist-induced receptor activation, β-arrestin is recruited to the receptor, bringing the two enzyme fragments together to form an active β-galactosidase enzyme. The activity of this enzyme is measured by adding a substrate that produces a chemiluminescent signal, which is proportional to the extent of β-arrestin recruitment[11][12][13].

Summary and Future Perspectives

(S,R)-LSN3318839 and semaglutide represent two distinct approaches to targeting the GLP-1R. Semaglutide is a potent, direct-acting agonist with well-characterized effects on multiple signaling pathways. (S,R)-LSN3318839, as a PAM, offers a novel mechanism that enhances the action of endogenous ligands, demonstrating a bias towards G-protein signaling.

The choice between a direct agonist and a PAM will depend on the desired therapeutic outcome. The biased signaling profile of (S,R)-LSN3318839 may offer advantages in terms of minimizing receptor desensitization and potentially reducing certain side effects associated with strong, sustained agonism. Further research, including head-to-head clinical trials and studies investigating the intrinsic activity of (S,R)-LSN3318839, is needed to fully elucidate the comparative therapeutic potential of these two promising molecules.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3.4. Western Blotting and Detection [bio-protocol.org]
• 4. benchchem.com [benchchem.com]
• 5. cosmobio.co.jp [cosmobio.co.jp]
• 6. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of an orally delivered GLP-1 receptor agonist through peptide engineering and drug delivery to treat chronic disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spatiotemporal GLP-1 and GIP receptor signaling and trafficking/recycling dynamics induced by selected receptor mono- and dual-agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. cosmobio.co.jp [cosmobio.co.jp]
• 13. benchchem.com [benchchem.com]

Comparative Efficacy of (S,R)-LSN3318839 and Tirzepatide in Preclinical Models of Metabolic Disease

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical efficacy of two novel therapeutic agents, (S,R)-LSN3318839 and tirzepatide, in models of type 2 diabetes and obesity. The information is compiled from publicly available preclinical research data to assist researchers and drug development professionals in understanding the distinct mechanisms and potential therapeutic benefits of these compounds.

Introduction

(S,R)-LSN3318839 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R). It enhances the signaling of endogenous GLP-1, a key incretin (B1656795) hormone involved in glucose homeostasis. Tirzepatide is a dual agonist for both the glucose-dependent insulinotropic polypeptide (GIP) and GLP-1 receptors.[1][2][3] This dual agonism is designed to leverage the synergistic effects of both incretin pathways to achieve superior glycemic control and weight loss.[4]

Quantitative Data Summary

The following tables summarize the key efficacy data from preclinical studies of (S,R)-LSN3318839 and tirzepatide.

Table 1: Efficacy of (S,R)-LSN3318839 in a Hyperglycemic Mouse Model

Parameter	Preclinical Model	Treatment Group	Dose	Outcome
Glucose Excursion (OGTT)	Hyperglycemic Mouse Model	(S,R)-LSN3318839	30 mg/kg (single oral dose)	Significant reduction in glucose excursion.
Glucose Excursion (OGTT)	Hyperglycemic Mouse Model	(S,R)-LSN3318839 + Sitagliptin (B1680988)	30 mg/kg + Sitagliptin	Additive glucose-lowering effect.

Table 2: Efficacy of Tirzepatide in Diet-Induced Obese (DIO) Mice

Parameter	Preclinical Model	Treatment Group	Dose	Duration	Outcome
Body Weight	Diet-Induced Obese (DIO) Mice	Tirzepatide	10 nmol/kg (daily s.c.)	14 days	Significant decrease in body weight.[5]
Food Intake	Diet-Induced Obese (DIO) Mice	Tirzepatide	10 nmol/kg (daily s.c.)	14 days	Significant decrease in food intake.[5]
Fasting Glucose	Diet-Induced Obese (DIO) Mice	Tirzepatide	10 nmol/kg (daily s.c.)	14 days	Significant decrease in fasting glucose.[6]
Fasting Insulin (B600854)	Diet-Induced Obese (DIO) Mice	Tirzepatide	10 nmol/kg (daily s.c.)	14 days	Significant decrease in fasting insulin.[6]

Table 3: Efficacy of Tirzepatide in db/db Mice

Parameter	Preclinical Model	Treatment Group	Dose	Duration	Outcome
Body Weight	db/db Mice	Tirzepatide	10 nmol/kg (daily s.c.)	4 weeks	Mitigated weight gain (14.2% increase vs. 23% in vehicle).[7]
Food Intake	db/db Mice	Tirzepatide	10 nmol/kg (daily s.c.)	4 weeks	Greatest reduction in food intake compared to vehicle and semaglutide.[7]
Blood Glucose	db/db Mice	Tirzepatide	10 nmol/kg (daily s.c.)	4 weeks	Significant reduction (124.3 mg/dL vs. 297.6 mg/dL in vehicle).[7]
Glucose Tolerance (GTT)	db/db Mice	Tirzepatide	10 nmol/kg (daily s.c.)	4 weeks	Enhanced glucose clearance (p<0.001 vs. vehicle).[7]
Fat Mass	db/db Mice	Tirzepatide	10 nmol/kg (daily s.c.)	4 weeks	17.2% reduction from baseline.[7]

Experimental Protocols

(S,R)-LSN3318839: Oral Glucose Tolerance Test (OGTT) in Hyperglycemic Mice

• Animal Model: The specific strain of hyperglycemic mice used is not detailed in the available public information.

• Acclimation: Standard animal facility conditions were maintained.

• Treatment: (S,R)-LSN3318839 was administered as a single oral dose of 30 mg/kg. For combination studies, sitagliptin was co-administered.

• OGTT Procedure: Following drug administration, an oral glucose challenge was administered. Blood glucose levels were monitored at various time points to determine the glucose excursion curve. Specific details on fasting duration and the glucose dose were not provided in the summarized sources.

Tirzepatide: Studies in Diet-Induced Obese (DIO) Mice

• Animal Model: Male C57BL/6 mice were rendered obese by feeding a high-fat diet (60% of calories from fat) for a minimum of 16 weeks.[5][6]

• Acclimation: Animals were housed in a temperature-controlled facility with a 12:12 light:dark cycle.[5]

• Treatment: Tirzepatide was administered via daily subcutaneous injection at a dose of 10 nmol/kg for 14 days.[5][6] Vehicle-treated animals received the formulation buffer.

• Body Weight and Food Intake: Body weight and food consumption were measured daily or twice weekly.[5][6]

• Metabolic Assessments: At the end of the treatment period, fasting blood glucose and plasma insulin levels were measured.[6]

Tirzepatide: Studies in db/db Mice

• Animal Model: Adult male B6.BKS(D)-Leprdb/J (db/db) mice, a model of genetic obesity and type 2 diabetes, were used starting at 6-7 weeks of age.[7][8]

• Acclimation: Standard animal facility conditions were maintained.

• Treatment: Tirzepatide was administered via subcutaneous injection at a dose of 10 nmol/kg daily for four weeks or 30 nmol/kg twice a week for four weeks.[7][8]

• Metabolic Assessments: Body weight and food intake were monitored regularly. At the end of the treatment period, blood glucose levels were measured, and an oral glucose tolerance test (GTT) was performed. Body composition (fat and lean mass) was also assessed.[7]

Signaling Pathways and Mechanisms of Action

(S,R)-LSN3318839: GLP-1R Positive Allosteric Modulation

(S,R)-LSN3318839 acts as a positive allosteric modulator (PAM) at the GLP-1 receptor. It does not directly activate the receptor but enhances the binding and signaling of the endogenous GLP-1 peptide. This leads to a potentiation of the downstream signaling cascade, primarily through the Gs-protein/adenylyl cyclase/cAMP pathway, resulting in enhanced glucose-dependent insulin secretion from pancreatic beta cells.

(S,R)-LSN3318839 Signaling Pathway

Tirzepatide: Dual GIP and GLP-1 Receptor Agonism

Tirzepatide is a single molecule that acts as an agonist at both the GIP and GLP-1 receptors.[1][3] By activating both of these incretin pathways, tirzepatide stimulates glucose-dependent insulin secretion, suppresses glucagon (B607659) secretion, slows gastric emptying, and reduces appetite.[3] The combined action on both receptors is believed to result in a synergistic effect on glycemic control and weight loss.[4]

Tirzepatide Dual Receptor Signaling

Experimental Workflow Comparison

The following diagram illustrates a generalized workflow for the preclinical evaluation of metabolic drugs like (S,R)-LSN3318839 and tirzepatide.

Preclinical Evaluation Workflow

Conclusion

The available preclinical data suggest that both (S,R)-LSN3318839 and tirzepatide have the potential to be effective therapeutic agents for the treatment of type 2 diabetes and obesity. (S,R)-LSN3318839, as a GLP-1R PAM, offers a novel mechanism to enhance endogenous incretin signaling. Tirzepatide, with its dual GIP and GLP-1 receptor agonism, has demonstrated robust effects on both glycemic control and body weight in various preclinical models.[5][6][7][8]

A direct comparative study is necessary to definitively determine the relative efficacy of these two compounds. Future preclinical research should aim to evaluate (S,R)-LSN3318839 and tirzepatide in the same animal models and under identical experimental conditions to provide a conclusive head-to-head comparison. This will be crucial for guiding clinical development and positioning these promising therapies in the management of metabolic diseases.

References

• 1. JCI Insight - Tirzepatide is an imbalanced and biased dual GIP and GLP-1 receptor agonist [insight.jci.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Tirzepatide is an imbalanced and biased dual GIP and GLP-1 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insulins | The Role of Tirzepatide, Dual GIP and GLP-1 Receptor Agonist, in the Management of Type 2 Diabetes: The SURPASS Clinical Trials | springermedicine.com [springermedicine.com]
• 5. biorxiv.org [biorxiv.org]
• 6. GIPR agonism mediates weight-independent insulin sensitization by tirzepatide in obese mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Tirzepatide, a dual glucose-dependent insulinotropic polypeptide/glucagon-like peptide 1 receptor agonist, exhibits favourable effects on pancreatic β-cells and hepatic steatosis in obese type 2 diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Biased Agonism of (S,R)-LSN3318839: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the biased agonism of (S,R)-LSN3318839, a positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R). This document summarizes available quantitative data, outlines detailed experimental protocols for key assays, and visually represents the signaling pathways and experimental workflows involved in validating its mechanism of action.

(S,R)-LSN3318839 is recognized for its preferential enhancement of G protein-coupled signaling over β-arrestin recruitment at the GLP-1R[1][2][3]. As a PAM, it notably increases the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36)NH2, effectively converting it into a full agonist for G protein activation[2][3]. This biased signaling profile is a key characteristic being explored for its therapeutic potential.

This guide offers a comparison with other GLP-1R agonists to provide a broader context for the activity of (S,R)-LSN3318839.

Quantitative Analysis of GLP-1R Agonist Activity

The following tables summarize the in vitro pharmacology of (S,R)-LSN3318839 and comparator GLP-1R agonists, focusing on their effects on G protein activation (measured by cAMP accumulation) and β-arrestin recruitment.

Table 1: In Vitro Activity of (S,R)-LSN3318839 on GLP-1(9-36)-Mediated cAMP Accumulation in HEK293 Cells

(S,R)-LSN3318839 Concentration	EC₅₀ of GLP-1(9-36) (nM)	Eₘₐₓ (% of GLP-1(7-36))
0 nM (Baseline)	363	84.8%
50 nM	23.4	97.9%
500 nM	3.3	98.0%
5000 nM	0.4	96.9%

Data compiled from studies demonstrating the potentiation of GLP-1(9-36) by (S,R)-LSN3318839[4][5].

Table 2: Comparative In Vitro Activity of GLP-1R Agonists in Rodent Cell Lines

Agonist	Cell Line	Assay	EC₅₀ (pM)	Eₘₐₓ (% of GLP-1)
CT-859	Mouse GLP-1R expressing cells	cAMP Accumulation	343	100%
β-arrestin-2 Recruitment	>10,000	<5%
Liraglutide	Mouse GLP-1R expressing cells	cAMP Accumulation	29	100%
β-arrestin-2 Recruitment	Not specified	98%
GLP-1 (7-36)	Mouse GLP-1R expressing cells	cAMP Accumulation	3	100%
β-arrestin-2 Recruitment	Not specified	99%

Data for CT-859 and Liraglutide are sourced from a comparative study on biased agonism. This data provides a benchmark for understanding the degree of bias observed with different GLP-1R agonists.

Signaling Pathways and Experimental Workflow

To elucidate the biased agonism of GLP-1R modulators, specific signaling pathways and a structured experimental workflow are essential.

Caption: GLP-1R signaling diverges into G protein-dependent and β-arrestin-dependent pathways.

Caption: A structured workflow is crucial for the validation and quantification of biased agonism.

Experimental Protocols

Detailed methodologies are critical for the reproducible assessment of biased agonism. Below are representative protocols for the key assays.

cAMP Accumulation Assay (G Protein Pathway)

This assay quantifies the intracellular accumulation of cyclic AMP (cAMP) following GLP-1R activation.

Cell Lines:

• HEK293 cells stably or transiently expressing the human GLP-1R.

• INS-1 832-3 cells (an insulinoma cell line) endogenously expressing the GLP-1R.

Methodology:

• Cell Plating: Seed cells in a 96-well or 384-well plate and culture overnight to allow for adherence.

• Compound Preparation: Prepare serial dilutions of the test compounds ((S,R)-LSN3318839), reference agonists (GLP-1(7-36)), and the co-agonist (GLP-1(9-36)) in a suitable assay buffer (e.g., HBSS with 0.1% BSA).

• Assay Procedure:

  • Aspirate the culture medium and wash the cells with assay buffer.

  • Add an phosphodiesterase inhibitor such as IBMX to prevent cAMP degradation.

  • Add the prepared compound dilutions to the wells. For PAMs like (S,R)-LSN3318839, it is added in the presence of a fixed concentration of the co-agonist (GLP-1(9-36)).

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as a LANCE Ultra cAMP kit or a similar HTRF-based assay.

• Data Analysis: Plot the cAMP concentration against the log of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GLP-1R.

Cell Line:

• A cell line, typically CHO-K1 or HEK293, engineered to co-express the human GLP-1R fused to a reporter fragment and β-arrestin fused to a complementing fragment (e.g., using DiscoverX PathHunter or Promega NanoBiT technology).

Methodology:

• Cell Plating: Plate the engineered cells in a 384-well white, clear-bottom assay plate and incubate overnight.

• Compound Preparation: Prepare serial dilutions of the test and reference compounds in an appropriate assay buffer.

• Agonist Treatment: Add the compound dilutions to the cells and incubate for a specified period (e.g., 90 minutes) at 37°C.

• Detection:

  • Equilibrate the detection reagents to room temperature.

  • Add the detection reagents to each well according to the manufacturer's protocol.

  • Incubate the plate in the dark at room temperature for approximately 60 minutes.

• Measurement: Measure the luminescent or fluorescent signal, which is proportional to the extent of β-arrestin recruitment, using a plate reader.

• Data Analysis: Normalize the data to the response of a reference agonist and analyze using non-linear regression to determine the EC₅₀ and Eₘₐₓ values.

Conclusion

The available data strongly support the characterization of (S,R)-LSN3318839 as a G protein-biased positive allosteric modulator of the GLP-1R. Its ability to significantly potentiate the G protein-mediated signaling of GLP-1(9-36) with minimal engagement of the β-arrestin pathway highlights its potential for a differentiated therapeutic profile. The provided experimental framework offers a robust approach for researchers to further validate and quantify the biased agonism of (S,R)-LSN3318839 and other novel GLP-1R modulators in various cellular contexts. Direct comparative studies with quantitative evaluation of both G protein and β-arrestin pathways in the same cell line are warranted to fully elucidate its bias factor relative to other clinical and preclinical candidates.

References

• 1. Genetic and biased agonist-mediated reductions in β-arrestin recruitment prolong cAMP signaling at glucagon family receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biased agonism: An emerging paradigm in GPCR drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Biased agonism of GLP-1R and GIPR enhances glucose lowering and weight loss, with dual GLP-1R/GIPR biased agonism yielding greater efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of (S,R)-LSN3318839: A Guide to Cross-Reactivity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity and selectivity profile of (S,R)-LSN3318839, a positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R). Data is presented to objectively assess its performance against alternative GLP-1R modulators, supported by detailed experimental protocols.

Executive Summary

(S,R)-LSN3318839 is an orally active, potent positive allosteric modulator of the GLP-1R.[1][2] Its primary mechanism involves significantly enhancing the potency and efficacy of the endogenous GLP-1 metabolite, GLP-1(9-36), at the GLP-1R.[1][3] This potentiation of a biologically less active metabolite to a full agonist represents a novel therapeutic strategy. This guide explores the selectivity of (S,R)-LSN3318839, drawing comparisons with its precursor LSN3160440 and other GLP-1R PAMs such as V-0219 and BETP.

Selectivity and Cross-Reactivity Profile

While a comprehensive screening panel for (S,R)-LSN3318839 is not publicly available, data from its closely related analog, LSN3160440, provides strong evidence of a highly selective profile. LSN3160440 was found to be selective against a broad range of off-targets.[4][5]

Table 1: Cross-Reactivity Profile of LSN3160440 (a close analog of (S,R)-LSN3318839)

Target Class	Number of Targets Screened	Observed Activity	Reference
Kinases (including MET)	34	No significant activity	[4]
G-Protein Coupled Receptors (GPCRs)	261	No significant activity	[4]

Another potent, orally active GLP-1R PAM, V-0219, has also been reported to have "no observable off-target activities" and a suitable selectivity profile for further development, suggesting that high selectivity is an achievable characteristic for this class of molecules.[6][7]

Comparative Performance at the GLP-1 Receptor

(S,R)-LSN3318839 demonstrates a remarkable potentiation of GLP-1(9-36)-mediated signaling. Its effects are most pronounced on G-protein signaling pathways (cAMP accumulation) over β-arrestin recruitment.[1][3]

Table 2: In Vitro Potentiation of GLP-1 Analogs by (S,R)-LSN3318839 in HEK293 cells

Ligand	(S,R)-LSN3318839 Concentration	Fold Potentiation of EC50	Reference
GLP-1(9-36)	50 nM	~15	[8]
GLP-1(9-36)	500 nM	~110	[8]
GLP-1(9-36)	5000 nM	~891	[8]
GLP-1(7-36)	Not specified	Modest potentiation	[1][3]

Table 3: Comparison with Alternative GLP-1R Positive Allosteric Modulators

Compound	Primary Mechanism	Selectivity Profile	Key Differentiator	Reference
(S,R)-LSN3318839	Potentiates GLP-1(9-36) and to a lesser extent GLP-1(7-36)	Inferred to be highly selective based on analog data	Acts as a "molecular glue" stabilizing the active receptor-ligand complex.[9][10]	[1][3]
V-0219	Potent PAM of GLP-1R	No significant off-target activities reported	Orally active with demonstrated in vivo efficacy in reducing food intake and improving glucose handling.	[7]
BETP	Covalent modification of Cys-347 in the third intracellular loop of GLP-1R	Activity is dependent on the presence of Cys-347	Irreversible covalent mechanism of action.	[11]

Experimental Methodologies

Detailed protocols for the key assays used to characterize (S,R)-LSN3318839 and other GLP-1R PAMs are provided below.

cAMP Accumulation Assay

This assay is fundamental for assessing the Gs-coupled signaling of the GLP-1R.

• Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing the human GLP-1R.

• Protocol:

  • Seed HEK293-hGLP-1R cells in a 96-well plate and culture overnight.

  • Wash cells with assay buffer (e.g., Hanks' Balanced Salt Solution with 0.1% BSA and 500 µM IBMX).

  • Prepare serial dilutions of the test compound ((S,R)-LSN3318839) and the GLP-1 analog (e.g., GLP-1(9-36)).

  • Add the test compound to the cells and incubate for a pre-determined time (e.g., 15-30 minutes) at 37°C.

  • Add the GLP-1 analog to the wells and incubate for 30 minutes at 37°C.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or luminescence-based).

  • Data are normalized to the response of a saturating concentration of GLP-1(7-36) and EC50 values are calculated using a four-parameter logistic fit.

Insulin (B600854) Secretion Assay

This assay evaluates the downstream functional consequence of GLP-1R activation in a physiologically relevant cell line.

• Cell Line: Rat insulinoma cell line (INS-1 832-3).

• Protocol:

  • Plate INS-1 832-3 cells in a 24-well plate and culture to desired confluency.

  • Wash cells with a Krebs-Ringer Bicarbonate (KRB) buffer containing low glucose (e.g., 2.8 mM).

  • Pre-incubate cells in the low-glucose KRB buffer for 1-2 hours at 37°C.

  • Replace the buffer with fresh KRB containing low glucose (2.8 mM) or high glucose (e.g., 16.7 mM) in the presence or absence of the test compound and/or GLP-1 analog.

  • Incubate for 1-2 hours at 37°C.

  • Collect the supernatant and measure insulin concentration using an ELISA kit.

  • Normalize insulin secretion to the total protein content of the cells in each well.

Oral Glucose Tolerance Test (OGTT) in Mice

This in vivo assay assesses the effect of the compound on glucose homeostasis.

• Animal Model: Male C57BL/6J mice or specific knockout models (e.g., GIPR KO).

• Protocol:

  • Fast mice overnight (e.g., 16 hours) with free access to water.

  • Administer the test compound ((S,R)-LSN3318839) or vehicle via oral gavage at a specified time before the glucose challenge (e.g., 30-60 minutes).

  • At time 0, collect a baseline blood sample from the tail vein.

  • Administer a glucose solution (e.g., 2 g/kg) via oral gavage.

  • Collect blood samples at various time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).

  • Measure blood glucose levels using a glucometer.

  • The area under the curve (AUC) for blood glucose is calculated to determine the effect of the compound on glucose tolerance.

Signaling Pathways and Experimental Workflows

Visual representations of the key pathways and experimental processes are provided below using Graphviz.

Caption: GLP-1R Signaling Pathway with (S,R)-LSN3318839.

Caption: cAMP Accumulation Assay Workflow.

Caption: Oral Glucose Tolerance Test (OGTT) Workflow.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Non‐peptide agonists and positive allosteric modulators of glucagon‐like peptide‐1 receptors: Alternative approaches for treatment of Type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GLP1R PAM virtual screen. LSN3160440 Analogs. [doctortarget.com]
• 6. GalChimia in J. Med. Chem. – A GLP-1R allosteric modulator for the treatment of “diabesity” [galchimia.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. drughunter.com [drughunter.com]
• 10. drughunter.com [drughunter.com]
• 11. Positive Allosteric Modulation of the Glucagon-like Peptide-1 Receptor by Diverse Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of (S,R)-LSN3318839 and Liraglutide: A New Wave of GLP-1 Receptor Modulation

For Researchers, Scientists, and Drug Development Professionals

The landscape of therapeutic intervention for type 2 diabetes and obesity has been significantly shaped by the advent of Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists. Liraglutide, a well-established acylated GLP-1 analogue, has demonstrated considerable efficacy in glycemic control and weight management. Emerging from a novel pharmacological class, (S,R)-LSN3318839, a positive allosteric modulator (PAM), presents an alternative strategy for engaging the GLP-1R. This guide provides a detailed head-to-head comparison of these two agents, summarizing their distinct mechanisms of action, presenting available preclinical and clinical data, and detailing key experimental protocols.

Executive Summary

Liraglutide is a potent, full agonist of the GLP-1R, directly activating the receptor to stimulate insulin (B600854) secretion and other beneficial metabolic effects. In contrast, (S,R)-LSN3318839 acts as a PAM, enhancing the binding and efficacy of the endogenous GLP-1 and its metabolite, GLP-1(9-36). This fundamental difference in their mechanism of action underlies their unique pharmacological profiles. While direct comparative studies are not yet available, this guide synthesizes the existing data to offer a comprehensive overview for the research community.

Data Presentation

The following tables summarize the available quantitative data for (S,R)-LSN3318839 and liraglutide. It is crucial to note that the data for each compound are derived from separate studies and do not represent a direct, head-to-head comparison in the same experimental setting.

Table 1: In Vitro Potency and Efficacy

Parameter	(S,R)-LSN3318839	Liraglutide
Mechanism of Action	GLP-1R Positive Allosteric Modulator	GLP-1R Agonist
cAMP Accumulation (EC50)	Potentiates GLP-1(9-36) activity (EC50 shift from ~363 nM to ~0.4 nM with 5 µM LSN3318839)[1]	~0.1-1 nM
Insulin Secretion	In combination with GLP-1(9-36), produces glucose-dependent insulin secretion similar to GLP-1(7-36)[2]	Potent stimulation of glucose-dependent insulin secretion[3]
Biased Signaling	Preferentially enhances G protein-coupled signaling over β-arrestin recruitment[2][4][5]	Balanced agonist

Table 2: In Vivo Efficacy (Animal Models)

Parameter	(S,R)-LSN3318839	Liraglutide
Model	GIPR KO mice	db/db mice, Diet-induced obese mice
Effect on Glucose	30 mg/kg significantly reduced glucose excursion in an oral glucose tolerance test (oGTT)[5]	Dose-dependent reduction in blood glucose and HbA1c
Effect on Body Weight	No significant effect on body weight in diet-induced obese mice[5]	Significant dose-dependent weight loss[6][7]
Combination Therapy	Additive glucose-lowering effect when co-administered with sitagliptin[4][5]	N/A

Table 3: Clinical Efficacy (Human Trials)

Parameter	(S,R)-LSN3318839	Liraglutide
Phase of Development	Preclinical	Approved for clinical use
Mean Weight Loss	Not yet studied in humans	4 to 6 kg greater than placebo[7]
HbA1c Reduction	Not yet studied in humans	~1.12% to 1.8% reduction[8]
Cardiovascular Outcomes	Not yet studied in humans	Reduced risk of major adverse cardiovascular events[9]

Mechanism of Action and Signaling Pathways

Liraglutide, as a GLP-1R agonist, mimics the action of endogenous GLP-1 by binding to the orthosteric site of the receptor. This binding event triggers a conformational change, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates various downstream targets to promote glucose-dependent insulin secretion, suppress glucagon (B607659) release, and slow gastric emptying.[10][11][12]

(S,R)-LSN3318839, on the other hand, binds to an allosteric site on the GLP-1R.[13] This binding does not directly activate the receptor but rather enhances the affinity and/or efficacy of the endogenous ligands, particularly the otherwise weak partial agonist GLP-1(9-36).[1][2] By potentiating the action of native GLP-1 peptides, (S,R)-LSN3318839 amplifies the natural physiological signaling cascade, also leading to increased cAMP production and insulin secretion. A key characteristic of (S,R)-LSN3318839 is its biased signaling, preferentially activating the G-protein pathway over the β-arrestin pathway, which may have implications for long-term receptor desensitization and side-effect profiles.[2][4][5]

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. indigobiosciences.com [indigobiosciences.com]
• 3. Protocol for in vivo and ex vivo assessments of glucose-stimulated insulin secretion in mouse islet β cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. meliordiscovery.com [meliordiscovery.com]
• 7. Insulin Secretagogue Assay - Human Cell Design [humancelldesign.com]
• 8. Discovery of a potential positive allosteric modulator of glucagon-like peptide 1 receptor through virtual screening and experimental study | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Oral Glucose Tolerance Test in Mouse [protocols.io]
• 13. researchgate.net [researchgate.net]

(S,R)-LSN3318839 versus orthosteric GLP-1R agonists: a comparative analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the positive allosteric modulator (PAM) (S,R)-LSN3318839 and traditional orthosteric agonists of the Glucagon-Like Peptide-1 Receptor (GLP-1R). The analysis is supported by experimental data on their distinct mechanisms of action, signaling profiles, and effects on glucose metabolism.

Introduction

Glucagon-like peptide-1 receptor (GLP-1R) agonists are established therapeutics for type 2 diabetes and obesity. Orthosteric agonists, such as GLP-1(7-36), liraglutide, and exenatide, bind to the same site as the endogenous ligand GLP-1, activating downstream signaling pathways that lead to glucose-dependent insulin (B600854) secretion.[1][2] In contrast, (S,R)-LSN3318839 is a positive allosteric modulator that binds to a different site on the receptor.[3][4][5] This molecule acts as a "molecular glue," enhancing the binding and efficacy of endogenous GLP-1 peptides, particularly the less active metabolite GLP-1(9-36).[6] This guide explores the functional consequences of these different modes of action.

Mechanism of Action and Signaling Pathways

Orthosteric GLP-1R agonists directly activate the receptor, leading to the stimulation of Gαs and Gαq signaling pathways. This results in the production of cyclic AMP (cAMP) and mobilization of intracellular calcium, respectively.

(S,R)-LSN3318839, on the other hand, exhibits a signaling bias. It preferentially enhances G protein-coupled signaling over β-arrestin recruitment.[6] This PAM significantly potentiates the Gαs/cAMP pathway, especially when the receptor is occupied by GLP-1(9-36), effectively converting this weak partial agonist into a full agonist.[6] The reduced engagement of the β-arrestin pathway may have implications for receptor desensitization and the side-effect profile of the drug.

Figure 1: Signaling pathways of orthosteric agonists versus (S,R)-LSN3318839.

Comparative In Vitro Pharmacology

The following tables summarize the in vitro potency and efficacy of (S,R)-LSN3318839 in the presence of GLP-1(9-36) compared to various orthosteric GLP-1R agonists.

Table 1: cAMP Production

Compound	EC50 (nM)	Emax (% of GLP-1(7-36))	Cell Line
(S,R)-LSN3318839 (50 nM) + GLP-1(9-36)	23	~100 (Full Agonist)	HEK293
GLP-1(9-36) alone	363	Partial Agonist	HEK293
Liraglutide	0.05075	Not explicitly stated	CHO
Exenatide	0.01343	Not explicitly stated	CHO
Semaglutide	0.04930	Not explicitly stated	CHO
Exemplified Lilly Agonist	8.05 - 17.5	72 - 98	HEK-293

Data compiled from multiple sources.[6][7][8]

Table 2: β-Arrestin Recruitment

Compound	EC50 (nM)	Emax (% of control)	Cell Line
(S,R)-LSN3318839	Preferentially enhances G-protein signaling over β-arrestin recruitment	CHO
Liraglutide	69.1	Measurable activation	Not specified
Exenatide	Partial agonist for β-arrestin-2 recruitment	HEK293 or CHO-K1
Semaglutide	Full agonist for β-arrestin-2 recruitment	HEK293 or CHO-K1
Exemplified Lilly Agonist	133	52.7	CHO

Data compiled from multiple sources.[7][9][10]

In Vivo Efficacy: Glucose Tolerance

In vivo studies in mouse models of hyperglycemia demonstrate that (S,R)-LSN3318839 effectively lowers blood glucose. A significant reduction in glucose excursion was observed with a 30 mg/kg oral dose.[3] Furthermore, when co-administered with the DPP-4 inhibitor sitagliptin, which increases the levels of endogenous GLP-1 peptides, an additive glucose-lowering effect was seen.[3] This highlights the potential of (S,R)-LSN3318839 to enhance the effects of endogenous GLP-1.

Experimental Protocols

cAMP Production Assay (HTRF)

This protocol describes a method for quantifying intracellular cAMP levels in response to GLP-1R activation using a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Figure 2: Workflow for a typical HTRF cAMP assay.

Methodology:

• Cell Culture: A stable cell line overexpressing the human GLP-1R (e.g., HEK293 or CHO-K1) is cultured in appropriate media.[9]

• Cell Seeding: Cells are seeded into a 384-well white plate and incubated overnight to allow for attachment.

• Compound Preparation: Test compounds ((S,R)-LSN3318839 with GLP-1(9-36) or orthosteric agonists) are serially diluted in assay buffer.

• Cell Treatment: The culture medium is removed, and cells are treated with the diluted compounds for 30 minutes at 37°C.[11]

• Lysis and Detection: A lysis buffer containing d2-labeled cAMP and a terbium cryptate-labeled anti-cAMP antibody is added to each well.[11]

• Incubation: The plate is incubated for 60 minutes at room temperature to allow for the competitive immunoassay to reach equilibrium.[11]

• Signal Reading: The HTRF signal is read on a compatible plate reader. The signal is inversely proportional to the amount of cAMP produced by the cells.

• Data Analysis: A standard curve is used to convert the raw HTRF signal to cAMP concentrations. EC50 and Emax values are determined from the dose-response curves.[11]

β-Arrestin Recruitment Assay (PathHunter)

This protocol outlines the measurement of β-arrestin recruitment to the GLP-1R upon agonist stimulation using the PathHunter eXpress β-Arrestin GPCR Assay.

Methodology:

• Cell Line: The assay utilizes a CHO-K1 cell line engineered to co-express a ProLink (PK)-tagged GLP-1R and an Enzyme Acceptor (EA)-tagged β-arrestin-1.[12][13][14]

• Cell Plating: Cryopreserved cells are thawed and plated in the provided assay plates and incubated overnight.[15]

• Compound Addition: Test compounds are diluted and added to the cells.

• Incubation: The plates are incubated for a specified period (e.g., 90 minutes) at 37°C to allow for agonist-induced β-arrestin recruitment.[16]

• Detection: A detection reagent containing the substrate for the complemented β-galactosidase enzyme is added.

• Signal Measurement: The resulting chemiluminescent signal, which is proportional to the extent of β-arrestin recruitment, is measured using a luminometer.[16]

• Data Analysis: Dose-response curves are generated to determine the EC50 and Emax for β-arrestin recruitment.

Oral Glucose Tolerance Test (OGTT) in Mice

This protocol describes a standard method for assessing in vivo glucose tolerance in mice following the administration of a GLP-1R agonist.

Methodology:

• Animal Fasting: Mice are fasted overnight (approximately 16-18 hours) with free access to water.[17][18][19]

• Baseline Glucose Measurement: A baseline blood glucose level is measured from a tail snip using a glucometer.[19]

• Compound Administration: (S,R)-LSN3318839 or an orthosteric agonist is administered orally or via intraperitoneal injection at a predetermined time before the glucose challenge.[17][20]

• Glucose Challenge: A bolus of glucose (e.g., 1.5-2 g/kg body weight) is administered via oral gavage.[17][19]

• Blood Glucose Monitoring: Blood glucose levels are measured at various time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).[17][18]

• Data Analysis: The area under the curve (AUC) for the glucose excursion is calculated and compared between treatment groups to assess the effect of the test compound on glucose tolerance.

Conclusion

(S,R)-LSN3318839 represents a novel approach to GLP-1R modulation, acting as a PAM with a distinct signaling profile compared to traditional orthosteric agonists. Its ability to potentiate the activity of the endogenous, less active GLP-1 metabolite, GLP-1(9-36), and its bias towards G-protein signaling, may offer a differentiated therapeutic profile. The provided data and protocols serve as a guide for researchers in the comparative evaluation of this and other GLP-1R modulators. Further studies are warranted to fully elucidate the long-term physiological and therapeutic consequences of this allosteric and biased agonism.

References

• 1. mdpi.com [mdpi.com]
• 2. The Neuroprotective Effect of Liraglutide is Mediated by Glucagon-Like Peptide 1 Receptor-Mediated Activation of cAMP/PKA/CREB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LSN3318839 | 2764704-18-7 | MOLNOVA [molnova.com]
• 5. LSN3318839 - Immunomart [immunomart.com]
• 6. biorxiv.org [biorxiv.org]
• 7. Eli Lilly & Co. presents new GLP-1R agonists | BioWorld [bioworld.com]
• 8. en.ice-biosci.com [en.ice-biosci.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Assay in Summary_ki [bdb99.ucsd.edu]
• 12. PathHunter® eXpress GLP1R CHO-K1 β-Arrestin-1 GPCR Assay [discoverx.com]
• 13. Eurofins Discoverx PathHunter eXpress GLP1R CHO-K1 β-Arrestin-1 GPCR Assay, | Fisher Scientific [fishersci.com]
• 14. PathHunter® CHO-K1 GLP1R β-Arrestin-1 Cell Line [discoverx.com]
• 15. cosmobio.co.jp [cosmobio.co.jp]
• 16. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. meliordiscovery.com [meliordiscovery.com]
• 18. protocols.io [protocols.io]
• 19. Oral Glucose Tolerance Test | Taconic Biosciences [taconic.com]
• 20. researchgate.net [researchgate.net]

Potentiation of GLP-1(9-36) by (S,R)-LSN3318839: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the potentiation of the glucagon-like peptide-1 metabolite, GLP-1(9-36), by the novel positive allosteric modulator (PAM), (S,R)-LSN3318839. The document presents supporting experimental data, detailed protocols, and a comparative analysis with other known GLP-1 receptor (GLP-1R) PAMs, offering valuable insights for researchers in the field of metabolic disease and drug discovery.

Executive Summary

GLP-1(9-36) is a major circulating metabolite of the incretin (B1656795) hormone GLP-1(7-36) and is generally considered a weak partial agonist or antagonist at the GLP-1R. (S,R)-LSN3318839 is an orally efficacious positive allosteric modulator that has been shown to significantly enhance the potency and efficacy of GLP-1(9-36) at the GLP-1R.[1][2] This potentiation is biased towards G-protein signaling over β-arrestin recruitment, a characteristic that may offer therapeutic advantages.[1][2] This guide will delve into the experimental evidence supporting these claims, compare the efficacy of (S,R)-LSN3318839 with other PAMs, and provide detailed methodologies for key in vitro and in vivo assays.

Comparative Performance of GLP-1R PAMs

The efficacy of (S,R)-LSN3318839 in potentiating GLP-1(9-36) activity has been demonstrated in various preclinical studies. For a comprehensive understanding, its performance is compared with other notable GLP-1R PAMs, namely BETP and Compound 2.

In Vitro Potentiation of GLP-1(9-36)-Mediated cAMP Accumulation

Modulator	Cell Line	GLP-1(9-36) EC50 (without PAM)	GLP-1(9-36) EC50 (with PAM)	Fold Potentiation	Reference
(S,R)-LSN3318839	HEK293 (GLP-1R expressed)	363 nM	23 nM (at 50 nM LSN3318839)	~15-fold	[3][4]
BETP	HEK-GLP-1R	~1.12 µM	Not explicitly stated, but significant leftward shift observed	~100-fold (for weaker agonists)	[5][6]
Compound 2	HEK-GLP-1R	Not explicitly stated	pEC50 increased from 6.51 to 8.41 (at 3 µM Compound 2)	Concentration-dependent	[7]

In Vitro Potentiation of GLP-1(9-36)-Mediated Insulin (B600854) Secretion

Modulator	Cell Line	Condition	Observation	Reference
(S,R)-LSN3318839	INS-1 832-3	High glucose	Significant increase in insulin secretion in combination with GLP-1(9-36)	[1]
BETP	INS1 832-3	High glucose	Potentiated GLP-1(9-36)-stimulated insulin secretion	[8]
Compound 3-24 & 3-20	Wild-type islets	High glucose	Significantly potentiated insulin secretion	[6]

Signaling Pathways and Experimental Workflows

GLP-1(9-36) and (S,R)-LSN3318839 Signaling Pathway

The binding of GLP-1(9-36) to the GLP-1R is potentiated by (S,R)-LSN3318839, leading to a conformational change in the receptor that favors G-protein coupling and subsequent downstream signaling, primarily through the cAMP pathway.

Caption: Potentiation of GLP-1(9-36) signaling by (S,R)-LSN3318839 at the GLP-1R.

Experimental Workflow for In Vitro cAMP Assay

The following diagram outlines the typical workflow for assessing the potentiation of GLP-1(9-36)-induced cAMP accumulation by a test compound.

Caption: Workflow for cAMP accumulation assay.

Detailed Experimental Protocols

In Vitro cAMP Accumulation Assay

Objective: To quantify the potentiation of GLP-1(9-36)-induced cyclic adenosine (B11128) monophosphate (cAMP) production by (S,R)-LSN3318839 in cells expressing the human GLP-1 receptor.

Materials:

• HEK293 cells stably expressing the human GLP-1R.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA, and 500 µM IBMX).

• GLP-1(9-36) peptide.

• (S,R)-LSN3318839.

• cAMP detection kit (e.g., LANCE Ultra cAMP kit from PerkinElmer).

• Multi-well assay plates (e.g., 384-well white plates).

Procedure:

• Cell Culture: Culture HEK293-hGLP-1R cells in T75 flasks until they reach 80-90% confluency.

• Cell Plating: Harvest cells and seed them into 384-well white assay plates at a density of 2,000-5,000 cells per well. Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation: Prepare serial dilutions of (S,R)-LSN3318839 and GLP-1(9-36) in assay buffer.

• Assay:

  • Remove culture medium from the plates and wash the cells once with assay buffer.

  • Add the desired concentration of (S,R)-LSN3318839 to the wells and incubate for 15-30 minutes at room temperature.

  • Add serial dilutions of GLP-1(9-36) to the wells.

  • Incubate for 30 minutes at room temperature.

• cAMP Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's instructions for the LANCE Ultra cAMP kit.

• Data Analysis: Generate concentration-response curves and calculate EC50 values using a non-linear regression model (e.g., sigmoidal dose-response). The fold potentiation is calculated as the ratio of the EC50 of GLP-1(9-36) alone to the EC50 of GLP-1(9-36) in the presence of (S,R)-LSN3318839.

In Vitro Insulin Secretion Assay

Objective: To assess the effect of (S,R)-LSN3318839 on GLP-1(9-36)-stimulated insulin secretion from pancreatic beta-cells.

Materials:

• INS-1 832-3 cells or isolated pancreatic islets.

• Culture medium (e.g., RPMI-1640 with 11.1 mM glucose, 10% FBS).

• Krebs-Ringer Bicarbonate Buffer (KRBH) with low (e.g., 2.8 mM) and high (e.g., 16.7 mM) glucose concentrations.

• GLP-1(9-36) peptide.

• (S,R)-LSN3318839.

• Insulin ELISA kit.

Procedure:

• Cell Culture: Culture INS-1 832-3 cells or islets in appropriate medium.

• Pre-incubation: Wash the cells twice with KRBH containing low glucose and pre-incubate for 1-2 hours at 37°C.

• Stimulation: Replace the pre-incubation buffer with KRBH containing low or high glucose, along with GLP-1(9-36) and/or (S,R)-LSN3318839 at the desired concentrations.

• Incubation: Incubate for 1-2 hours at 37°C.

• Sample Collection: Collect the supernatant for insulin measurement.

• Insulin Measurement: Quantify insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's protocol.

• Data Analysis: Normalize insulin secretion to the total protein content or DNA content of the cells. Compare the insulin secretion in response to GLP-1(9-36) in the presence and absence of (S,R)-LSN3318839.

In Vivo Oral Glucose Tolerance Test (OGTT)

Objective: To evaluate the effect of (S,R)-LSN3318839 on glucose tolerance in an animal model.

Materials:

• Mice (e.g., C57BL/6J or a diabetic model).

• (S,R)-LSN3318839 formulation for oral gavage.

• Glucose solution (e.g., 2 g/kg body weight).

• Glucometer and test strips.

• Blood collection supplies (e.g., tail vein lancets, micro-hematocrit tubes).

Procedure:

• Animal Acclimatization: Acclimatize mice to handling and gavage procedures.

• Fasting: Fast the mice overnight (approximately 16 hours) with free access to water.

• Baseline Blood Glucose: Measure baseline blood glucose (t=0) from the tail vein.

• Compound Administration: Administer (S,R)-LSN3318839 or vehicle via oral gavage.

• Glucose Challenge: After a set time following compound administration (e.g., 30-60 minutes), administer a glucose solution via oral gavage.

• Blood Glucose Monitoring: Measure blood glucose levels at various time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: Plot blood glucose levels over time and calculate the area under the curve (AUC) for glucose excursion. Compare the AUC between the treatment and vehicle groups.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pnas.org [pnas.org]
• 7. Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9–36 Amide at the GLP-1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Positive Allosteric Modulation of the Glucagon-like Peptide-1 Receptor by Diverse Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to (S,R)-LSN3318839: A Comparative Analysis of its Allosteric Modulation of the GLP-1 Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (S,R)-LSN3318839, an orally efficacious positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R). While direct cross-laboratory reproducibility studies are not yet published, this document synthesizes the foundational experimental data to establish a baseline for researchers aiming to replicate or build upon existing findings. We present a comparison of its effects on the primary GLP-1R ligands, detail the experimental methodologies employed in key studies, and visualize its mechanism of action.

(S,R)-LSN3318839 is a small molecule that enhances the signaling of the GLP-1R, a critical target in the treatment of type 2 diabetes and obesity.[1][2][3] It functions as a "molecular glue," stabilizing the interaction between the GLP-1R and its peptide ligands.[4] A key feature of LSN3318839 is its significant potentiation of the activity of GLP-1(9-36), the less active metabolite of the endogenous hormone GLP-1(7-36).[3][5] It transforms GLP-1(9-36) from a weak partial agonist to a full agonist.[2][6] LSN3318839 also modestly enhances the potency of the full-length ligand, GLP-1(7-36).[5] The modulator shows a bias towards G-protein signaling over β-arrestin recruitment.[3][5]

Quantitative Comparison of (S,R)-LSN3318839's Effects

The following tables summarize the quantitative data on the effects of (S,R)-LSN3318839 on GLP-1R signaling, specifically focusing on cAMP accumulation assays, a primary downstream indicator of receptor activation.

Table 1: Potentiation of GLP-1(9-36)-Mediated cAMP Accumulation by (S,R)-LSN3318839

LSN3318839 Concentration	GLP-1(9-36) EC₅₀ (nM)	Fold Enhancement in Potency
0 nM (Baseline)	363.1	1x
50 nM	23.4	~15x
500 nM	3.3	~110x
5000 nM (5 µM)	0.41	~891x

Data compiled from studies demonstrating the dose-dependent enhancement of GLP-1(9-36) potency in the presence of LSN3318839.[1][2]

Table 2: Comparison of Ligand Potency at the GLP-1R in the Presence of 5 µM (S,R)-LSN3318839

Ligand	EC₅₀ without LSN3318839 (nM)	EC₅₀ with 5 µM LSN3318839 (nM)	Fold Potentiation
GLP-1(9-36)	363.1	0.41	~891x
GLP-1(7-36)	-	-	Modest Potentiation

Note: While the modest potentiation of GLP-1(7-36) is consistently reported, specific EC₅₀ shift values are not detailed in the provided search results.[3][5]

Experimental Protocols

Reproducibility of these findings is contingent on precise adherence to experimental conditions. Below are the methodologies for key experiments cited in the literature.

In Vitro cAMP Accumulation Assay

This assay is fundamental for assessing the potency and efficacy of GLP-1R agonists and modulators.

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human GLP-1R are commonly used.[7] Cells are cultured in appropriate media (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained at 37°C in a humidified 5% CO₂ incubator.

• Assay Preparation: Cells are seeded into 96- or 384-well plates and grown to a suitable confluency. Prior to the assay, the growth medium is removed, and cells are washed with a buffer (e.g., Hanks' Balanced Salt Solution with 0.1% BSA).

• Compound Treatment: Cells are incubated with varying concentrations of GLP-1(7-36) or GLP-1(9-36) in the presence or absence of different concentrations of (S,R)-LSN3318839. The incubation is typically carried out for 30 minutes at 37°C.

• cAMP Measurement: Following incubation, intracellular cAMP levels are quantified using a competitive immunoassay kit (e.g., HTRF or LANCE-based assays). The signal is read on a plate reader compatible with the chosen assay format.

• Data Analysis: Concentration-response curves are generated using non-linear regression analysis (e.g., sigmoidal dose-response) in software like GraphPad Prism. EC₅₀ and maximal response (Eₘₐₓ) values are calculated from these curves. Data is typically presented as the mean ± SEM of at least three independent experiments performed in quadruplicate.[1][2]

In Vivo Oral Glucose Tolerance Test (oGTT) in Mice

This experiment evaluates the in vivo efficacy of (S,R)-LSN3318839 in improving glucose homeostasis.

• Animal Models: GIPR knockout (KO) mice are used to isolate the effects on the GLP-1R.[5] Animals are housed under standard conditions with a 12-hour light/dark cycle and access to food and water ad libitum.

• Acclimation and Fasting: Mice are acclimated to handling and dosing procedures. Prior to the oGTT, mice are fasted for a specified period (e.g., 12 hours).

• Dosing: (S,R)-LSN3318839 is administered orally at doses ranging from 10-30 mg/kg.[7] A vehicle control group is included. In some studies, LSN3318839 is co-administered with a DPP-4 inhibitor like sitagliptin (B1680988) to assess additive effects.[5][7]

• Glucose Challenge: A set time after compound administration (e.g., 30-60 minutes), a baseline blood glucose measurement is taken from the tail vein. Subsequently, a glucose solution (e.g., 2 g/kg) is administered orally.

• Blood Glucose Monitoring: Blood glucose levels are measured at various time points post-glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: The area under the curve (AUC) for glucose excursion is calculated for each treatment group and compared to the vehicle control to determine the glucose-lowering effect. Statistical significance is determined using appropriate tests (e.g., ANOVA).

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the mechanism of action of (S,R)-LSN3318839 and a typical experimental workflow.

Caption: Signaling pathway of (S,R)-LSN3318839 at the GLP-1R.

Caption: General experimental workflow for characterizing (S,R)-LSN3318839.

Comparison with Alternatives

(S,R)-LSN3318839 represents a novel approach compared to traditional GLP-1R therapeutics.

• Peptide Agonists (e.g., Exendin-4, Liraglutide): These are injectable drugs that directly activate the GLP-1R. While highly effective, they are not orally bioavailable. LSN3318839 offers the advantage of oral administration.[7]

• DPP-4 Inhibitors (e.g., Sitagliptin): These drugs increase the half-life of endogenous GLP-1(7-36) by preventing its degradation to GLP-1(9-36). LSN3318839 is distinct in that it potentiates the activity of the resulting GLP-1(9-36) metabolite. Studies have shown that the effects of LSN3318839 can be additive with DPP-4 inhibitors.[5][7]

• Other Small Molecule GLP-1R Agonists/PAMs (e.g., Orforglipron, Danuglipron): The field of oral, small-molecule GLP-1R modulators is rapidly evolving.[7] LSN3318839's "molecular glue" mechanism and its specific, potent activity on GLP-1(9-36) represent a unique pharmacological profile within this class.[4]

This guide provides a foundational dataset and methodological framework for researchers investigating (S,R)-LSN3318839. Adherence to these detailed protocols is crucial for achieving reproducible results and for the continued exploration of this promising therapeutic modality.

References

• 1. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. drughunter.com [drughunter.com]
• 5. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. biorxiv.org [biorxiv.org]
• 7. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of (S,R)-LSN3318839 and Other Oral GLP-1R Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel GLP-1 receptor (GLP-1R) positive allosteric modulator (PAM), (S,R)-LSN3318839, with other leading oral GLP-1R agonists, namely orforglipron (B8075279) and danuglipron (B610018). The document is intended to serve as a resource for researchers and professionals in the field of metabolic disease drug discovery and development.

Executive Summary

(S,R)-LSN3318839 represents a distinct therapeutic modality compared to traditional orthosteric agonists. As a GLP-1R PAM, it does not directly activate the receptor but enhances the signaling of endogenous GLP-1 peptides, particularly the metabolite GLP-1(9-36). This mechanism is fundamentally different from that of orforglipron and danuglipron, which are direct agonists of the GLP-1R. While direct head-to-head comparative studies are not yet available in the public domain, this guide compiles existing preclinical and clinical data to facilitate an informed understanding of their respective profiles.

Mechanism of Action

(S,R)-LSN3318839: This compound is an orally active, positive allosteric modulator of the GLP-1R.[1] It potentiates the activity of endogenous GLP-1, showing a particular bias towards enhancing the signaling of the GLP-1 metabolite, GLP-1(9-36).[2][3][4][5] LSN3318839 has been shown to preferentially enhance G protein-coupled signaling over β-arrestin recruitment.[2][3][5] This mode of action suggests that its efficacy is dependent on the presence of endogenous GLP-1.

Orforglipron (LY3502970): A novel, oral, non-peptide GLP-1R agonist.[1][6] It is designed to be administered once daily and its absorption is not dependent on food intake.[7] Preclinical models indicate that orforglipron is a potent agonist with a pharmacological bias towards the cAMP signaling pathway.[1]

Danuglipron (PF-06882961): An oral, small-molecule GLP-1R agonist.[2][8] In preclinical studies, danuglipron demonstrated efficacy comparable to injectable peptide GLP-1R agonists in stimulating glucose-dependent insulin (B600854) release and suppressing food intake.[2] Development of the twice-daily formulation of danuglipron was discontinued (B1498344) due to high discontinuation rates in clinical trials, though a once-daily formulation is under investigation.[9][10][11][12]

Data Presentation

Table 1: In Vitro and Ex Vivo Efficacy

Parameter	(S,R)-LSN3318839	Orforglipron	Danuglipron
Mechanism	GLP-1R Positive Allosteric Modulator	GLP-1R Agonist	GLP-1R Agonist
cAMP Accumulation	Enhances GLP-1(9-36) and GLP-1(7-36) induced cAMP accumulation	Full agonist, biased towards cAMP pathway	Full agonist
Insulin Secretion	In combination with GLP-1(9-36), increases insulin secretion in INS-1 832-3 cells[2]	Potent stimulation of insulin secretion	Stimulates glucose-dependent insulin release

Table 2: Pharmacokinetic Profiles

Parameter	(S,R)-LSN3318839	Orforglipron	Danuglipron
Administration	Oral	Oral, once-daily	Oral, once-daily (under investigation)
Food Effect	Not reported	No significant food effect[13][14]	Can be dosed without regard to food[2]
Half-life (t½)	Low to moderate clearance in animal models[2]	29-49 hours[1][13]	Dose-proportional increases in plasma exposure at steady state[2][8]
Bioavailability	Orally bioavailable in mice and rats[2]	Orally bioavailable	Orally bioavailable

Table 3: In Vivo Efficacy (Clinical and Preclinical)

Parameter	(S,R)-LSN3318839	Orforglipron	Danuglipron
Glucose Lowering	Reduces glucose excursion in oGTTs in mice; additive effect with sitagliptin[2]	Significant reductions in HbA1c in patients with T2D[1]	Robust reductions in glycemic parameters in patients with T2D[2][8]
Body Weight	No effect on body weight reported[2]	Significant reductions in body weight in patients with T2D and obesity[1]	Significant reductions in body weight in patients with T2D and obesity[2][8]
Key Clinical Finding	Demonstrates glucose lowering by potentiating endogenous GLP-1.[2]	Superior to oral semaglutide (B3030467) in A1C reduction and weight loss in a head-to-head trial.[7]	Showed significant weight loss but development of the twice-daily formulation was halted due to high discontinuation rates.[11][15]

Experimental Protocols

GLP-1R Signaling Pathway (cAMP Accumulation)

The functional activity of GLP-1R agonists is often assessed by measuring the accumulation of cyclic adenosine (B11128) monophosphate (cAMP), a key second messenger in the GLP-1R signaling cascade. A common method involves using cell lines engineered to express the human GLP-1R, such as HEK293 or CHO cells.

General Protocol:

• Cell Culture: GLP-1R expressing cells are cultured in appropriate media and seeded into multi-well plates.

• Compound Treatment: Cells are treated with varying concentrations of the test compound (e.g., LSN3318839, orforglipron, danuglipron) or a reference agonist. For PAMs like LSN3318839, cells are co-incubated with a fixed concentration of a GLP-1 peptide.

• Lysis and Detection: After incubation, cells are lysed, and the intracellular cAMP levels are quantified using a variety of commercially available assay kits, often based on competitive immunoassays (e.g., HTRF, ELISA) or reporter gene assays.

• Data Analysis: Dose-response curves are generated to determine the potency (EC50) and efficacy (Emax) of the compounds.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay is crucial for evaluating the therapeutic potential of GLP-1R modulators in promoting insulin release from pancreatic beta-cells in a glucose-dependent manner.

General In Vitro Protocol:

• Islet Isolation or Cell Culture: Pancreatic islets are isolated from animal models (e.g., mice, rats) or insulin-secreting cell lines (e.g., INS-1, MIN6) are used.

• Pre-incubation: Islets or cells are pre-incubated in a low-glucose buffer to establish a basal insulin secretion rate.

• Stimulation: The cells are then incubated in a high-glucose buffer in the presence or absence of the test compounds.

• Sample Collection and Analysis: The supernatant is collected, and the amount of secreted insulin is measured using an insulin ELISA kit.

• Data Normalization: Insulin secretion is often normalized to the total insulin content of the cells.

Visualizations

Caption: GLP-1R signaling pathway with (S,R)-LSN3318839 potentiation.

Caption: General workflow for a Glucose-Stimulated Insulin Secretion (GSIS) assay.

References

• 1. sochob.cl [sochob.cl]
• 2. A phase 1 study to evaluate the safety, tolerability, pharmacokinetics and pharmacodynamics of danuglipron (PF‐06882961), an oral small‐molecule glucagon‐like peptide‐1 receptor agonist, in Japanese adults with type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glucose-stimulated insulin secretion (GSIS) assay [bio-protocol.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Orforglipron: The New Oral GLP-1 Drug Explained | BodySpec [bodyspec.com]
• 7. Lilly's oral GLP-1, orforglipron, superior to oral semaglutide in head-to-head trial [prnewswire.com]
• 8. A phase 1 study to evaluate the safety, tolerability, pharmacokinetics and pharmacodynamics of danuglipron (PF-06882961), an oral small-molecule glucagon-like peptide-1 receptor agonist, in Japanese adults with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pfizer to develop daily oral GLP-1 receptor agonist danuglipron [synapse.patsnap.com]
• 10. pmlive.com [pmlive.com]
• 11. pfizer.com [pfizer.com]
• 12. Pfizer Provides Update on Oral GLP-1 Receptor Agonist Danuglipron | Pfizer [pfizer.com]
• 13. Effect of Food Consumption on the Pharmacokinetics, Safety, and Tolerability of Once-Daily Orally Administered Orforglipron (LY3502970), a Non-peptide GLP-1 Receptor Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 14. diabetesjournals.org [diabetesjournals.org]
• 15. Efficacy and safety of danuglipron (PF‐06882961) in adults with obesity: A randomized, placebo‐controlled, dose‐ranging phase 2b study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (S,R)-LSN3318839 and Other Incretin Mimetics on Body Weight

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the body weight effects of the novel GLP-1 receptor positive allosteric modulator, (S,R)-LSN3318839, against leading incretin (B1656795) mimetics: semaglutide (B3030467), tirzepatide, and liraglutide (B1674861). The information presented is based on available preclinical and clinical data to assist in evaluating their therapeutic potential for weight management.

Executive Summary

In the landscape of incretin-based therapies for metabolic diseases, significant strides have been made in achieving substantial weight loss. Established incretin mimetics, such as the GLP-1 receptor agonist semaglutide, the dual GLP-1/GIP receptor agonist tirzepatide, and the earlier GLP-1 receptor agonist liraglutide, have all demonstrated dose-dependent and clinically meaningful reductions in body weight in numerous large-scale clinical trials. In stark contrast, the emerging GLP-1 receptor positive allosteric modulator (PAM), (S,R)-LSN3318839, has been shown in preclinical studies to have no effect on body weight.[1] This fundamental difference in pharmacological effect on body weight underscores a divergence in their mechanisms of action and potential therapeutic applications. While incretin mimetic agonists directly activate the GLP-1 and/or GIP receptors to induce satiety and promote weight loss, (S,R)-LSN3318839 acts by enhancing the signaling of the endogenous GLP-1 metabolite, GLP-1(9-36), a pathway that appears to be decoupled from weight regulation.[1][2]

Quantitative Comparison of Body Weight Effects

The following table summarizes the quantitative data on the percentage change in body weight observed with (S,R)-LSN3318839 and other prominent incretin mimetics.

Compound	Mechanism of Action	Key Trial(s)	Patient Population	Treatment Duration	Mean Body Weight Change (%)
(S,R)-LSN3318839	GLP-1R Positive Allosteric Modulator	Preclinical Study	Diet-Induced Obese (DIO) Mice	Not Specified	No effect
Semaglutide	GLP-1 Receptor Agonist	STEP 1	Adults with Obesity (without diabetes)	68 weeks	-14.9%
STEP 2	Adults with Obesity and Type 2 Diabetes	68 weeks	-9.6%
Tirzepatide	Dual GLP-1/GIP Receptor Agonist	SURMOUNT-1	Adults with Obesity (without diabetes)	72 weeks	-20.9% (at 15 mg dose)
SURMOUNT-2	Adults with Obesity and Type 2 Diabetes	72 weeks	-14.7% (at 15 mg dose)
Liraglutide	GLP-1 Receptor Agonist	SCALE Obesity and Prediabetes	Adults with Obesity (without diabetes)	56 weeks	-8.0%
SCALE Diabetes	Adults with Obesity and Type 2 Diabetes	56 weeks	-6.0%

Experimental Protocols

(S,R)-LSN3318839: Preclinical Study in Diet-Induced Obese (DIO) Mice

• Objective: To evaluate the in vivo effects of (S,R)-LSN3318839 on body weight.

• Animal Model: Diet-induced obese (DIO) mice.

• Methodology: The specific details of the study duration and dosing are not extensively published. However, the study involved the administration of (S,R)-LSN3318839, both alone and in combination with the DPP-4 inhibitor sitagliptin, to DIO mice.[1] Body weight was monitored throughout the study.

• Key Finding: The study concluded that (S,R)-LSN3318839 did not demonstrate an effect on body weight in this preclinical model of obesity.[1]

Semaglutide: STEP Clinical Trial Program

• Objective: To investigate the efficacy and safety of once-weekly subcutaneous semaglutide 2.4 mg for weight management in adults with overweight or obesity.[3][4]

• Study Design: The STEP (Semaglutide Treatment Effect in People with obesity) program consists of several Phase 3, randomized, double-blind, placebo-controlled trials.[3][4][5]

• Inclusion Criteria: Adults with a BMI ≥30 kg/m ² or ≥27 kg/m ² with at least one weight-related comorbidity.[4][5] Participants in STEP 2 also had a diagnosis of type 2 diabetes.[4]

• Intervention: Participants were randomized to receive either once-weekly subcutaneous semaglutide (with dose escalation to 2.4 mg) or placebo, in conjunction with lifestyle intervention (reduced-calorie diet and increased physical activity).[5][6]

• Primary Endpoint: The primary endpoints typically included the percentage change in body weight from baseline to the end of the treatment period (e.g., 68 weeks).[3]

Tirzepatide: SURMOUNT Clinical Trial Program

• Objective: To evaluate the efficacy and safety of once-weekly subcutaneous tirzepatide for chronic weight management in adults with obesity or overweight, with or without type 2 diabetes.[7]

• Study Design: The SURMOUNT program comprises multiple Phase 3, multicenter, double-blind, placebo-controlled trials.[7][8]

• Inclusion Criteria: Adults with a BMI of ≥30 kg/m ² or ≥27 kg/m ² with at least one weight-related complication.[8] SURMOUNT-2 specifically enrolled patients with type 2 diabetes.[9]

• Intervention: Participants were randomized to receive once-weekly subcutaneous tirzepatide at various doses (5 mg, 10 mg, or 15 mg) or placebo, in addition to a lifestyle intervention.[8] The tirzepatide dose was initiated at 2.5 mg and increased every 4 weeks to the assigned maintenance dose.[8][9]

• Primary Endpoint: The co-primary endpoints were the percentage change in body weight from baseline and the percentage of participants achieving a weight reduction of at least 5% at the end of the 72-week treatment period.[8]

Liraglutide: SCALE Clinical Trial Program

• Objective: To investigate the effect of liraglutide 3.0 mg on body weight in individuals with obesity or overweight, with and without type 2 diabetes.[10][11]

• Study Design: The SCALE (Satiety and Clinical Adiosity—Liraglutide Evidence) program included randomized, double-blind, placebo-controlled trials.[12][13][14]

• Inclusion Criteria: Adults with a BMI ≥30 kg/m ² or ≥27 kg/m ² with comorbidities.[14] The SCALE Diabetes trial enrolled patients with type 2 diabetes.[12][13]

• Intervention: Participants were randomized to receive once-daily subcutaneous injections of liraglutide 3.0 mg or placebo, as an adjunct to a reduced-calorie diet and increased physical activity.[12] The liraglutide dose was escalated weekly by 0.6 mg to reach the 3.0 mg maintenance dose.[12]

• Primary Endpoint: The primary endpoints included the relative change in body weight and the proportion of participants losing ≥5% or >10% of their baseline body weight at 56 weeks.[12]

Signaling Pathways and Mechanisms of Action

GLP-1 and GIP Receptor Signaling

Incretin mimetics like semaglutide, tirzepatide, and liraglutide exert their effects on body weight primarily through the activation of the GLP-1 and, in the case of tirzepatide, GIP receptors. These receptors are G protein-coupled receptors (GPCRs) that, upon activation, initiate a cascade of intracellular signaling events.[15] The primary pathway involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA).[15][16] This signaling in key brain regions, such as the hypothalamus, is associated with increased satiety and reduced appetite, contributing to weight loss.

Caption: Incretin Receptor Signaling Pathway.

Mechanism of (S,R)-LSN3318839: Positive Allosteric Modulation

(S,R)-LSN3318839 does not directly activate the GLP-1R. Instead, it acts as a positive allosteric modulator (PAM).[2] This means it binds to a different site on the receptor than the endogenous ligand (GLP-1) and enhances the receptor's response to its natural activators.[17][18] Specifically, LSN3318839 has been shown to potentiate the activity of the GLP-1 metabolite, GLP-1(9-36).[2] This mechanism preferentially enhances G protein-coupled signaling over β-arrestin recruitment.[2] The lack of a direct agonistic effect and the specific potentiation of a metabolite's signaling may explain why it does not induce the same satiety and weight loss effects as direct GLP-1R agonists.

Caption: Positive Allosteric Modulator (PAM) Mechanism.

Conclusion

The comparison between (S,R)-LSN3318839 and established incretin mimetics reveals a significant divergence in their effects on body weight. While semaglutide, tirzepatide, and liraglutide are potent agents for weight reduction, preclinical data for (S,R)-LSN3318839 indicate a lack of effect in this domain. This suggests that the therapeutic potential of (S,R)-LSN3318839 may lie in other areas of metabolic regulation, such as glycemic control, without the accompanying weight loss seen with direct incretin receptor agonists. Further research is warranted to fully elucidate the clinical profile of (S,R)-LSN3318839 and its potential applications. For drug development professionals, this highlights the importance of understanding the nuanced signaling pathways of GPCRs and how different modes of receptor modulation can lead to distinct physiological outcomes.

References

• 1. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Semaglutide 2.4 mg for the Treatment of Obesity: Key Elements of the STEP Trials 1 to 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Semaglutide for the treatment of overweight and obesity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cci-cic.org [cci-cic.org]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. researchgate.net [researchgate.net]
• 8. Tirzepatide Once Weekly for the Treatment of Obesity - American College of Cardiology [acc.org]
• 9. Tirzepatide Once Weekly for the Treatment of Obesity in People With Type 2 Diabetes - American College of Cardiology [acc.org]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. Liraglutide 3.0 mg and Intensive Behavioral Therapy (IBT) for Obesity in Primary Care: The SCALE IBT Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. clinicasande.com.uy [clinicasande.com.uy]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. Obesity and Prediabetes Trial - American College of Cardiology [acc.org]
• 15. Glucagon-like peptide-1 receptor - Wikipedia [en.wikipedia.org]
• 16. PDB-101: Diabetes Mellitus: Diabetes Mellitus: undefined: GIP Receptor [pdb101.rcsb.org]
• 17. Positive Allosteric Modulation of the Glucagon-like Peptide-1 Receptor by Diverse Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Positive Allosteric Modulation of the Glucagon-like Peptide-1 Receptor by Diverse Electrophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the "Molecular Glue" Mechanism of LSN3318839: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of LSN3318839 and its novel "molecular glue" mechanism with alternative Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists. Experimental data and detailed methodologies are presented to validate the unique mode of action of LSN3318839.

Executive Summary

LSN3318839 is a positive allosteric modulator (PAM) of the GLP-1R that functions as a molecular glue, stabilizing the interaction between the receptor and its endogenous, less active metabolite, GLP-1(9-36).[1] This mechanism contrasts with traditional GLP-1R agonists, such as liraglutide (B1674861) and semaglutide (B3030467), which directly activate the receptor.[2][3] Structural and functional studies, including cryo-electron microscopy (cryo-EM), have elucidated the binding of LSN3318839 in a cleft between transmembrane helices 1 and 2 of the GLP-1R, where it facilitates the binding of GLP-1(9-36) in a manner that mimics the active, full-length GLP-1(7-36).[4][5] This guide delves into the experimental validation of this mechanism and compares its preclinical efficacy with the clinical performance of established GLP-1R agonists.

Data Presentation: LSN3318839 Performance and Comparison

The following tables summarize the quantitative data supporting the molecular glue mechanism of LSN3318839 and compare its preclinical performance with the clinical efficacy of alternative GLP-1R agonists.

Table 1: Preclinical Efficacy of LSN3318839 in Potentiating GLP-1(9-36) Activity

Parameter	Condition	Value	Fold Enhancement	Reference
GLP-1(9-36) EC50 for cAMP Accumulation	Without LSN3318839	363.1 nmol/L	-	[4]
With 50 nmol/L LSN3318839	23.4 nmol/L	15-fold	[4]
With 500 nmol/L LSN3318839	3.3 nmol/L	110-fold	[4]
With 5000 nmol/L LSN3318839	0.4 nmol/L	891-fold	[4]
Maximum Response of GLP-1(9-36) (% of GLP-1(7-36))	Without LSN3318839	84.8%	-	[6]
With LSN3318839 (50-5000 nmol/L)	~97-98%	-	[6]

Table 2: Comparison of LSN3318839 with Alternative GLP-1R Agonists

Feature	LSN3318839	Liraglutide	Semaglutide
Mechanism of Action	Molecular Glue (PAM)	Direct Agonist	Direct Agonist
Target Ligand	GLP-1(9-36)	GLP-1R	GLP-1R
Administration Route	Oral[7]	Subcutaneous Injection[8]	Subcutaneous Injection / Oral[9]
Key Preclinical Finding	891-fold potentiation of GLP-1(9-36) in vitro[4]	-	-
Key Clinical Finding (HbA1c Reduction)	N/A (Preclinical)	Up to 1.5% reduction[10]	Up to 1.8% reduction[11]
Key Clinical Finding (Weight Loss)	Not observed in preclinical models[12]	Up to 8% from baseline[2]	Up to 14.9% from baseline[9]

Experimental Protocols: Validation of LSN3318839's Molecular Glue Mechanism

The following are detailed methodologies for the key experiments that have validated the molecular glue mechanism of LSN3318839.

Cryo-Electron Microscopy (Cryo-EM) for Structural Validation

Objective: To determine the three-dimensional structure of the GLP-1R in complex with GLP-1(9-36) and LSN3318839 to visualize the molecular glue mechanism.

Protocol:

• Protein Expression and Purification: The human GLP-1R and Gs protein complex were co-expressed in insect cells (e.g., Trichoplusia ni) and purified.[13]

• Complex Formation: The purified GLP-1R-Gs complex was incubated with a molar excess of GLP-1(9-36) and LSN3318839 to form the ternary complex.

• Cryo-EM Grid Preparation: The complex solution was applied to glow-discharged cryo-EM grids and vitrified by plunge-freezing in liquid ethane.

• Data Acquisition: Cryo-EM data was collected on a high-resolution transmission electron microscope.

• Image Processing and 3D Reconstruction: Movie frames were aligned, and particles were picked and subjected to 2D and 3D classification and refinement to obtain a high-resolution 3D density map.[14]

• Model Building and Refinement: An atomic model of the complex was built into the cryo-EM density map and refined.[13]

cAMP Accumulation Assay for Functional Validation

Objective: To quantify the potentiation of GLP-1(9-36)-induced cAMP signaling by LSN3318839.

Protocol:

• Cell Culture: HEK293 cells stably expressing the human GLP-1R were cultured in DMEM supplemented with 10% FBS.[15]

• Cell Plating: Cells were seeded into white, opaque 96-well plates and grown to confluence.

• Assay Conditions: Cells were washed and incubated in assay buffer (e.g., HBSS with HEPES and BSA).

• Compound Treatment: Cells were treated with increasing concentrations of GLP-1(9-36) in the presence or absence of fixed concentrations of LSN3318839 (e.g., 50, 500, and 5000 nmol/L).[4]

• cAMP Measurement: After incubation, intracellular cAMP levels were measured using a commercially available kit, such as a HTRF-based or luminescence-based assay.[15]

• Data Analysis: Concentration-response curves were generated, and EC50 values were calculated to determine the fold potentiation by LSN3318839.

Mutagenesis Studies for Identifying Key Residues

Objective: To identify the specific amino acid residues in the GLP-1R that are critical for the binding of LSN3318839 and its modulatory effect.

Protocol:

• Site-Directed Mutagenesis: Point mutations were introduced into the GLP-1R expression vector at residues hypothesized to interact with LSN3318839, based on the cryo-EM structure (e.g., L142A, Y145A).[4]

• Transfection: The mutated GLP-1R constructs were transiently transfected into host cells (e.g., HEK293).

• Functional Assay: The cAMP accumulation assay (as described above) was performed on cells expressing the mutant receptors.

• Data Analysis: The effect of each mutation on the potency of GLP-1(9-36) in the presence of LSN3318839 was determined and compared to the wild-type receptor to identify critical interaction sites.[4]

Mandatory Visualizations

The following diagrams illustrate the signaling pathway and experimental workflow related to the validation of LSN3318839's molecular glue mechanism.

References

• 1. drughunter.com [drughunter.com]
• 2. Frontiers | Molecular mechanisms of semaglutide and liraglutide as a therapeutic option for obesity [frontiersin.org]
• 3. What is the mechanism of Liraglutide? [synapse.patsnap.com]
• 4. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Liraglutide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Semaglutide - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. bmj.com [bmj.com]
• 12. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 13. rcsb.org [rcsb.org]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

A Head-to-Head Battle of Oral GLP-1R Agonists: A Comparative Analysis of Pharmacokinetic Profiles

For researchers, scientists, and drug development professionals, the landscape of GLP-1 receptor agonist therapy is rapidly evolving with the advent of orally available small molecules. This guide provides a comprehensive comparative analysis of the pharmacokinetic profiles of three key players in this emerging field: danuglipron (B610018) (PF-06882961), orforglipron (B8075279) (LY3502970), and the peptide-based oral semaglutide (B3030467). This objective comparison, supported by experimental data, aims to illuminate the distinct characteristics of these molecules and their potential implications for clinical development and therapeutic application.

This in-depth guide delves into the key pharmacokinetic parameters, experimental methodologies, and underlying mechanisms of action that differentiate these novel oral GLP-1 receptor modulators. By presenting quantitative data in clearly structured tables and visualizing complex biological pathways, this guide serves as a critical resource for understanding the nuances of this exciting class of therapeutics.

Pharmacokinetic Profile Comparison

The pharmacokinetic properties of a drug are paramount to its clinical efficacy and safety. The following tables summarize the key pharmacokinetic parameters for danuglipron, orforglipron, and oral semaglutide from single ascending dose (SAD) and multiple ascending dose (MAD) studies in both healthy volunteers and patients with Type 2 Diabetes (T2DM).

Single Ascending Dose (SAD) Studies in Healthy Volunteers

Compound	Dose	Cmax (ng/mL)	Tmax (h)	t1/2 (h)	Study Population
Danuglipron	3 mg	~80	3	-	Healthy Adults[1]
100 mg	~1000	3	-	Healthy Adults[1]
Orforglipron	0.3 mg	1.5	4.1 - 12.0	24.6 - 35.3	Healthy Adults[2]
6 mg	14.9	4.1 - 12.0	24.6 - 35.3	Healthy Adults[2]
Oral Semaglutide	2 - 20 mg	Dose-dependent increase	0.38 - 0.75	~168 (1 week)	Healthy Males[3][4]

Multiple Ascending Dose (MAD) Studies

Compound	Dose	Cmax (ng/mL)	Tmax (h)	t1/2 (h)	Study Population
Danuglipron	40 mg BID	-	-	5.3 - 6.4	Japanese Adults with T2DM[5]
80 mg BID	-	-	5.3 - 6.4	Japanese Adults with T2DM[5]
120 mg BID	-	-	5.3 - 6.4	Japanese Adults with T2DM[5]
Orforglipron	9 - 45 mg (final doses)	Approx. proportional to dose	4 - 8	28.7 - 49.3	Patients with T2DM[6][7]
2 - 24 mg (final target doses)	11.1 - 99.6	4.1 - 8.1	48.1 - 67.5 (at Day 28)	Healthy Participants[8]
Oral Semaglutide	20 mg QD	Approx. 2-fold lower than 40 mg	-	~168 (1 week)	Healthy Males[3][4]
40 mg QD	-	-	~168 (1 week)	Healthy Males & Males with T2DM[3][4]

Understanding the Mechanisms: Allosteric vs. Orthosteric Modulation

A key differentiator between the small molecule agonists and oral semaglutide lies in their interaction with the GLP-1 receptor. Oral semaglutide, a peptide analog of native GLP-1, binds to the orthosteric site, the same binding site as the endogenous ligand. In contrast, danuglipron and orforglipron are allosteric modulators, binding to a distinct site on the receptor. This allosteric binding induces a conformational change in the receptor, leading to its activation.

Figure 1. Orthosteric vs. Allosteric GLP-1R Modulation.

This difference in binding modality may have implications for downstream signaling and the overall pharmacological profile of the drugs.

GLP-1 Receptor Signaling Pathway

Upon activation, the GLP-1 receptor initiates a cascade of intracellular events, primarily through the Gs alpha subunit pathway, leading to an increase in cyclic AMP (cAMP) levels. This, in turn, activates Protein Kinase A (PKA), which plays a crucial role in potentiating glucose-stimulated insulin (B600854) secretion from pancreatic beta cells.

Figure 2. Simplified GLP-1 Receptor Signaling Pathway.

Experimental Protocols

The pharmacokinetic data presented in this guide were primarily derived from Phase 1 single and multiple ascending dose studies. The following provides a generalized overview of the methodologies employed in these clinical trials.

General Study Design

• Study Type: Randomized, double-blind, placebo-controlled trials.

• Participants: Healthy adult volunteers or adult patients with Type 2 Diabetes Mellitus.

• Dosing:

  • Single Ascending Dose (SAD): Participants receive a single oral dose of the investigational drug or placebo, with subsequent cohorts receiving increasing doses.

  • Multiple Ascending Dose (MAD): Participants receive multiple oral doses of the investigational drug or placebo over a defined period, with dose escalation in subsequent cohorts. For some studies, a dose titration scheme was used to mitigate gastrointestinal adverse events[3].

• Fasting/Food Effect: For oral semaglutide, administration is typically in a fasted state with a specific volume of water, followed by a post-dose fasting period[3]. Small molecule agonists like danuglipron and orforglipron have been studied with and without food, with some evidence suggesting they can be dosed without regard to meals[6][9].

Pharmacokinetic Sampling and Analysis

A typical workflow for pharmacokinetic analysis in these trials is as follows:

Figure 3. Generalized Experimental Workflow for PK Analysis.

• Blood Sampling: Serial blood samples are collected at predefined time points before and after drug administration.

• Plasma Separation: Blood samples are processed to separate plasma.

• Bioanalysis: Plasma concentrations of the drug are quantified using a validated analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Pharmacokinetic Parameter Calculation: The plasma concentration-time data are used to calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, and t1/2, using non-compartmental analysis[5].

Conclusion

The emergence of orally available small molecule GLP-1R agonists represents a significant advancement in the treatment of type 2 diabetes and obesity. This comparative analysis highlights the distinct pharmacokinetic profiles of danuglipron, orforglipron, and oral semaglutide. The small molecules, with their allosteric mechanism of action, offer the potential for different dosing regimens and may have different food effects compared to the peptide-based oral semaglutide. Researchers and drug development professionals should consider these pharmacokinetic nuances when designing future clinical trials and evaluating the therapeutic potential of these promising agents. The continued investigation into the structure-activity relationships and long-term clinical outcomes of these compounds will be crucial in shaping the future of oral GLP-1R-based therapies.

References

• 1. uaclinical.com [uaclinical.com]
• 2. Orforglipron (LY3502970), a novel, oral non-peptide glucagon-like peptide-1 receptor agonist: A Phase 1a, blinded, placebo-controlled, randomized, single- and multiple-ascending-dose study in healthy participants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Original Article [sciencehub.novonordisk.com]
• 5. cdn.pfizer.com [cdn.pfizer.com]
• 6. sochob.cl [sochob.cl]
• 7. Orforglipron (LY3502970), a novel, oral non-peptide glucagon-like peptide-1 receptor agonist: A Phase 1b, multicentre, blinded, placebo-controlled, randomized, multiple-ascending-dose study in people with type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A phase 1 study to evaluate the safety, tolerability, pharmacokinetics and pharmacodynamics of danuglipron (PF‐06882961), an oral small‐molecule glucagon‐like peptide‐1 receptor agonist, in Japanese adults with type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Long-Term Efficacy of (S,R)-LSN3318839 in Chronic Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(S,R)-LSN3318839 is an orally bioavailable, small molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3] As a PAM, it enhances the signaling of endogenous GLP-1, a key hormone in glucose homeostasis, making it a promising therapeutic candidate for type 2 diabetes.[1][2] This guide provides a comparative analysis of the preclinical efficacy of (S,R)-LSN3318839 against the established long-term clinical efficacy of two leading GLP-1R agonists, Semaglutide (B3030467) and Liraglutide (B1674861).

Executive Summary

(S,R)-LSN3318839 demonstrates significant glucose-lowering effects in preclinical animal models and potentiation of GLP-1R signaling in vitro. While long-term chronic study data in humans are not yet available for this compound, this guide juxtaposes its preclinical profile with the well-documented, long-term clinical outcomes of Semaglutide and Liraglutide. This comparison aims to provide a valuable resource for researchers in the field of metabolic drug discovery and development by highlighting the therapeutic potential of this novel oral agent and contextualizing its performance against current standards of care.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data available for (S,R)-LSN3318839 from preclinical studies and the long-term efficacy of Semaglutide and Liraglutide from human clinical trials.

Table 1: Preclinical Efficacy of (S,R)-LSN3318839

Parameter	Metric	Result	Animal Model/Assay
Glucose Lowering	Reduction in Glucose Excursion	Significant reduction at 30 mg/kg	Oral Glucose Tolerance Test (oGTT) in GIPR KO mice[4]
GLP-1R Potentiation	EC50 for GLP-1(9-36) mediated cAMP accumulation	23.4 nM (with 50 nM LSN3318839)	In vitro cAMP accumulation assay[2][5]
GLP-1R Potentiation	Fold enhancement of GLP-1(9-36) potency	Up to 891-fold	In vitro cAMP accumulation assay[6]
Insulin (B600854) Secretion	Increase in insulin secretion	Significant increase in the presence of high glucose	In vitro in INS-1 832-3 cells

Table 2: Long-Term Clinical Efficacy of Semaglutide (SUSTAIN-6 Trial)

Parameter	Metric	Result (vs. Placebo)	Study Duration	Patient Population
Glycemic Control	Change in HbA1c	-0.9%	18 months (median follow-up)	Type 2 Diabetes with high cardiovascular risk[7]
Weight Management	Change in Body Weight	-4.3 kg	18 months (median follow-up)	Type 2 Diabetes with high cardiovascular risk[7]
Cardiovascular Outcomes	Major Adverse Cardiovascular Events (MACE)	Hazard Ratio: 0.74	104 weeks	Type 2 Diabetes with high cardiovascular risk[7]

Table 3: Long-Term Clinical Efficacy of Liraglutide (LEADER Trial & Real-World Evidence)

Parameter	Metric	Result (vs. Placebo/Baseline)	Study Duration	Patient Population
Glycemic Control	Change in HbA1c	-1.45% (from baseline)	24 months	Type 2 Diabetes (real-world)[8][9][10]
Weight Management	Change in Body Weight	-7.51 kg (from baseline)	24 months	Type 2 Diabetes (real-world)[8][9][10]
Cardiovascular Outcomes	Major Adverse Cardiovascular Events (MACE)	Hazard Ratio: 0.87	3.8 years (median follow-up)	Type 2 Diabetes with high cardiovascular risk

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are the experimental protocols for the key studies cited.

(S,R)-LSN3318839: Preclinical Studies

In Vitro cAMP Accumulation Assay: [5][11]

• Cell Line: HEK293 cells stably expressing the human GLP-1 receptor.

• Stimulation: Cells were stimulated with varying concentrations of GLP-1 peptides (GLP-1(7-36) or GLP-1(9-36)) in the presence or absence of (S,R)-LSN3318839.

• Detection: Intracellular cAMP levels were measured using a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence) or a luminescence-based kit.

• Analysis: Dose-response curves were generated to determine EC50 values and the fold potentiation of the GLP-1 peptide activity by (S,R)-LSN3318839.

In Vivo Oral Glucose Tolerance Test (oGTT) in Mice: [1][4][12]

• Animal Model: Gastric inhibitory polypeptide receptor knockout (GIPR KO) mice were used to specifically assess the GLP-1R-mediated effects.

• Acclimation and Fasting: Animals were acclimated to the experimental conditions and fasted overnight (typically 16-18 hours) with free access to water.

• Dosing: A single oral dose of (S,R)-LSN3318839 (e.g., 30 mg/kg) or vehicle was administered. In some studies, it was co-administered with the DPP-4 inhibitor sitagliptin (B1680988) to assess synergistic effects.

• Glucose Challenge: A bolus of glucose (typically 2 g/kg body weight) was administered orally via gavage.

• Blood Sampling and Analysis: Blood samples were collected from the tail vein at baseline (0 min) and at various time points post-glucose challenge (e.g., 15, 30, 60, 120 min). Blood glucose levels were measured using a glucometer.

• Data Analysis: The area under the curve (AUC) for glucose excursion was calculated and compared between treatment groups to determine the glucose-lowering efficacy.

Semaglutide and Liraglutide: Long-Term Clinical Trials

SUSTAIN-6 Trial (Semaglutide): [7][13][14]

• Study Design: A randomized, double-blind, placebo-controlled, multicenter trial.

• Patient Population: 3,297 patients with type 2 diabetes and high cardiovascular risk.

• Intervention: Patients received once-weekly subcutaneous semaglutide (0.5 mg or 1.0 mg) or placebo, in addition to standard of care.

• Duration: 104 weeks.

• Primary Outcome: A composite of cardiovascular death, nonfatal myocardial infarction, or nonfatal stroke (MACE).

• Secondary Outcomes: Changes in HbA1c, body weight, and other cardiovascular risk factors.

LEADER Trial (Liraglutide): [15][16]

• Study Design: A randomized, double-blind, placebo-controlled, multicenter trial.

• Patient Population: 9,340 patients with type 2 diabetes and high cardiovascular risk.

• Intervention: Patients received once-daily subcutaneous liraglutide (up to 1.8 mg) or placebo, in addition to standard of care.

• Duration: Median follow-up of 3.8 years.

• Primary Outcome: A composite of cardiovascular death, nonfatal myocardial infarction, or nonfatal stroke (MACE).

• Secondary Outcomes: Changes in HbA1c, body weight, and other cardiovascular and microvascular outcomes.

Mandatory Visualizations

Signaling Pathways

GLP-1 Receptor Signaling Pathway

Experimental Workflow

Hypothetical Chronic Efficacy Study Workflow

References

• 1. protocols.io [protocols.io]
• 2. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resources.revvity.com [resources.revvity.com]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. biorxiv.org [biorxiv.org]
• 6. The glucose tolerance test in mice: Sex, drugs and protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gpnotebook.com [gpnotebook.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. mmpc.org [mmpc.org]
• 13. Cardiovascular Safety and Benefits of Semaglutide in Patients With Type 2 Diabetes: Findings From SUSTAIN 6 and PIONEER 6 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. rxfiles.ca [rxfiles.ca]
• 16. Liraglutide Effect and Action in Diabetes: Evaluation of Cardiovascular Outcome Results - American College of Cardiology [acc.org]

Safety & Regulatory Compliance

Proper Disposal of (S,R)-LSN3318839: A Guide for Laboratory Professionals

For research use only. Not for human or veterinary use.

Researchers, scientists, and drug development professionals handling (S,R)-LSN3318839 must adhere to stringent disposal protocols to ensure laboratory safety and environmental compliance. As a novel research chemical, (S,R)-LSN3318839 should be treated as a hazardous substance. Specific disposal instructions are typically found in Section 13 of the Safety Data Sheet (SDS) provided by the supplier. In the absence of detailed instructions, the following general procedures, in accordance with standard laboratory safety practices, should be followed. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedure, ensure you are wearing appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) for Disposal

Eye Protection

Hand Protection

Body Protection

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Procedures

1. Waste Identification and Segregation:

• Solid Waste: Unused or expired (S,R)-LSN3318839 solid compound should be collected in a clearly labeled, sealed container. Do not mix with other chemical waste unless compatibility is confirmed.

• Liquid Waste (Solutions): Solutions of (S,R)-LSN3318839, including unused experimental solutions and the first rinse of emptied containers, must be collected as hazardous waste.[1] Segregate halogenated and non-halogenated solvent waste streams.[2]

• Contaminated Materials: All disposable items that have come into contact with (S,R)-LSN3318839, such as pipette tips, gloves, and weighing papers, should be disposed of as solid hazardous waste.

2. Waste Container Labeling: All waste containers must be accurately and clearly labeled.[2][3] The label should include:

• The full chemical name: "(S,R)-LSN3318839".

• The words "Hazardous Waste".

• The primary hazard(s) (e.g., "Caution: Research Chemical, Hazards Not Fully Known").

• The date the waste was first added to the container.

• The laboratory and responsible researcher's name.

3. Storage of Waste: Store waste containers in a designated and secure satellite accumulation area within the laboratory.[4][5] Ensure containers are kept closed except when adding waste.[1][4] Store away from incompatible materials.

4. Disposal of Empty Containers:

• Empty containers of (S,R)-LSN3318839 must be triple-rinsed with a suitable solvent.[2]

• The first rinseate must be collected and disposed of as hazardous liquid waste.[1]

• Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinsates as hazardous waste.

• After thorough rinsing and air-drying, deface or remove the original label before disposing of the container in accordance with institutional policies for glass or plastic recycling/disposal.[1]

5. Arranging for Waste Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste.[6] Provide them with a complete inventory of the waste. Do not attempt to dispose of (S,R)-LSN3318839 down the drain or in the regular trash.[1]

Disposal Workflow

Caption: Workflow for the proper disposal of (S,R)-LSN3318839.

This guidance is intended to supplement, not replace, the specific protocols provided by your institution's EHS department and the material's SDS. Always prioritize safety and regulatory compliance in the handling and disposal of research chemicals.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. sweet.ua.pt [sweet.ua.pt]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. benchchem.com [benchchem.com]

Essential Safety and Handling Protocols for (S,R)-LSN3318839

For research use only. Not for human or veterinary diagnostic or therapeutic use.

(S,R)-LSN3318839 , a positive allosteric modulator of the glucagon-like peptide 1 receptor (GLP-1R), requires careful handling due to its potential biological activity.[1][2][3][4] Until comprehensive toxicological data is available, this compound should be treated as hazardous.[2] Adherence to the following personal protective equipment (PPE) and handling guidelines is crucial for ensuring laboratory safety.

Personal Protective Equipment (PPE)

A summary of recommended PPE for handling (S,R)-LSN3318839 is provided below. The specific level of protection may need to be adjusted based on the experimental scale and a site-specific risk assessment.

Operation	Eye/Face Protection	Hand Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles	Nitrile or other chemical-resistant gloves	N95/FFP2 respirator or higher, especially if dust can be generated	Laboratory coat
Solution Preparation	Chemical splash goggles or face shield	Nitrile or other chemical-resistant gloves	Not generally required if handled in a certified chemical fume hood	Laboratory coat
In Vitro/In Vivo Administration	Safety glasses with side shields or chemical splash goggles	Nitrile or other chemical-resistant gloves	Not generally required if splashes or aerosols are not generated	Laboratory coat
Waste Disposal	Chemical splash goggles	Nitrile or other chemical-resistant gloves	Not generally required	Laboratory coat

Handling Procedures

1. Engineering Controls: All work involving solid (S,R)-LSN3318839 or concentrated stock solutions should be performed in a certified chemical fume hood or a ventilated enclosure to minimize inhalation exposure.[5]

2. Solution Preparation: (S,R)-LSN3318839 is supplied as a solid and is sparingly soluble in DMSO (1-10 mg/ml) and slightly soluble in acetonitrile (B52724) (0.1-1 mg/ml).[2][3] When preparing stock solutions, add the solvent to the vial containing the solid to avoid generating dust. The solvent of choice should be purged with an inert gas.[2]

3. Personal Hygiene: Avoid all direct contact with the compound.[2] Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2] Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[2]

Spill and Disposal Management

Spills: In the event of a spill, evacuate the area. For solid spills, avoid sweeping. If a vacuum with a HEPA filter is unavailable, gently wet the material before cleaning with absorbent paper.[5] For liquid spills, absorb with an inert material and place in a sealed container for disposal. Ensure adequate ventilation and wear appropriate PPE during cleanup.

Disposal: Dispose of all waste materials containing (S,R)-LSN3318839 in accordance with local, state, and federal regulations for chemical waste. Do not discard down the drain or in general waste.

Experimental Workflow for Safe Handling

Caption: Workflow for handling (S,R)-LSN3318839.

References

• 1. rndsystems.com [rndsystems.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. LSN3318839 | GLP-1R PAM | Probechem Biochemicals [probechem.com]
• 5. lkstevens-wa.safeschoolssds.com [lkstevens-wa.safeschoolssds.com]